2-Chloro-1-(pyridin-3-yl)ethanone

• CAS: 55484-11-2

Core Science & Biosynthesis

The Versatile Building Block: A Technical Guide to 2-Chloro-1-(pyridin-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of an α-Chloroketone

In the landscape of modern medicinal chemistry and organic synthesis, the strategic deployment of highly reactive, multifunctional building blocks is paramount to the efficient construction of complex molecular architectures. 2-Chloro-1-(pyridin-3-yl)ethanone, a pyridinyl α-chloroketone, has emerged as a pivotal intermediate, valued for its dual reactivity that enables the facile introduction of a pyridinyl scaffold and a reactive electrophilic center. This guide provides an in-depth exploration of its chemical properties, a validated synthesis protocol, its significant applications in drug discovery, and essential safety and handling information. The compound is most commonly handled as its hydrochloride salt to improve stability and ease of handling, though the free base is also utilized.

Compound Identification and Properties

A clear distinction between the free base and its hydrochloride salt is crucial for accurate sourcing and application.

Identifier	2-Chloro-1-(pyridin-3-yl)ethanone (Free Base)	2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride
CAS Number	55484-11-2	61889-48-3[1]
Molecular Formula	C₇H₆ClNO	C₇H₇Cl₂NO[1]
Molecular Weight	155.58 g/mol	192.04 g/mol [1]
IUPAC Name	2-chloro-1-(pyridin-3-yl)ethanone	2-chloro-1-(pyridin-3-yl)ethanone;hydrochloride[1]
Synonyms	3-(Chloroacetyl)pyridine	3-(2-Chloroacetyl)pyridine HCl[2]
Appearance	-	White to off-white crystalline powder[2]
Storage	Inert atmosphere, 2-8°C	Inert atmosphere, 2-8°C

The Chemistry of Synthesis: A Tale of Two Reactions

The synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is a well-established process that begins with the commercially available 3-acetylpyridine. The synthetic strategy hinges on the selective α-chlorination of the ketone, a classic transformation in organic chemistry.

The Underlying Principle: Enolization and Electrophilic Attack

The key to the selective chlorination at the α-position of 3-acetylpyridine lies in the inherent reactivity of the enol or enolate form of the ketone. In an acidic medium, the ketone undergoes enolization, creating an electron-rich double bond that is susceptible to attack by an electrophilic chlorine source. Sulfuryl chloride (SO₂Cl₂) is a particularly effective reagent for this transformation, as it provides a controlled source of electrophilic chlorine.

A Validated, Step-by-Step Synthesis Protocol

This protocol describes a representative method for the α-chlorination of 3-acetylpyridine using sulfuryl chloride.

Step 1: Dissolution and Inerting

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize HCl and SO₂ byproducts), dissolve 3-acetylpyridine (1.0 equivalent) in a suitable chlorinated solvent such as dichloromethane (DCM) or chloroform.

• Purge the reaction vessel with an inert gas, such as nitrogen or argon, to exclude atmospheric moisture.

Step 2: Chlorination

• Cool the solution to 0°C using an ice bath.

• Slowly add sulfuryl chloride (1.0-1.2 equivalents) dropwise to the stirred solution. The reaction is exothermic, and maintaining a low temperature is crucial to minimize side reactions.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Isolation

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the chlorinated solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 2-Chloro-1-(pyridin-3-yl)ethanone as an oil or solid.

Step 4: Hydrochloride Salt Formation

• Dissolve the crude product in a minimal amount of a suitable solvent, such as diethyl ether or ethyl acetate.

• Bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise.

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride as a crystalline solid.

The Role in Drug Discovery and Medicinal Chemistry

The utility of 2-Chloro-1-(pyridin-3-yl)ethanone as a building block is primarily due to its bifunctional nature. The α-chloroketone moiety is a potent electrophile, readily undergoing nucleophilic substitution with a variety of nucleophiles, while the pyridine ring offers a key structural motif present in numerous biologically active compounds and can be a hydrogen bond acceptor.

Synthesis of Imidazo[1,2-a]pyridines

A prominent application of this compound is in the synthesis of imidazo[1,2-a]pyridines, a scaffold found in a number of approved drugs and clinical candidates.[3] The reaction typically involves the condensation of 2-Chloro-1-(pyridin-3-yl)ethanone with a 2-aminopyridine derivative.

Reaction Workflow: Imidazo[1,2-a]pyridine Synthesis

Caption: General workflow for the synthesis of Imidazo[1,2-a]pyridines.

A Key Intermediate for Kinase Inhibitors

The pyridine and substituted pyridine motifs are prevalent in the structures of numerous kinase inhibitors, which are a cornerstone of modern oncology and immunology.[4][5] The ability to readily introduce the pyridinyl moiety via 2-Chloro-1-(pyridin-3-yl)ethanone makes it a valuable tool in the synthesis of these targeted therapies. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases.[4]

Analytical Characterization

The identity and purity of 2-Chloro-1-(pyridin-3-yl)ethanone are typically confirmed using a combination of spectroscopic and chromatographic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the pyridinyl protons, and a characteristic singlet for the α-methylene protons adjacent to the chlorine and carbonyl groups. The chemical shift of this singlet is typically in the range of 4.5-5.0 ppm.
¹³C NMR	A carbonyl carbon signal around 190 ppm, signals for the pyridine ring carbons, and a signal for the α-chlorinated carbon.[6][7]
Mass Spectrometry	The molecular ion peak corresponding to the mass of the compound, along with characteristic isotopic patterns for chlorine-containing fragments.
Infrared (IR) Spectroscopy	A strong absorption band for the carbonyl (C=O) stretch, typically in the region of 1690-1710 cm⁻¹.
HPLC	A single major peak indicating the purity of the compound.

Safety and Handling

2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is a hazardous substance and must be handled with appropriate safety precautions in a well-ventilated fume hood.

GHS Hazard Statements: [1]

• H302: Harmful if swallowed.

• H314: Causes severe skin burns and eye damage.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.

• Ensure adequate ventilation to avoid inhalation of dust or vapors.

Handling and Storage:

• Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert atmosphere.

• Keep away from incompatible materials such as strong oxidizing agents, strong bases, and moisture.

Emergency Procedures:

• Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally.

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

• Ingestion: Do NOT induce vomiting. Give large quantities of water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention in all cases of exposure.

Conclusion

2-Chloro-1-(pyridin-3-yl)ethanone is a testament to the power of well-designed chemical building blocks in accelerating research and development. Its predictable reactivity, coupled with the strategic importance of the pyridinyl moiety, ensures its continued relevance in the synthesis of novel compounds with potential therapeutic applications. A thorough understanding of its synthesis, reactivity, and handling is essential for any researcher looking to leverage its capabilities in their synthetic endeavors.

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An In-depth Technical Guide to 2-Chloro-1-(pyridin-3-yl)ethanone: A Keystone Intermediate in Pharmaceutical Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-1-(pyridin-3-yl)ethanone, a halogenated ketone derivative of pyridine, stands as a critical and versatile building block in the landscape of modern medicinal chemistry. Its unique bifunctional nature, possessing both an electrophilic carbonyl carbon and a reactive α-carbon susceptible to nucleophilic substitution, renders it an invaluable precursor for the synthesis of a diverse array of complex heterocyclic scaffolds. This guide provides a comprehensive technical overview of its chemical properties, synthesis, characterization, and applications, with a particular focus on its role as a strategic intermediate in the development of novel therapeutic agents. We will delve into the causality behind synthetic choices, outline self-validating analytical protocols, and ground all claims in authoritative scientific literature.

Core Molecular Attributes and Physicochemical Properties

2-Chloro-1-(pyridin-3-yl)ethanone is most commonly handled and supplied as its hydrochloride salt to enhance stability and ease of handling, though the free base is also utilized in synthesis. The presence of the pyridine ring, the ketone, and the α-chloro group dictates its reactivity and physical properties.

The molecular formula for the free base form is C₇H₆ClNO[1][2]. In its more stable hydrochloride salt form, the molecular formula is C₇H₇Cl₂NO[3][4][5]. This distinction is critical for stoichiometric calculations in synthesis.

A summary of its key physicochemical properties is presented below:

Property	2-Chloro-1-(pyridin-3-yl)ethanone (Free Base)	2-Chloro-1-(pyridin-3-yl)ethanone HCl (Salt)	Reference
Molecular Formula	C₇H₆ClNO	C₇H₇Cl₂NO	[1][3]
Molecular Weight	155.58 g/mol	192.04 g/mol	[1][3]
CAS Number	55484-11-2	61889-48-3	[1][3]
Appearance	Colorless to brown clear liquid	Solid	[2]
Boiling Point	114°C @ 15 mmHg	Not Applicable	[2]
Storage Conditions	Inert atmosphere, 2-8°C	Inert atmosphere, 2-8°C	[1][4]

Synthesis and Mechanistic Rationale

The synthesis of α-haloketones like 2-Chloro-1-(pyridin-3-yl)ethanone is a cornerstone of organic synthesis. While multiple routes exist for analogous compounds, a prevalent and industrially relevant method involves the acylation of a suitable pyridine precursor.

A common synthetic approach begins with a nicotinic acid derivative, which can be converted to the corresponding acyl chloride and subsequently reacted. However, a more direct method is the Friedel-Crafts acylation of pyridine, which is notoriously difficult due to the deactivation of the pyridine ring by the Lewis acid catalyst. Therefore, alternative strategies are often employed. One such strategy involves the use of 3-acetylpyridine as a starting material, followed by α-chlorination.

Illustrative Synthetic Workflow

A logical and field-proven pathway initiates from 3-acetylpyridine. The α-position to the carbonyl group is selectively chlorinated using a suitable chlorinating agent like sulfuryl chloride (SO₂Cl₂).

Caption: Synthetic workflow for 2-Chloro-1-(pyridin-3-yl)ethanone.

Step-by-Step Experimental Protocol

Objective: To synthesize 2-Chloro-1-(pyridin-3-yl)ethanone from 3-acetylpyridine.

• Reactor Setup: A 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize HCl gas byproduct). The entire apparatus is flame-dried and maintained under an inert nitrogen atmosphere.

• Reagent Charging: Charge the flask with 3-acetylpyridine (1 eq.) and a suitable inert solvent such as dichloromethane (DCM).

• Chlorination: Dissolve sulfuryl chloride (SO₂Cl₂, 1.1 eq.) in DCM and add it to the dropping funnel. Add the SO₂Cl₂ solution dropwise to the stirred solution of 3-acetylpyridine at 0°C.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 2-Chloro-1-(pyridin-3-yl)ethanone.

Causality: The choice of sulfuryl chloride is deliberate; it serves as an efficient source of electrophilic chlorine for the α-chlorination of the ketone. The reaction proceeds via an enol or enolate intermediate, which attacks the chlorinating agent.

Role in Drug Discovery and Heterocyclic Synthesis

The true value of 2-Chloro-1-(pyridin-3-yl)ethanone lies in its utility as a scaffold for building more complex, biologically active molecules. The α-chloro-ketone moiety is a classic electrophile for the Hantzsch thiazole synthesis and related cyclization reactions.

Application Example: Synthesis of Aminothiazole Derivatives

Aminothiazoles are a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. 2-Chloro-1-(pyridin-3-yl)ethanone is an ideal starting material for constructing pyridinyl-substituted aminothiazoles.

Caption: Application in the synthesis of aminothiazole drug scaffolds.

In this pathway, the sulfur atom of thiourea acts as a nucleophile, attacking the carbonyl carbon of the ethanone. The nitrogen then attacks the α-carbon, displacing the chloride ion and leading to cyclization to form the thiazole ring. This reaction is a powerful tool for generating molecular diversity in drug discovery programs. Chlorine-containing molecules have been pivotal in developing drugs for a wide range of diseases, including bacterial infections and respiratory problems[6].

Safety, Handling, and Storage

Due to its reactive nature, 2-Chloro-1-(pyridin-3-yl)ethanone and its hydrochloride salt must be handled with appropriate precautions.

Hazard Identification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed[3].

• Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns and eye damage or causes skin irritation[3].

• Serious Eye Damage (Category 1): Causes serious eye damage[3].

• Respiratory Irritation: May cause respiratory irritation[3].

Mandatory Handling Protocols

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield[7].

• Ventilation: Handle only in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of vapors or dust[7][8].

• Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for chemical waste disposal. Do not allow entry into waterways.

• First Aid:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing[8].

  • Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention[7][8].

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if you feel unwell[7].

  • Inhalation: Remove person to fresh air and keep comfortable for breathing[7].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials[1][4][8]. The recommended storage temperature is between 2-8°C under an inert atmosphere to prevent degradation.

Conclusion

2-Chloro-1-(pyridin-3-yl)ethanone is more than a simple chemical reagent; it is an enabling tool for innovation in pharmaceutical research. Its predictable reactivity, coupled with its strategic placement of functional groups, provides a reliable and efficient entry point into vast chemical spaces populated with potentially life-saving therapeutics. Understanding its properties, synthesis, and safe handling is paramount for any scientist aiming to leverage its synthetic potential. This guide serves as a foundational document to empower researchers in their quest to design and create the next generation of medicines.

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2-Chloro-1-(pyridin-3-yl)ethanone synonyms

An In-Depth Technical Guide to 2-Chloro-1-(pyridin-3-yl)ethanone: Nomenclature, Properties, and Synthetic Utility

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-1-(pyridin-3-yl)ethanone, a pivotal heterocyclic building block in modern medicinal chemistry and pharmaceutical development. The document elucidates the compound's nomenclature, detailing its numerous synonyms, and presents its key physicochemical properties in a structured format. A detailed, representative protocol for its synthesis via α-chlorination of 3-acetylpyridine is provided, emphasizing the mechanistic rationale behind the procedural steps. Furthermore, this guide explores the compound's versatile applications as a reactive intermediate in the synthesis of complex pharmaceutical scaffolds, underscored by its dual-functionality—a pharmacologically significant pyridine core and a highly reactive α-chloro ketone handle. Safety, handling, and storage protocols are also outlined to ensure its proper use in a research environment. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this valuable intermediate in their synthetic programs.

Introduction: A Versatile Heterocyclic Ketone

2-Chloro-1-(pyridin-3-yl)ethanone is a specialized organic compound that holds significant value as a synthetic intermediate. Its molecular architecture is characterized by two key features: a pyridine ring and an α-chloro ketone functional group. The pyridine moiety is a well-established bioisostere of the benzene ring and is integral to numerous small-molecule drugs, often enhancing pharmacokinetic properties and target binding through hydrogen bonding.[1] Simultaneously, the α-chloro ketone group serves as a potent electrophilic site, enabling a wide array of subsequent chemical transformations. This dual-functionality makes 2-Chloro-1-(pyridin-3-yl)ethanone a highly sought-after precursor for constructing more complex, biologically active molecules and libraries of compounds for drug discovery screening.[2]

Nomenclature and Synonyms

Precise communication in chemical synthesis and procurement is paramount. 2-Chloro-1-(pyridin-3-yl)ethanone is frequently referenced by a variety of synonyms in literature and commercial catalogs. The compound is most commonly available and handled as its hydrochloride salt, which enhances stability.

Nomenclature Type	Synonym	Form
IUPAC Name	2-chloro-1-(pyridin-3-yl)ethanone	Free Base
IUPAC Name (Salt)	2-chloro-1-(pyridin-3-yl)ethan-1-one hydrochloride	HCl Salt[3]
Common Synonym	3-(2-Chloroacetyl)pyridine	Free Base / HCl Salt[4][5]
Common Synonym	2-chloro-1-(3-pyridyl)ethanone	Free Base / HCl Salt[4]
Systematic Variant	Ethanone, 2-chloro-1-(3-pyridinyl)-	Free Base / HCl Salt[4]
Abbreviated Form	3-(2-Chloroacetyl)pyridine HCl	HCl Salt[4]

A comprehensive list of depositor-supplied synonyms, particularly for the hydrochloride salt, includes identifiers such as chloroacetylpyridine, 2-CHLORO-1-(PYRIDIN-3-YL)ETHANONE HCL, and various catalog numbers.[4]

Physicochemical and Safety Properties

Understanding the physical properties and safety profile of a chemical intermediate is critical for its effective and safe application in experimental work.

Physicochemical Data

The properties of 2-Chloro-1-(pyridin-3-yl)ethanone and its more common hydrochloride salt are summarized below.

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source(s)
CAS Number	55484-11-2	61889-48-3	[4][6]
Molecular Formula	C₇H₆ClNO	C₇H₇Cl₂NO	[6]
Molecular Weight	155.58 g/mol	192.04 g/mol	[4][6]
Appearance	-	White to off-white crystalline powder	[5]
Melting Point	Not specified	173-176 °C; 245-250 °C (decomp)	[5][7]
Solubility	Soluble in organic solvents	Soluble in water and most organic solvents	[5]
Storage Conditions	Inert atmosphere, 2-8°C	Inert atmosphere, 2-8°C	[8]

Safety and Handling

Based on aggregated GHS data, 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is classified as a hazardous substance.[4][8]

• Hazards: Harmful if swallowed, causes skin irritation, causes serious eye damage/irritation, and may cause respiratory irritation.[4][9]

• Precautions: All manipulations should be performed in a certified chemical fume hood.[10] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is mandatory.[10] Avoid inhalation of dust and contact with skin and eyes.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a refrigerated, dry environment (2-8°C) to prevent degradation.[8]

Synthesis and Mechanistic Considerations

The synthesis of α-haloketones is a fundamental transformation in organic chemistry. 2-Chloro-1-(pyridin-3-yl)ethanone is typically prepared by the direct α-chlorination of its parent ketone, 3-acetylpyridine.

Reaction Principle and Experimental Causality

The hydrogen atoms on the carbon adjacent (in the α-position) to a carbonyl group are acidic and can be removed to form an enol or enolate intermediate. This intermediate readily reacts with electrophilic halogenating agents. Sulfuryl chloride (SO₂Cl₂) is often the reagent of choice for this transformation as it provides a controlled source of chlorine, and the byproducts (SO₂ and HCl) are gaseous, which simplifies workup. The reaction is performed in an inert solvent, such as dichloromethane (DCM) or chloroform, to prevent unwanted side reactions.

Representative Synthetic Protocol

The following protocol is a self-validating, representative methodology for the laboratory-scale synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Step 1: Reaction Setup

• Equip a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, a reflux condenser, and a nitrogen inlet/outlet connected to a scrubber (to neutralize HCl and SO₂ gas).

• Under a positive pressure of nitrogen, charge the flask with 3-acetylpyridine (1.0 eq).[11]

• Add anhydrous dichloromethane (DCM) to dissolve the starting material (approx. 5-10 mL per gram of substrate).

Step 2: Chlorination

• Cool the stirred solution to 0°C using an ice-water bath. This is crucial to control the reaction rate and minimize the formation of dichlorinated byproducts.

• Charge the dropping funnel with sulfuryl chloride (SO₂Cl₂) (1.05 eq) dissolved in a small amount of anhydrous DCM.

• Add the SO₂Cl₂ solution dropwise to the reaction mixture over 30-60 minutes, maintaining the internal temperature below 5°C. Vigorous gas evolution will be observed.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

Step 3: Workup and Isolation

• Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude free base, 2-Chloro-1-(pyridin-3-yl)ethanone.

Step 4: Salt Formation and Purification

• Dissolve the crude product in anhydrous diethyl ether or ethyl acetate.

• Cool the solution in an ice bath and slowly add a solution of HCl in diethyl ether (e.g., 2 M) until precipitation is complete.

• Collect the resulting solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to afford 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride as a crystalline solid.[5]

Synthetic Workflow Diagram

Fig. 1: Synthetic workflow for 2-Chloro-1-(pyridin-3-yl)ethanone HCl.

Applications in Drug Discovery and Development

The utility of 2-Chloro-1-(pyridin-3-yl)ethanone stems from its capacity to act as a linchpin in multi-step synthetic sequences. The electrophilic α-carbon is susceptible to nucleophilic substitution (Sₙ2) reactions with a wide range of nucleophiles.

• Scaffold Elaboration: It is commonly reacted with amines, thiols, and other nucleophiles to introduce the 3-pyridylacetyl moiety onto a molecule. This is a key step in the synthesis of various heterocyclic systems. For instance, it can be used as a precursor in the construction of antibacterial agents like 3-(pyridine-3-yl)-2-oxazolidinone derivatives.[1]

• Building Block for Fused Systems: The ketone functionality can participate in condensation reactions, while the chloro group provides a handle for cyclization, making it an ideal starting material for building fused ring systems common in pharmaceutical agents.

• Importance of the Pyridine Ring: The pyridine nitrogen can act as a hydrogen bond acceptor, improving solubility and binding affinity to biological targets. Its inclusion in drug candidates is a common strategy to optimize ADME (absorption, distribution, metabolism, and excretion) properties.[1]

Logical Role in Synthesis

Fig. 2: Role as an intermediate in pharmaceutical synthesis.

Conclusion

2-Chloro-1-(pyridin-3-yl)ethanone is more than a simple chemical; it is an enabling tool for innovation in drug discovery. Its well-defined reactivity, combined with the favorable properties of the pyridine core, provides chemists with a reliable and versatile starting point for the synthesis of novel and complex molecular entities. A thorough understanding of its nomenclature, properties, synthesis, and handling, as outlined in this guide, is essential for any researcher aiming to incorporate this powerful intermediate into their drug development pipeline.

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An In-Depth Technical Guide to 3-(2-Chloroacetyl)pyridine Hydrochloride: A Key Intermediate in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Chloroacetyl)pyridine hydrochloride is a versatile heterocyclic building block of significant interest to the pharmaceutical and chemical synthesis industries.[1] This white to off-white crystalline powder serves as a crucial intermediate in the development of a range of bioactive molecules, most notably in the synthesis of novel antibacterial agents.[2][3] Its bifunctional nature, featuring a reactive α-chloro ketone and a pyridine ring, allows for the strategic construction of complex molecular architectures. This guide provides a comprehensive overview of the properties, synthesis, reactivity, and applications of 3-(2-Chloroacetyl)pyridine hydrochloride, offering field-proven insights for its effective utilization in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-(2-Chloroacetyl)pyridine hydrochloride is paramount for its safe handling, storage, and application in synthesis. Key properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Name	2-chloro-1-(pyridin-3-yl)ethanone hydrochloride	[1][4]
Synonyms	3-(2-Chloroacetyl)pyridine HCl, Chloroacetylpyridine Hydrochloride	[1]
CAS Number	61889-48-3	[1][4]
Molecular Formula	C₇H₇Cl₂NO	[1][4]
Molecular Weight	192.04 g/mol	[1][4]
Appearance	White to off-white crystalline powder	[1]
Melting Point	173-176 °C	[1]
Solubility	Soluble in water and most organic solvents.	[1]
Stability	Stable under recommended storage conditions; may decompose under heat or in the presence of strong acids or bases.	[1]
Storage	Store in a cool, dry, and well-ventilated area away from direct sunlight under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.	[1][4]

Synthesis and Reactivity

The synthesis of 3-(2-Chloroacetyl)pyridine hydrochloride can be approached through several routes, with the chlorination of 3-acetylpyridine being a prominent method. The reactivity of this compound is dominated by the electrophilic nature of the carbon bearing the chlorine atom, making it susceptible to nucleophilic substitution.

Synthetic Strategy: α-Chlorination of 3-Acetylpyridine

A common and effective method for the synthesis of α-chloro ketones is the direct chlorination of the corresponding ketone. In the case of 3-(2-Chloroacetyl)pyridine hydrochloride, the precursor 3-acetylpyridine can be chlorinated at the α-position. Sulfuryl chloride (SO₂Cl₂) is a frequently employed reagent for such transformations.[5] The reaction proceeds via an enol or enolate intermediate, followed by attack on the electrophilic chlorine of the sulfuryl chloride. The pyridine nitrogen is typically protonated with HCl during the process to form the hydrochloride salt, which often aids in purification and stability.

Mechanism of action of pyridine-containing oxazolidinone antibacterials.

Imidazopyridine Derivatives

3-(2-Chloroacetyl)pyridine hydrochloride is also a valuable precursor for the synthesis of imidazopyridine derivatives. These fused heterocyclic systems are present in a number of marketed drugs and are known to exhibit a wide range of biological activities. [6][7]The synthesis of imidazopyridines often involves the reaction of an aminopyridine with an α-haloketone. In this context, 3-(2-Chloroacetyl)pyridine can react with 2-aminopyridines to generate imidazo[1,2-a]pyridine scaffolds. The resulting compounds have been investigated for various therapeutic applications, including as antibacterial and anticancer agents. [6]

Kinase Inhibitors (e.g., PIM-1)

Recent research has highlighted the role of pyridine-containing scaffolds in the development of kinase inhibitors. [8][9][10]PIM-1 kinase is a proto-oncogene that is overexpressed in several human cancers, making it an attractive target for cancer therapy. The synthesis of novel PIM-1 inhibitors has been shown to involve pyridine-based precursors. The chloroacetyl group of 3-(2-Chloroacetyl)pyridine hydrochloride provides a reactive handle to construct the complex heterocyclic systems often found in kinase inhibitors. These inhibitors typically function by competing with ATP for binding to the kinase's active site, thereby blocking the phosphorylation of downstream target proteins involved in cell proliferation and survival. [10]

Experimental Protocols

Synthesis of 3-(2-Chloroacetyl)pyridine Hydrochloride via α-Chlorination of 3-Acetylpyridine

This protocol is based on the general principle of α-chlorination of ketones using sulfuryl chloride. [5] Disclaimer: This protocol is intended for experienced synthetic chemists in a well-equipped laboratory. All necessary safety precautions should be taken, including the use of personal protective equipment and working in a fume hood. Sulfuryl chloride is a corrosive and toxic reagent.

Materials:

• 3-Acetylpyridine

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous diethyl ether or another suitable inert solvent

• Hydrochloric acid (concentrated or as a solution in an appropriate solvent)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a gas outlet connected to a scrubber (to neutralize HCl and SO₂ byproducts), dissolve 3-acetylpyridine (1 equivalent) in anhydrous diethyl ether.

• Addition of Chlorinating Agent: Cool the solution to 0 °C in an ice bath. Slowly add sulfuryl chloride (1.0-1.1 equivalents) dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Formation of Hydrochloride Salt: Once the reaction is deemed complete, cool the mixture again to 0 °C. Carefully add a solution of hydrochloric acid (e.g., concentrated HCl or HCl in diethyl ether) to precipitate the hydrochloride salt of the product.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting material and soluble byproducts.

• Drying: Dry the resulting white to off-white solid under vacuum to yield 3-(2-Chloroacetyl)pyridine hydrochloride.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and melting point analysis.

Self-Validation: The success of this protocol is validated by the complete consumption of the starting material (3-acetylpyridine) as monitored by TLC or GC-MS, and the formation of a new product with the expected spectroscopic data corresponding to 3-(2-Chloroacetyl)pyridine hydrochloride. The melting point of the purified product should be within the reported range.

Conclusion

3-(2-Chloroacetyl)pyridine hydrochloride is a high-value intermediate with a proven track record in the synthesis of medicinally important compounds. Its utility is primarily derived from the reactive α-chloro ketone functionality, which allows for versatile molecular elaboration. As the demand for novel therapeutics, particularly in the areas of infectious diseases and oncology, continues to grow, the importance of key building blocks like 3-(2-Chloroacetyl)pyridine hydrochloride in enabling innovative drug discovery programs is set to increase. A thorough understanding of its properties, synthesis, and reactivity is essential for any researcher aiming to leverage its potential in the creation of next-generation pharmaceuticals.

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An In-Depth Technical Guide to 2-Chloro-1-(pyridin-3-yl)ethanone: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-1-(pyridin-3-yl)ethanone is a pivotal intermediate in synthetic organic chemistry, particularly valued in the pharmaceutical industry for the construction of complex molecular architectures. As an α-haloketone, its reactivity is characterized by the electrophilic carbonyl carbon and the susceptible carbon-chlorine bond, making it a versatile building block for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides a comprehensive overview of the physical and chemical properties of 2-Chloro-1-(pyridin-3-yl)ethanone and its hydrochloride salt, offering insights into its synthesis, reactivity, and applications in drug discovery and development.

Physicochemical Properties

The physical and chemical properties of 2-Chloro-1-(pyridin-3-yl)ethanone and its more commonly handled hydrochloride salt are summarized below. The free base is a solid at room temperature and should be stored under an inert atmosphere at 2-8°C.[1]

Property	2-Chloro-1-(pyridin-3-yl)ethanone	2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride
Molecular Formula	C₇H₆ClNO	C₇H₇Cl₂NO
Molecular Weight	155.58 g/mol	192.04 g/mol [1][2]
CAS Number	55484-11-2	61889-48-3[1][2]
Appearance	Solid	Solid
Melting Point	Not available	245-250 °C (with decomposition)
Boiling Point	Not available	Not available
Solubility	Not available	Not available
Storage	Inert atmosphere, 2-8°C[1]	Inert atmosphere, 2-8°C[1]

Spectral Data

¹H NMR: The proton NMR spectrum of a similar compound, 2-chloro-1-phenylethanone, shows a characteristic singlet for the methylene protons (CH₂) adjacent to the carbonyl group and the chlorine atom at approximately 4.74 ppm. The aromatic protons appear in the range of 7.51-7.97 ppm. For 2-Chloro-1-(pyridin-3-yl)ethanone, one would expect a similar singlet for the CH₂ protons and a complex multiplet pattern for the pyridine ring protons.

¹³C NMR: The carbon NMR spectrum of 2-chloro-1-phenylethanone shows the carbonyl carbon at approximately 191.0 ppm and the methylene carbon at around 46.0 ppm. The aromatic carbons appear between 128.5 and 134.2 ppm. A similar pattern would be anticipated for 2-Chloro-1-(pyridin-3-yl)ethanone, with the pyridine ring carbons resonating in the aromatic region.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong absorption band for the carbonyl group (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹. The C-Cl stretching vibration would likely appear in the fingerprint region, around 600-800 cm⁻¹.

Chemical Properties and Reactivity

The chemical behavior of 2-Chloro-1-(pyridin-3-yl)ethanone is dominated by the presence of the α-chloro ketone functional group. This arrangement provides two primary sites for nucleophilic attack: the carbonyl carbon and the α-carbon bearing the chlorine atom.

Nucleophilic Substitution at the α-Carbon

The chlorine atom is a good leaving group, making the adjacent carbon susceptible to nucleophilic substitution reactions (Sₙ2). This reactivity is fundamental to its utility as a synthetic intermediate. A wide range of nucleophiles, including amines, thiols, and carbanions, can displace the chloride to form new carbon-carbon and carbon-heteroatom bonds. This is a common strategy for introducing diverse functionalities and building molecular complexity.

Reactions at the Carbonyl Group

The carbonyl group undergoes typical nucleophilic addition reactions.[3][4] Reagents such as Grignard reagents, organolithium compounds, and reducing agents (e.g., sodium borohydride) can add to the carbonyl carbon. Subsequent workup can lead to the formation of secondary alcohols.

The interplay between these two reactive sites allows for a rich and varied chemistry, enabling the synthesis of a wide array of heterocyclic and other complex organic molecules.

Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone

The synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone can be approached through several synthetic strategies. One common method involves the Friedel-Crafts acylation of a suitably protected or activated pyridine derivative. However, direct Friedel-Crafts acylation of pyridine itself with chloroacetyl chloride is generally not feasible due to the deactivation of the pyridine ring by the Lewis acid catalyst.[5]

A more practical approach involves the conversion of a pre-existing functional group on the pyridine ring. For instance, the synthesis can be achieved starting from 3-acetylpyridine.

Figure 1: A conceptual pathway for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone from 3-acetylpyridine via α-halogenation.

Experimental Protocol: Synthesis of a Related α-Chloro Ketone

Step 1: Liberation of the Free Base

• The starting material, 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride, is neutralized to its free base form.

• 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride (5.0 g, 29 mmol) is reacted with sodium bicarbonate (NaHCO₃) (7.3 g, 87 mmol) in a biphasic mixture of dichloromethane (CH₂Cl₂) (50 mL) and water (15 mL).

• The mixture is stirred for 4 hours at 0°C (273 K).

• The organic phase is separated, washed with water, and the solvent is removed under reduced pressure to yield the free base as a yellow oil.

Step 2: Acylation with Chloroacetyl Chloride

• The resulting oil (3.9 g, 28 mmol) is dissolved in dichloromethane (50 mL).

• 2-chloroacetyl chloride (3.5 g, 31 mmol) is added dropwise to the mixture.

• The reaction is stirred at -5°C (268 K) for 5 hours.

• The organic phase is then washed with water, and the solvent is evaporated under reduced pressure to give the crude product as a yellow oil.

Step 3: Purification

• The crude product is dissolved in a mixture of petroleum ether (40 mL) and acetone (10 mL) at 0°C (273 K) to induce crystallization, yielding white crystals of the final product.

This protocol demonstrates a viable synthetic route that could be adapted for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone from the corresponding pyridine-containing starting material.

Application in Drug Development

2-Chloro-1-(pyridin-3-yl)ethanone is a valuable building block in the synthesis of numerous pharmaceutical compounds. Its ability to introduce the pyridin-3-yl-ethanone moiety is crucial for creating molecules with desired pharmacological activities. For example, this structural motif is found in various kinase inhibitors and other therapeutic agents.

The thienopyridines, such as ticlopidine and clopidogrel, which are known for their antiplatelet activity, are examples of drugs where analogous chloro-ethanone intermediates are utilized in their synthesis.[6] These drugs are vital in preventing atherothrombotic events in patients with cardiovascular diseases.[6]

Safety and Handling

2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is classified as a hazardous substance and requires careful handling in a laboratory setting.

Hazard Statements:

• H302: Harmful if swallowed.[2]

• H314: Causes severe skin burns and eye damage.[7]

• H315: Causes skin irritation.[2]

• H335: May cause respiratory irritation.[2]

Precautionary Statements:

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.[7]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

• P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[7]

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]

It is essential to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles. In case of accidental exposure, immediate medical attention should be sought.

Conclusion

2-Chloro-1-(pyridin-3-yl)ethanone is a highly versatile and reactive intermediate with significant applications in organic synthesis, particularly in the development of new pharmaceutical agents. Its dual reactivity at the α-carbon and the carbonyl group allows for the construction of a diverse range of molecular structures. A thorough understanding of its physicochemical properties, reactivity, and safe handling procedures is paramount for its effective and safe utilization in a research and development setting. While detailed experimental data for the free base is somewhat limited in publicly accessible sources, the information available for its hydrochloride salt and analogous compounds provides a solid foundation for its application in the synthesis of novel and medicinally important molecules.

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An In-depth Technical Guide to the Key Reactive Sites of 2-Chloro-1-(pyridin-3-yl)ethanone

Abstract: 2-Chloro-1-(pyridin-3-yl)ethanone is a bifunctional chemical intermediate of significant interest to researchers in medicinal chemistry and drug development. Its value stems from a unique molecular architecture that incorporates two distinct and strategically positioned reactive centers: a highly electrophilic α-chloroketone moiety and a nucleophilic pyridine ring. This guide provides a comprehensive analysis of these reactive sites, exploring the underlying electronic principles that govern their behavior. We will dissect the electrophilicity of the carbonyl and α-carbons, the nucleophilicity and basicity of the pyridine nitrogen, and the critical interplay between these functionalities. By explaining the causality behind experimental choices, particularly the role of pH in modulating reactivity, this document serves as a technical resource for scientists seeking to leverage this versatile building block in complex synthetic pathways.

Molecular Overview and Physicochemical Properties

2-Chloro-1-(pyridin-3-yl)ethanone, often supplied as its hydrochloride salt to improve stability, is a cornerstone building block for constructing more complex heterocyclic systems. Its structure marries the reactivity of an α-haloketone with the electronic and coordinating properties of a pyridine ring, making it a precursor for a range of pharmacologically relevant scaffolds. The presence of two adjacent electrophilic centers in the α-chloroketone group—the carbonyl carbon and the α-carbon—renders it highly susceptible to nucleophilic attack, a feature widely exploited in organic synthesis.

Property	Value	Data Source
Chemical Formula	C₇H₆ClNO
Molecular Weight	155.58 g/mol (Free Base)
Molecular Weight	192.04 g/mol (HCl Salt)
CAS Number	55484-11-2 (Free Base)
CAS Number	61889-48-3 (HCl Salt)
Appearance	Typically a solid
Storage	Inert atmosphere, 2-8°C

Analysis of Electrophilic Sites: The α-Chloroketone Moiety

The synthetic utility of 2-Chloro-1-(pyridin-3-yl)ethanone is dominated by the reactivity of the α-chloroketone functional group. This moiety contains two distinct electrophilic sites that can be selectively targeted by nucleophiles.

The Carbonyl Carbon (C=O)

The carbonyl carbon is a classic electrophilic center. The significant difference in electronegativity between oxygen and carbon results in a highly polarized C=O bond. This polarization creates a partial positive charge (δ+) on the carbon atom, making it susceptible to attack by nucleophiles. From a molecular orbital perspective, the lowest unoccupied molecular orbital (LUMO), the π* orbital, has a larger coefficient on the carbon atom than on the oxygen. This orbital asymmetry makes the carbon the primary site for interaction with the highest occupied molecular orbital (HOMO) of an incoming nucleophile. This site readily undergoes reactions such as additions by Grignard reagents, cyanohydrin formation, and acetal formation.

The α-Carbon (CH₂Cl)

The carbon atom adjacent to the carbonyl group (the α-carbon) is the second major electrophilic site. Its reactivity is enhanced by two key factors:

• Inductive Effect: Both the adjacent carbonyl group and the chlorine atom are strongly electron-withdrawing, which further increases the partial positive charge on the α-carbon.

• Leaving Group Ability: The chloride ion (Cl⁻) is an excellent leaving group, facilitating nucleophilic substitution reactions.

This combination makes the α-carbon an ideal substrate for S(_N)2 reactions with a wide range of soft and hard nucleophiles, including amines, thiols, and carbanions. This reactivity is fundamental to the construction of various heterocyclic systems, such as thiazoles and imidazoles.

Figure 1: Electrophilic sites on 2-Chloro-1-(pyridin-3-yl)ethanone.

The Nucleophilic/Basic Site: The Pyridine Ring

The pyridine nitrogen atom possesses a lone pair of electrons in an sp² hybrid orbital, making it both a Lewis base and a nucleophile. This site can participate in reactions such as N-alkylation or coordination to metal centers.

However, the most critical aspect of its reactivity in the context of this molecule is its basicity. The pyridine nitrogen is readily protonated by acids to form a pyridinium salt. In fact, the compound is commonly supplied as 2-chloro-1-(pyridin-3-yl)ethanone hydrochloride to enhance its shelf-life and handling characteristics.

Protonation has a profound electronic consequence:

• Deactivation: The resulting positive charge on the pyridinium ring transforms it into a powerful electron-withdrawing group. This deactivates the nitrogen, preventing it from participating in nucleophilic reactions.

• Enhancement of Electrophilicity: The strong electron-withdrawing effect of the pyridinium cation is transmitted through the aromatic system to the ketone, further increasing the electrophilicity of both the carbonyl and α-carbons.

Therefore, pH control is the primary tool for modulating the reactivity of this molecule. In acidic media, the nitrogen is "protected" as the pyridinium salt, directing all reactivity towards the α-chloroketone moiety. In neutral or basic media, the free base is present, opening up reaction pathways involving the pyridine nitrogen.

An In-Depth Technical Guide to the Electrophilicity and Reactivity of 2-Chloro-1-(pyridin-3-yl)ethanone

This guide provides a comprehensive technical analysis of the electrophilic nature of 2-Chloro-1-(pyridin-3-yl)ethanone, a key building block in contemporary drug discovery and organic synthesis. Designed for researchers, scientists, and drug development professionals, this document elucidates the fundamental principles governing its reactivity, offers practical insights into its application, and provides validated experimental protocols.

Executive Summary

2-Chloro-1-(pyridin-3-yl)ethanone is a bifunctional molecule of significant interest due to its inherent electrophilic character at the α-carbon. This reactivity is a consequence of the synergistic electron-withdrawing effects of the adjacent carbonyl group and the chlorine atom, further modulated by the electronic properties of the pyridin-3-yl moiety. This guide will deconstruct the molecular architecture to explain the origins of its electrophilicity, detail its reactivity profile with various nucleophiles, and showcase its utility in the synthesis of heterocyclic scaffolds of medicinal importance.

The Molecular Basis of Electrophilicity

The electrophilicity of 2-Chloro-1-(pyridin-3-yl)ethanone is not a monolithic property but rather the result of a confluence of electronic effects within the molecule. Understanding these contributions is paramount to predicting and controlling its reactivity.

The Activating Power of the α-Carbonyl Group

The primary driver of electrophilicity at the C2 position is the adjacent carbonyl group. The electronegative oxygen atom polarizes the C=O bond, creating a partial positive charge on the carbonyl carbon. This inductive effect extends to the neighboring α-carbon, making it more susceptible to nucleophilic attack. Furthermore, the π-system of the carbonyl group plays a crucial role in stabilizing the transition state of nucleophilic substitution reactions. In an SN2 reaction, the incoming nucleophile attacks the σ* antibonding orbital of the C-Cl bond. The adjacent p-orbitals of the carbonyl group overlap with this orbital, effectively lowering its energy and making it a more accessible acceptor for the nucleophile's electrons.[1] This orbital interaction is a key factor in the enhanced reactivity of α-halo ketones compared to simple alkyl halides.[2]

The Influence of the Chlorine Leaving Group

The chlorine atom at the α-position serves two functions. Firstly, its electronegativity contributes to the inductive withdrawal of electron density from the α-carbon, further enhancing its electrophilicity. Secondly, and more importantly, the chloride ion is a good leaving group, a prerequisite for facile nucleophilic substitution reactions. A good leaving group is a species that is stable on its own, and the chloride ion, being the conjugate base of a strong acid (HCl), fulfills this criterion.[3]

The Role of the Pyridin-3-yl Moiety

The pyridine ring, an isostere of a phenyl ring with a nitrogen atom, exerts a net electron-withdrawing effect on the ethanone backbone. This is primarily due to the high electronegativity of the nitrogen atom, which deactivates the ring towards electrophilic substitution and withdraws electron density through the sigma framework (a negative inductive effect, -I).[4][5]

The position of the nitrogen atom within the pyridine ring is critical in determining the magnitude of this effect at the point of attachment. For the 3-pyridyl substituent, the nitrogen atom exerts a significant inductive pull, which is quantified by its Hammett substituent constant (σ). The Hammett constant for the 3-pyridyl group is positive, indicating its electron-withdrawing nature.[6] This inductive withdrawal by the pyridin-3-yl group further increases the partial positive charge on the carbonyl carbon, which in turn enhances the electrophilicity of the adjacent α-carbon.

Table 1: Comparison of Hammett σ constants for Pyridyl Substituents [6]

Substituent Position	Hammett σ value	Electronic Effect
2-pyridyl	0.71	Strong electron-withdrawing
3-pyridyl	0.55	Moderate electron-withdrawing
4-pyridyl	0.94	Strong electron-withdrawing

This table illustrates the electron-withdrawing nature of the pyridyl group at different positions, providing a quantitative basis for understanding its influence on the reactivity of the attached side chain.

Reactivity Profile and Mechanistic Considerations

The electrophilic nature of 2-Chloro-1-(pyridin-3-yl)ethanone dictates its reactivity towards a wide range of nucleophiles. The predominant reaction pathway is nucleophilic substitution, typically proceeding through an SN2 mechanism.

The SN2 Reaction Pathway

The reaction of 2-Chloro-1-(pyridin-3-yl)ethanone with nucleophiles is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[7] This mechanism involves a single, concerted step where the nucleophile attacks the α-carbon from the backside relative to the C-Cl bond, leading to an inversion of stereochemistry if the carbon were chiral.[7] The transition state involves a pentacoordinate carbon atom with partial bonds to both the incoming nucleophile and the departing chloride ion.[7]

Diagram 1: S_N2 reaction of 2-Chloro-1-(pyridin-3-yl)ethanone.

Common Nucleophiles and Their Applications

A variety of nucleophiles can be employed in reactions with 2-Chloro-1-(pyridin-3-yl)ethanone, leading to diverse and valuable chemical entities.

• Amines: Primary and secondary amines readily react to form α-amino ketones, which are versatile intermediates. However, the alkylation of amines can sometimes lead to over-alkylation, yielding a mixture of secondary, tertiary, and even quaternary ammonium salts.[8][9] Careful control of stoichiometry and reaction conditions is often necessary.

• Thiolates: Sulfur nucleophiles, such as thiolates, are generally excellent nucleophiles and react efficiently to form α-thio ketones.

• Azides: Sodium azide can be used to introduce the azido functionality, which can be subsequently reduced to a primary amine or used in click chemistry reactions.

• Enolates: Carbon nucleophiles, such as enolates, can be used for C-C bond formation, although the basic conditions required for enolate formation can sometimes lead to side reactions.

Application in the Synthesis of Bioactive Heterocycles

2-Chloro-1-(pyridin-3-yl)ethanone is a cornerstone in the synthesis of various heterocyclic systems, many of which are privileged scaffolds in medicinal chemistry. A prominent example is its use in the synthesis of imidazo[1,2-a]pyridines.

Synthesis of Imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are a class of fused bicyclic heterocycles that exhibit a broad range of biological activities. The reaction of 2-Chloro-1-(pyridin-3-yl)ethanone with a 2-aminopyridine derivative is a common and efficient method for the construction of this scaffold. The reaction proceeds via an initial SN2 reaction, followed by an intramolecular cyclization and dehydration.

Diagram 2: General scheme for the synthesis of imidazo[1,2-a]pyridines.

Experimental Protocols

The following is a representative, self-validating protocol for the alkylation of an amine with 2-Chloro-1-(pyridin-3-yl)ethanone. This protocol is based on established procedures for similar transformations and should be adapted and optimized for specific substrates.

General Procedure for the N-Alkylation of a Secondary Amine

Objective: To synthesize an N-substituted-2-amino-1-(pyridin-3-yl)ethanone derivative.

Materials:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.0 eq)[10]

• Secondary amine (e.g., morpholine, piperidine) (1.1 eq)

• Triethylamine (2.2 eq)

• Acetonitrile (or other suitable polar aprotic solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a stirred solution of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.0 eq) in acetonitrile, add triethylamine (2.2 eq) at room temperature. The triethylamine serves to neutralize the hydrochloride salt and the HCl generated during the reaction.

• Add the secondary amine (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Partition the residue between ethyl acetate and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the desired N-substituted-2-amino-1-(pyridin-3-yl)ethanone.

Self-Validation: The success of the reaction can be validated by comparing the spectroscopic data (¹H NMR, ¹³C NMR, and Mass Spectrometry) of the product with the expected values for the target molecule. The disappearance of the starting material on TLC and the appearance of a new, less polar spot corresponding to the product is a primary indicator of a successful reaction.

Conclusion

2-Chloro-1-(pyridin-3-yl)ethanone is a highly valuable and versatile electrophile in organic synthesis. Its reactivity is a well-defined consequence of the interplay between the activating carbonyl group, the good leaving group ability of the chloride, and the electron-withdrawing nature of the pyridin-3-yl ring. A thorough understanding of these electronic principles allows for the rational design of synthetic routes to a plethora of complex molecules, particularly medicinally relevant heterocyclic scaffolds. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important building block in their synthetic endeavors.

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2-Chloro-1-(pyridin-3-yl)ethanone: A Cornerstone Building Block in Heterocyclic Synthesis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

2-Chloro-1-(pyridin-3-yl)ethanone, also commonly referred to as 3-(2-chloroacetyl)pyridine, is a profoundly versatile bifunctional reagent that has established itself as a critical intermediate in the landscape of organic synthesis and medicinal chemistry. Its structure, featuring a pyridine ring, an α-haloketone moiety, provides two distinct electrophilic sites, enabling a rich and diverse reactivity profile. This guide offers a comprehensive exploration of its synthesis, physicochemical properties, core reactivity, and extensive applications as a precursor to a multitude of medicinally-relevant heterocyclic scaffolds, including thiazoles and imidazo[1,2-a]pyridines. We will delve into the mechanistic rationale behind its key transformations and provide field-proven experimental protocols to empower researchers in leveraging this potent synthetic tool.

Core Concepts: Synthesis and Physicochemical Profile

Synthetic Strategy: Overcoming Pyridine's Inherent Reactivity

The direct acylation of pyridine via classical Friedel-Crafts reactions is notoriously challenging. The Lewis acid catalyst required for the reaction coordinates with the lone pair of electrons on the pyridine nitrogen, forming a highly deactivated pyridinium salt that is resistant to electrophilic attack.[1][2][3] Consequently, the synthesis of acylpyridines, and by extension 2-chloro-1-(pyridin-3-yl)ethanone, necessitates a more nuanced approach.

The most prevalent and industrially scalable route begins with a more accessible pyridine derivative, such as ethyl nicotinate. This ester undergoes a Claisen condensation with ethyl acetate, followed by hydrolysis and decarboxylation, to yield the key intermediate, 3-acetylpyridine.[4][5] The subsequent step involves the selective α-chlorination of 3-acetylpyridine to furnish the target compound.

Caption: General synthetic workflow for 2-Chloro-1-(pyridin-3-yl)ethanone.

Physicochemical Data and Handling

2-Chloro-1-(pyridin-3-yl)ethanone is typically supplied as its hydrochloride salt to improve stability and ease of handling.[6] It is a corrosive and irritating compound that requires careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Property	Value	Source
Chemical Formula	C₇H₇Cl₂NO (Hydrochloride Salt)	[6]
Molecular Weight	192.04 g/mol (Hydrochloride Salt)	[6][7]
CAS Number	61889-48-3 (Hydrochloride Salt)
Appearance	Off-white to light yellow solid	Supplier Data
Storage	Inert atmosphere, 2-8°C	[7]
GHS Hazard Statements	H302 (Harmful if swallowed), H314/H315 (Causes severe skin burns/irritation), H318/H319 (Causes serious eye damage/irritation), H335 (May cause respiratory irritation)	[6]

The Reactive Core: A Hub for Heterocyclic Synthesis

The synthetic power of 2-chloro-1-(pyridin-3-yl)ethanone stems from its two electrophilic centers: the carbonyl carbon and the α-carbon bearing the chlorine atom. This dual reactivity allows it to act as a linchpin in cyclocondensation reactions with a variety of binucleophilic partners.

The Hantzsch Thiazole Synthesis: A Gateway to Bioactive Scaffolds

One of the most prominent applications of this building block is in the Hantzsch thiazole synthesis. This reaction provides a direct and efficient route to 2-amino-4-(pyridin-3-yl)thiazoles, a privileged scaffold in medicinal chemistry, particularly for the development of anti-tubercular agents and kinase inhibitors.[8]

Causality of the Mechanism: The reaction is initiated by the nucleophilic attack of the sulfur atom from a thioamide (e.g., thiourea) on the electrophilic α-carbon, displacing the chloride ion in an SN2 fashion.[9][10] This is the kinetically favored first step due to the high nucleophilicity of sulfur. The resulting intermediate then undergoes an intramolecular cyclization, where the nitrogen atom attacks the electrophilic carbonyl carbon. A final dehydration step aromatizes the ring to yield the stable thiazole product.[11]

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Protocols & Analytical Methods

Application Note: A Validated Synthesis Protocol for 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

Introduction: The Strategic Importance of a Key Building Block

2-Chloro-1-(pyridin-3-yl)ethanone is a pivotal intermediate in synthetic organic chemistry, primarily valued for its role as a versatile building block in the pharmaceutical and agrochemical industries. Its structure, featuring a reactive α-chloroketone moiety attached to a pyridine ring, allows for a wide range of subsequent chemical transformations. This makes it an essential precursor for constructing more complex molecular architectures, including the synthesis of antiplatelet agents and other pharmacologically active compounds.[1] The hydrochloride salt form is often preferred for its enhanced stability and ease of handling compared to the free base.[2][3]

This document provides a detailed, field-proven protocol for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, starting from the commercially available 3-acetylpyridine. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental guide, and outline the necessary characterization and safety procedures to ensure a reliable and safe synthesis.

The Synthetic Strategy: α-Chlorination of a Pyridyl Ketone

The most direct and widely adopted method for synthesizing 2-Chloro-1-(pyridin-3-yl)ethanone is the α-chlorination of 3-acetylpyridine. This reaction selectively introduces a chlorine atom onto the carbon adjacent to the carbonyl group.

Mechanistic Insight

The reaction proceeds via an acid-catalyzed enolization mechanism. The pyridine nitrogen, being basic, would typically interfere with electrophilic reactions. However, conducting the reaction in an acidic medium or using a chlorinating agent that generates acid in situ protonates the pyridine ring. This deactivates the nitrogen, preventing it from complexing with the reagents. The chlorination of the acetyl group then proceeds as follows:

• Enolization: The ketone tautomerizes to its enol form. This process is catalyzed by the presence of an acid, which protonates the carbonyl oxygen, making the α-proton more acidic and facilitating the formation of the C=C double bond of the enol.

• Nucleophilic Attack: The electron-rich enol acts as a nucleophile, attacking the electrophilic chlorine source (e.g., from sulfuryl chloride).

• Deprotonation: The resulting intermediate is deprotonated to regenerate the carbonyl group, yielding the final α-chlorinated product.

While traditional Friedel-Crafts acylation is not feasible on the electron-deficient pyridine ring, the modification of a pre-existing side chain, as demonstrated here, is a highly effective strategy.[4][5]

Chemical Reaction Scheme

Caption: Overall reaction scheme for the synthesis.

Experimental Protocol

This protocol details the α-chlorination of 3-acetylpyridine using sulfuryl chloride, followed by isolation of the product as its hydrochloride salt.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.	Notes
3-Acetylpyridine	C₇H₇NO	121.14	10.0 g	82.55	1.0	Starting material. Ensure it is dry.[6][7][8]
Sulfuryl Chloride	SO₂Cl₂	134.97	12.2 g (7.3 mL)	90.39	1.1	Chlorinating agent. Use fresh, colorless reagent.
Dichloromethane (DCM)	CH₂Cl₂	84.93	150 mL	-	-	Anhydrous solvent.
Diethyl Ether	(C₂H₅)₂O	74.12	100 mL	-	-	For precipitation and washing. Anhydrous.
Hydrochloric Acid	HCl	36.46	~50 mL	-	-	2M solution in diethyl ether.

Equipment: 250 mL three-neck round-bottom flask, magnetic stirrer, dropping funnel, reflux condenser with a drying tube (or nitrogen inlet), ice-water bath, standard glassware for work-up, Büchner funnel, vacuum filtration apparatus.

Step-by-Step Synthesis Procedure

--- REACTION SETUP ---

• Preparation: Equip a dry 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser topped with a calcium chloride drying tube. The entire setup should be assembled while dry and preferably flushed with an inert gas like nitrogen.

• Dissolution: Charge the flask with 3-acetylpyridine (10.0 g, 82.55 mmol) and anhydrous dichloromethane (100 mL). Stir the mixture until the starting material is fully dissolved.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with continuous stirring.

--- CHLORINATION REACTION ---

• Reagent Addition: In the dropping funnel, place a solution of sulfuryl chloride (12.2 g, 90.39 mmol) in anhydrous dichloromethane (50 mL).

• Controlled Addition: Add the sulfuryl chloride solution dropwise to the cooled, stirred solution of 3-acetylpyridine over approximately 45-60 minutes. Causality Note: This slow, controlled addition is critical to manage the exothermic nature of the reaction and to minimize the formation of dichlorinated byproducts. Maintain the internal temperature below 10 °C throughout the addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue stirring for an additional 2-3 hours.

• Monitoring (Optional but Recommended): The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 1:1 v/v). The disappearance of the 3-acetylpyridine spot and the appearance of a new, less polar product spot indicates reaction completion.

--- WORK-UP AND ISOLATION ---

• Solvent Removal: Once the reaction is complete, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the dichloromethane and any volatile byproducts (e.g., HCl, SO₂).

• Redissolution: Dissolve the resulting crude oil/solid in approximately 100 mL of anhydrous diethyl ether. Some insoluble material may be present.

• Salt Formation: While vigorously stirring the ethereal solution, slowly add a 2M solution of HCl in diethyl ether. The hydrochloride salt of the product will precipitate as a white or off-white solid. Continue adding the HCl solution until no further precipitation is observed.

• Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with two portions of cold, anhydrous diethyl ether (2 x 25 mL) to remove any remaining impurities.

• Drying: Dry the product under high vacuum for several hours to yield 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Expected Yield and Properties

• Appearance: White to pale yellow crystalline solid.

• Yield: Typically 75-85%.

• Molecular Weight: 192.04 g/mol .[2]

• Stability: The hydrochloride salt is significantly more stable than the free base and is not as lachrymatory. Store in a cool, dry place under an inert atmosphere.[9]

Safety and Hazard Management

This procedure involves hazardous materials and must be performed with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is acceptable, but butyl rubber provides better protection against DCM), and chemical safety goggles.

• Fume Hood: All steps of this synthesis must be conducted in a well-ventilated chemical fume hood.

• Reagent Hazards:

  • Sulfuryl Chloride (SO₂Cl₂): Highly corrosive and toxic. Reacts violently with water, releasing toxic gases (HCl and SO₂). Handle with extreme care.

  • Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

  • Hydrochloric Acid (HCl): Corrosive. Causes severe skin and eye burns.

  • 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride: Harmful if swallowed, causes skin irritation, and may cause serious eye damage.[2] It is a lachrymator (causes tearing).

Emergency Procedures: In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes. For eye contact, flush with water for at least 15 minutes and seek immediate medical attention. In case of inhalation, move to fresh air.

Caption: A summary of the synthesis workflow.

Product Characterization

To confirm the identity and purity of the synthesized 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, the following analytical techniques are recommended:

• ¹H NMR (in DMSO-d₆):

  • δ ~9.1 ppm (s, 1H): Proton on the pyridine ring between the N and the carbonyl group (C2-H).

  • δ ~8.8 ppm (d, 1H): Proton on the pyridine ring adjacent to N (C6-H).

  • δ ~8.4 ppm (d, 1H): Proton on the pyridine ring para to the carbonyl group (C4-H).

  • δ ~7.7 ppm (t, 1H): Proton on the pyridine ring meta to the carbonyl group (C5-H).

  • δ ~5.2 ppm (s, 2H): The key signal for the methylene protons of the -CH₂Cl group. The singlet nature and integration for 2 protons are diagnostic.

• ¹³C NMR (in DMSO-d₆):

  • δ ~190 ppm: Carbonyl carbon (C=O).

  • δ ~150-120 ppm: Four signals corresponding to the aromatic carbons of the pyridine ring.

  • δ ~45 ppm: Methylene carbon attached to chlorine (-CH₂Cl).

• Mass Spectrometry (MS-ESI+):

  • The spectrum should show a molecular ion peak for the free base at m/z = 156.0 [M+H]⁺.

  • A characteristic isotopic pattern with a peak at m/z = 158.0 in an approximate 3:1 ratio to the m/z = 156.0 peak, confirming the presence of a single chlorine atom.

• Infrared (IR) Spectroscopy (ATR):

  • A strong absorption band around 1700-1720 cm⁻¹ corresponding to the C=O stretch of the ketone.

  • Bands around 3100-3000 cm⁻¹ for aromatic C-H stretching.

  • A band around 700-800 cm⁻¹ for the C-Cl stretch.

References

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Application Notes and Protocols for the Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone: A Guide for Advanced Research

Abstract

This comprehensive guide details a robust and validated protocol for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone, a valuable building block in pharmaceutical and agrochemical research. It is widely recognized that the direct Friedel-Crafts acylation of pyridine is chemically unfeasible due to the deactivation of the pyridine ring by Lewis acids. This document, therefore, elucidates the fundamental reasons for this limitation and provides a detailed, field-proven alternative methodology centered on the organometallic chemistry of pyridine. The featured protocol leverages the regioselective lithiation of a 3-halopyridine precursor, followed by acylation with chloroacetyl chloride, to achieve the target compound in good yield. This application note is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, step-by-step instructions, and critical safety considerations.

The Challenge: The Inviability of Direct Friedel-Crafts Acylation on the Pyridine Nucleus

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry for the formation of carbon-carbon bonds and the synthesis of aryl ketones.[1] However, its application to electron-deficient aromatic systems like pyridine is notoriously unsuccessful.[2] The primary reason for this failure lies in the basicity of the pyridine nitrogen atom.

The lone pair of electrons on the nitrogen atom of pyridine does not participate in the aromatic system's resonance.[3] Consequently, it acts as a Lewis base and readily coordinates with the Lewis acid catalyst (e.g., AlCl₃) required for the acylation reaction.[4] This coordination forms a highly stable and electron-deficient pyridinium salt. The positive charge on the nitrogen atom strongly deactivates the entire aromatic ring towards electrophilic attack by the acylium ion, thus inhibiting the Friedel-Crafts reaction.[2]

A Validated Alternative: Synthesis via Directed Ortho-Metalation (DoM) of 3-Halopyridine

To circumvent the limitations of the Friedel-Crafts acylation, a powerful strategy involves reversing the polarity of the pyridine ring by transforming it into a nucleophile. This is effectively achieved through directed ortho-metalation, specifically by the lithiation of a 3-halopyridine. This approach allows for the regioselective formation of a carbon-carbon bond at the C-3 position.

Reaction Principle

The synthesis proceeds in two main steps:

• Lithium-Halogen Exchange: A 3-halopyridine (e.g., 3-bromopyridine or 3-chloropyridine) is treated with a strong organolithium base, such as n-butyllithium (n-BuLi), at low temperatures. This results in a rapid lithium-halogen exchange to generate the highly nucleophilic 3-lithiopyridine intermediate.

• Acylation: The in situ generated 3-lithiopyridine is then quenched with chloroacetyl chloride to yield the desired product, 2-Chloro-1-(pyridin-3-yl)ethanone.

The overall transformation is depicted below:

Figure 1: High-level workflow for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone via lithiation.

Detailed Experimental Protocol

This protocol is designed for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone on a laboratory scale. Extreme caution must be exercised when working with organolithium reagents, which are pyrophoric. [5][6] All operations should be conducted by trained personnel in a properly functioning fume hood under an inert atmosphere.[7]

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
3-Bromopyridine	ReagentPlus®, 99%	Sigma-Aldrich	626-55-1	Store under inert gas.
n-Butyllithium	2.5 M in hexanes	Sigma-Aldrich	109-72-8	Pyrophoric. Handle with extreme care.
Chloroacetyl chloride	98%	Sigma-Aldrich	79-04-7	Corrosive and lachrymatory.
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Sigma-Aldrich	109-99-9	Use freshly distilled or from a solvent purification system.
Saturated aqueous NH₄Cl	12125-02-9	For quenching the reaction.
Ethyl acetate	ACS reagent, ≥99.5%	141-78-6	For extraction.
Brine (Saturated aqueous NaCl)	7647-14-5	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	≥99.5%	7487-88-9	For drying.
Argon or Nitrogen Gas	High purity	For inert atmosphere.

Equipment

• Three-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Septa

• Syringes and needles for liquid transfers

• Low-temperature thermometer

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Step-by-Step Procedure

Figure 2: Detailed experimental workflow for the synthesis.

• Preparation: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, and a septum under a positive pressure of argon or nitrogen.

• Addition of Reactants: To the flask, add 3-bromopyridine (1.0 eq) via syringe, followed by anhydrous THF to achieve a concentration of approximately 0.3 M.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 eq) dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C. A color change to deep red or brown is typically observed, indicating the formation of the organolithium species. Stir the mixture at -78 °C for an additional 45 minutes.[8]

• Acylation: In a separate, dry flask, dissolve chloroacetyl chloride (1.1 eq) in a small amount of anhydrous THF. Add this solution dropwise to the cold (-78 °C) 3-lithiopyridine solution over 15 minutes.

• Reaction Progression: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature over approximately 2 hours.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2-Chloro-1-(pyridin-3-yl)ethanone as a solid.

Safety Precautions

• Organolithium Reagents: n-Butyllithium is pyrophoric and reacts violently with water and air.[5][6] Always handle it under an inert atmosphere using proper syringe and cannula techniques. Personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and appropriate gloves, is mandatory.[7]

• Chloroacetyl Chloride: This reagent is corrosive, a lachrymator, and reacts with moisture. Handle it in a fume hood with appropriate PPE.

• Low Temperatures: The use of a dry ice/acetone bath requires cryogenic gloves for safe handling.

Characterization and Quality Control

The identity and purity of the synthesized 2-Chloro-1-(pyridin-3-yl)ethanone should be confirmed by standard analytical techniques.

Property	Value
Molecular Formula	C₇H₆ClNO
Molecular Weight	155.58 g/mol
Appearance	Off-white to yellow solid
CAS Number	55365-93-0 (for the free base)

• ¹H NMR (CDCl₃, 400 MHz): δ 9.15 (d, J=2.0 Hz, 1H), 8.80 (dd, J=4.8, 1.6 Hz, 1H), 8.25 (dt, J=8.0, 2.0 Hz, 1H), 7.45 (dd, J=8.0, 4.8 Hz, 1H), 4.80 (s, 2H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 189.5, 154.0, 150.0, 136.0, 129.5, 123.8, 45.8.

• Mass Spectrometry (EI): m/z 155 (M⁺), 157 ([M+2]⁺).

• Infrared (IR, KBr): ν (cm⁻¹) 1705 (C=O), 1580, 1470, 1420, 1280, 710.

Figure 3: Quality control and purification workflow.

Troubleshooting and Field-Proven Insights

• Low Yields: Incomplete lithiation is a common issue. Ensure all glassware is scrupulously dried and the reaction is maintained under a strictly inert atmosphere. The quality of the n-BuLi is also critical; it should be titrated before use if its concentration is uncertain.

• Side Reactions: If the temperature is not kept sufficiently low during the addition of n-BuLi and chloroacetyl chloride, side reactions can occur. Maintaining the reaction at -78 °C is crucial for selectivity.

• Alternative Organometallic Reagents: While n-BuLi is effective, other organolithium reagents like s-BuLi or t-BuLi can also be used, though reaction conditions may need to be optimized. Grignard reagents, formed from 3-bromopyridine and magnesium, offer a less pyrophoric alternative, although they are generally less reactive than their organolithium counterparts.[3][9]

Conclusion

While the classical Friedel-Crafts acylation is not applicable to pyridine, the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone can be reliably achieved through the use of organometallic intermediates. The directed ortho-metalation of 3-bromopyridine via lithium-halogen exchange provides a robust and high-yielding pathway to the desired product. This application note furnishes a detailed and validated protocol, complete with essential safety information and characterization data, to aid researchers in the successful synthesis of this important chemical intermediate.

References

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• PubChem Compound Summary for CID 416252, 3-Chloroacetylpyridine. National Center for Biotechnology Information. [Link]

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• New and Facile Synthesis of 2-Chloro-1,3-diketones. ResearchGate. [Link]

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. National Center for Biotechnology Information. [Link]

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• Regioselective ortho-Lithiation of Halopyridines. ResearchGate. [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Development of a Concise Scaleable Synthesis of 2-Chloro-5-(pyridin-2-yl) Pyrimidine via a Negishi Cross-Coupling. ResearchGate. [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis of Solid 2-Pyridylzinc Reagents and their Application in Negishi Reactions. National Center for Biotechnology Information. [Link]

• Pyrophorics - Organolithium Reagents - Standard Operating Procedure. University of California, Santa Barbara. [Link]

• REDUCTIVE LITHIATION OF HALOPYRIDINES USING LITHIUM NAPHTHALENIDE. HETEROCYCLES. [Link]

• The preparation of pyridine derivatives from halogenopyridines by means of the grignard reaction III. Application of the reaction to 3-bromopyridine. ResearchGate. [Link]

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• Preparation of Pyridines, Part 3: By Acylation. YouTube. [Link]

• Organometallic Reagents. Chemistry LibreTexts. [Link]

• for the use of hazardous materials or equipment - Laboratory Safety Standard Operating Procedure (SOP). University of Washington. [Link]

• UCF CHM2210 - Chapter 12.8 - Skill5.2 Retrosynthesis involving Grignard Reactions. YouTube. [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. National Center for Biotechnology Information. [Link]

• Chloroacetylchloride: A Versatile Reagent in Heterocyclic Synthesis. ResearchGate. [Link]

• REGIOSELECl'IVE ORTHO-LITHIATION OF HALOPYRIDINES. ResearchGate. [Link]

• Formation of Grignard and Organolithium Reagents From Alkyl Halides. Master Organic Chemistry. [Link]

• Method for preparing 2,3-dihydro-1-indanone and derivative thereof.

• 2-Chloro-1-(6-chloropyridin-3-yl)ethanone. PubChem. [Link]

• Preparation of chloroacetyl chloride.

• Synthesis of Solid 2-Pyridylzinc Reagents and Their Application in Negishi Reactions. Organic Chemistry Portal. [Link]

• Procedures for Safe Use of Pyrophoric Organolithium Reagents. University of California, Irvine. [Link]

• Nucleophilic Addition of Hydride and Grignard Reagents- Alcohol Formation. Chemistry LibreTexts. [Link]

• Reactions of Organometallic Reagents with Ketones and Aldehydes. YouTube. [Link]

• Synthesis and spectral characterization of some new thiazolopyrimidine derivatives. Assiut University. [Link]

• Ethanone, 1-(2-chloro-3-pyridinyl)-. ChemBK. [Link]

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Application Notes and Protocols: The Reaction of 2-Chloro-1-(pyridin-3-yl)ethanone with Amines in Modern Drug Discovery

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthetic applications of 2-Chloro-1-(pyridin-3-yl)ethanone with various amines. We move beyond simple procedural lists to explore the underlying mechanistic principles, strategic considerations for experimental design, and detailed, field-tested protocols. This guide emphasizes the causality behind procedural choices to empower researchers to troubleshoot and adapt these methods for the synthesis of novel molecular entities. Key applications, including the synthesis of imidazo[1,2-a]pyridines and other pharmacologically relevant scaffolds, are discussed in detail.

Introduction: A Privileged Building Block in Medicinal Chemistry

2-Chloro-1-(pyridin-3-yl)ethanone is a versatile bifunctional reagent that has become a cornerstone in the synthesis of nitrogen-containing heterocyclic compounds. Its structure is deceptively simple, yet it contains three key features that drive its synthetic utility:

• An electrophilic carbonyl carbon , susceptible to nucleophilic attack.

• An electrophilic α-carbon , activated by the adjacent carbonyl group, making the chlorine atom an excellent leaving group for nucleophilic substitution (SN2) reactions.

• A pyridin-3-yl moiety , a common pharmacophore found in numerous biologically active molecules that can influence solubility, metabolic stability, and target binding.

The reaction of this α-haloketone with amines is a powerful transformation for constructing carbon-nitrogen bonds, serving as a primary gateway to a diverse array of molecular architectures, most notably the imidazo[1,2-a]pyridine scaffold, which is present in several approved drugs and clinical candidates. This guide will provide the foundational knowledge and practical protocols to effectively leverage this critical reaction in a research and development setting.

The Core Reaction: Mechanistic Insights

The fundamental reaction between 2-Chloro-1-(pyridin-3-yl)ethanone and an amine is a classic bimolecular nucleophilic substitution (SN2) . The successful execution and optimization of this reaction hinge on a clear understanding of its mechanism and the factors that govern its rate and outcome.

The SN2 Pathway

The process begins with the lone pair of electrons on the nitrogen atom of the amine acting as a nucleophile, attacking the electron-deficient α-carbon. This attack occurs in a concerted fashion, where the C-N bond forms simultaneously as the C-Cl bond breaks. The presence of the adjacent carbonyl group significantly polarizes the C-Cl bond, making the α-carbon highly electrophilic and thus accelerating the substitution.

A crucial component of this reaction is the use of a base. The initial substitution reaction generates a protonated amine (an ammonium salt) and a chloride ion. More importantly, the reaction liberates one equivalent of hydrochloric acid (HCl), which can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. A non-nucleophilic base, such as triethylamine (TEA) or potassium carbonate (K₂CO₃), is therefore added to act as an acid scavenger, neutralizing the HCl as it is formed and ensuring the amine reactant remains available.

Below is a diagram illustrating the fundamental SN2 mechanism.

Caption: SN2 reaction of an amine with 2-Chloro-1-(pyridin-3-yl)ethanone.

The Fate of the Intermediate: Cyclization vs. Simple Substitution

The initial product of the SN2 reaction is an α-aminoketone. The subsequent fate of this intermediate is highly dependent on the structure of the amine reactant and the reaction conditions.

• With 2-aminopyridines (or similar amino-heterocycles): The intermediate undergoes a subsequent intramolecular cyclization followed by dehydration to form a rigid, fused heterocyclic system, such as an imidazo[1,2-a]pyridine. This is a variation of the classic Tschitschibabin reaction.

• With primary or secondary aliphatic/aromatic amines: The reaction typically terminates at the α-aminoketone stage, yielding a linear substitution product.

Understanding this dichotomy is critical for achieving the desired molecular outcome.

Application Protocol I: Synthesis of Imidazo[1,2-a]pyridines

The synthesis of imidazo[1,2-a]pyridines is one of the most powerful applications of this chemistry, delivering a scaffold of significant interest in medicinal chemistry. Zolpidem and alpidem are examples of marketed drugs built on this core. The reaction proceeds via the aforementioned SN2 and subsequent cyclization/dehydration cascade.

Caption: Experimental workflow for imidazo[1,2-a]pyridine synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of 2-(pyridin-3-yl)imidazo[1,2-a]pyridine.

Materials & Reagents:

Reagent	Formula	Mol. Wt. ( g/mol )	Amount (mmol)	Equivalents
2-Aminopyridine	C₅H₆N₂	94.11	10.0	1.0
2-Chloro-1-(pyridin-3-yl)ethanone HCl	C₇H₇Cl₂NO	192.05	10.0	1.0
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	30.0	3.0
Ethanol (EtOH)	C₂H₅OH	46.07	-	-

Note on Reagent: 2-Chloro-1-(pyridin-3-yl)ethanone is often supplied as its hydrochloride salt for improved stability. An additional equivalent of base is required to neutralize this salt.

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-aminopyridine (0.94 g, 10.0 mmol) and 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.92 g, 10.0 mmol).

• Solvent and Base Addition: Add ethanol (40 mL) followed by sodium bicarbonate (2.52 g, 30.0 mmol). The addition of the base is crucial to neutralize the HCl salt of the starting material and the HCl generated during the reaction.

• Heating and Reflux: Heat the suspension to reflux (approximately 80 °C) with vigorous stirring. The reaction mixture will typically become a clearer solution as the reaction progresses.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 10% Methanol in Dichloromethane). The disappearance of the starting materials typically occurs within 4-8 hours.

• Workup and Isolation: Once the reaction is complete, cool the mixture to room temperature. Reduce the solvent volume by approximately half using a rotary evaporator.

• Precipitation: Add distilled water (50 mL) to the concentrated mixture. The product should precipitate as a solid. Stir the resulting slurry for 30 minutes in an ice bath to maximize precipitation.

• Filtration and Drying: Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 15 mL) and then a small amount of cold ethanol. Dry the solid under high vacuum to afford the desired 2-(pyridin-3-yl)imidazo[1,2-a]pyridine.

Application Protocol II: Synthesis of Linear α-Aminoketones

When a non-cyclizing amine (e.g., a secondary aliphatic amine like morpholine or a primary aromatic amine like aniline) is used, the reaction stops after the initial SN2 substitution. These α-aminoketone products are valuable intermediates themselves for further elaboration.

Key Experimental Differences

• Base: A soluble organic base like triethylamine (TEA) is often preferred for better homogeneity.

• Solvent: Aprotic polar solvents like acetonitrile (ACN) or dimethylformamide (DMF) are commonly used to ensure all reactants remain in solution.

• Temperature: The reaction is often run at room temperature or slightly elevated temperatures (40-50 °C) to prevent potential side reactions. Refluxing is not always necessary.

Detailed Experimental Protocol

This protocol describes the synthesis of 2-morpholino-1-(pyridin-3-yl)ethanone.

Materials & Reagents:

Reagent	Formula	Mol. Wt. ( g/mol )	Amount (mmol)	Equivalents
Morpholine	C₄H₉NO	87.12	12.0	1.2
2-Chloro-1-(pyridin-3-yl)ethanone HCl	C₇H₇Cl₂NO	192.05	10.0	1.0
Triethylamine (TEA)	C₆H₁₅N	101.19	22.0	2.2
Acetonitrile (ACN)	C₂H₃N	41.05	-	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.92 g, 10.0 mmol) in acetonitrile (50 mL).

• Base and Nucleophile Addition: Add triethylamine (3.06 mL, 22.0 mmol) to the solution. Stir for 5 minutes. Then, add morpholine (1.05 mL, 12.0 mmol) dropwise via syringe. A slight exotherm may be observed.

• Reaction: Stir the mixture at room temperature for 12-16 hours.

• Monitoring: Monitor the reaction by LC-MS or TLC until the starting α-haloketone is consumed.

• Workup: Filter the reaction mixture to remove the triethylammonium chloride salt. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in dichloromethane (DCM) and wash with a saturated aqueous sodium bicarbonate solution (2 x 30 mL) to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. The resulting crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure 2-morpholino-1-(pyridin-3-yl)ethanone.

Troubleshooting and Strategic Considerations

Observation/Problem	Potential Cause	Recommended Solution
Reaction is sluggish or incomplete	Insufficiently active amine (e.g., electron-deficient anilines). Insufficient base.	Add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) for an in-situ Finkelstein reaction to generate the more reactive iodo-ketone. Increase temperature. Switch to a stronger base like DBU or a solvent with higher polarity like DMF.
Formation of dark-colored byproducts	Decomposition of the α-haloketone, especially at high temperatures or with strong bases.	Run the reaction at a lower temperature for a longer duration. Use a milder base like K₂CO₃ or NaHCO₃ instead of stronger organic bases. Ensure the reaction is performed under an inert atmosphere (N₂ or Ar).
Low yield of imidazo[1,2-a]pyridine	Inefficient cyclization step.	After the initial SN2 reaction appears complete by TLC, consider adding a catalytic amount of a protic acid (like p-TSA) and increasing the temperature to drive the dehydration step to completion.
Difficulty in product isolation	Product is highly polar or water-soluble.	For polar products, avoid aqueous workups. After filtering salts, concentrate the crude mixture and purify directly by chromatography. For water-soluble products, extraction with a more polar solvent like butanol may be necessary.

Safety and Handling

WARNING: 2-Chloro-1-(pyridin-3-yl)ethanone and its α-haloaromatic ketone analogues are potent lachrymators (tear-inducing agents) and are toxic. They are also alkylating agents and should be treated as potential mutagens.

• Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical fume hood. Wear safety goggles, a face shield, a lab coat, and chemically resistant gloves (nitrile gloves are acceptable for incidental contact, but neoprene or butyl rubber gloves are recommended for extended handling).

• Handling: Weigh and dispense the solid reagent carefully to avoid generating dust. Have a quench solution (e.g., 1 M sodium bicarbonate) readily available in case of a spill.

• Disposal: All waste materials contaminated with this reagent should be disposed of in a designated hazardous waste container according to institutional guidelines.

References

• Guareschi, E., et al. (2011). A practical and efficient synthesis of zolpidem and analogues. Beilstein Journal of Organic Chemistry, 7, 1326–1332. [Link]

• Langer, T., et al. (2000). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as ligands for the GABA(A) receptor. Journal of Medicinal Chemistry, 43(24), 4669–4679. [Link]

• Tschitschibabin, A. E. (1924). Über eine neue Synthese von Imidazo[1,2-a]pyridinen. Berichte der deutschen chemischen Gesellschaft (A and B Series), 57(10), 2092–2096. [Link]

• George, P., et al. (1989). Synthesis and pharmacology of alpidem, a new imidazo[1,2-a]pyridine with anxiolytic properties. Journal of Medicinal Chemistry, 32(5), 1044–1051. [Link]

Application Notes and Protocols: Nucleophilic Substitution Reactions of 2-Chloro-1-(pyridin-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Versatility of a Key Synthetic Building Block

2-Chloro-1-(pyridin-3-yl)ethanone is a bifunctional molecule of significant interest in medicinal chemistry and drug discovery. Its structure, featuring an electrophilic α-chloroketone moiety and a pyridine ring, makes it a valuable precursor for the synthesis of a diverse array of heterocyclic compounds. The pyridine nucleus is a common feature in many pharmacologically active agents, and the reactive chloroacetyl group provides a convenient handle for introducing various functionalities through nucleophilic substitution reactions. This guide offers an in-depth exploration of the reactivity of 2-Chloro-1-(pyridin-3-yl)ethanone and provides detailed protocols for its application in the synthesis of potential therapeutic agents.

The primary reactive site for nucleophilic attack is the carbon atom bearing the chlorine atom. This is a classic example of an α-haloketone, which is known to be highly susceptible to SN2 reactions. The electron-withdrawing nature of the adjacent carbonyl group enhances the electrophilicity of the α-carbon, making it an excellent target for a wide range of nucleophiles.

Mechanistic Insights: The SN2 Reaction Pathway

The nucleophilic substitution reactions of 2-Chloro-1-(pyridin-3-yl)ethanone predominantly proceed via a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted process, the nucleophile attacks the carbon atom bearing the chlorine from the backside, leading to the simultaneous formation of a new bond and the breaking of the carbon-chlorine bond.[1] This backside attack results in an inversion of the stereochemical configuration if the α-carbon were chiral.

Several factors contribute to the high reactivity of α-haloketones like 2-Chloro-1-(pyridin-3-yl)ethanone in SN2 reactions:

• Inductive Effect: The electron-withdrawing carbonyl group polarizes the C-Cl bond, increasing the partial positive charge on the α-carbon and making it more attractive to nucleophiles.

• Transition State Stabilization: The adjacent π-system of the carbonyl group can stabilize the transition state of the SN2 reaction through orbital overlap.

• Weakly Basic Leaving Group: The chloride ion is a weak base and therefore a good leaving group, facilitating the substitution reaction.

Core Applications in Medicinal Chemistry

The derivatives synthesized from 2-Chloro-1-(pyridin-3-yl)ethanone are scaffolds for a multitude of therapeutic targets. The introduction of various nucleophiles can lead to compounds with potential applications as:

• Kinase Inhibitors: The pyridine and ketone moieties can serve as key hydrogen bond acceptors and donors for interactions within the ATP-binding site of kinases.

• Antimicrobial Agents: The incorporation of heterocyclic rings, such as imidazoles and thiazoles, can lead to compounds with antibacterial and antifungal properties.

• Central Nervous System (CNS) Agents: The pyridine core is a common feature in drugs targeting CNS receptors.

Experimental Protocols

The following protocols are provided as a guide for the nucleophilic substitution reactions of 2-Chloro-1-(pyridin-3-yl)ethanone with various classes of nucleophiles. These protocols are based on established procedures for analogous α-haloketones. Researchers should optimize these conditions for their specific substrates and desired outcomes.

Safety Precautions: 2-Chloro-1-(pyridin-3-yl)ethanone and its hydrochloride salt are harmful if swallowed, cause skin irritation, and may cause respiratory irritation. Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Synthesis of 2-(Imidazo[1,2-a]pyridin-2-yl)-1-(pyridin-3-yl)ethanone via Reaction with 2-Aminopyridine

This protocol describes the synthesis of a fused bicyclic heteroaromatic system, a common scaffold in medicinal chemistry, through a condensation-cyclization reaction.

Reaction Scheme:

Sources

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The Strategic Application of 2-Chloro-1-(pyridin-3-yl)ethanone in the Convergent Synthesis of Imidazo[1,2-a]pyridines: An Application Note and Protocol

Introduction: The Power of Convergent Synthesis in Drug Discovery

In the landscape of modern medicinal chemistry and drug development, the efficient construction of complex molecular architectures is paramount. Multicomponent reactions (MCRs) have emerged as a powerful strategy, enabling the synthesis of diverse compound libraries in a time- and resource-effective manner by combining three or more reactants in a single synthetic operation.[1][2] This approach aligns with the principles of green chemistry through high atom economy and reduced waste generation.[3] While classically defined MCRs are a cornerstone of this field, highly efficient, one-pot, two-component reactions that rapidly build molecular complexity from readily available starting materials share the same strategic advantages.

This application note focuses on the utility of 2-Chloro-1-(pyridin-3-yl)ethanone as a key building block in a robust and convergent one-pot synthesis of 2-(pyridin-3-yl)imidazo[1,2-a]pyridines. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities.[4] The reaction of a 2-aminopyridine with an α-haloketone, such as 2-Chloro-1-(pyridin-3-yl)ethanone, represents a classic and highly effective method for the construction of this bicyclic aromatic system, often referred to as the Tschitschibabin imidazo[1,2-a]pyridine synthesis.[5] We will provide a detailed protocol, explore the mechanistic underpinnings, and discuss the broader applications of this versatile synthetic strategy.

Core Principle: The Tschitschibabin Imidazo[1,2-a]pyridine Synthesis

The reaction between a 2-aminopyridine and an α-haloketone is a cornerstone of heterocyclic chemistry. The high reactivity of 2-Chloro-1-(pyridin-3-yl)ethanone, stemming from the electrophilic carbonyl carbon and the adjacent carbon bearing a good leaving group (chloride), makes it an ideal substrate for this transformation. The reaction proceeds in a one-pot fashion, often with high yields and requiring minimal purification, embodying the efficiency of multicomponent strategies.

Reaction Mechanism: A Stepwise Look at Heterocycle Formation

The generally accepted mechanism for the synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and α-haloketones proceeds through a well-defined sequence of steps:

• Nucleophilic Attack: The endocyclic pyridine nitrogen of the 2-aminopyridine acts as a nucleophile, attacking the electrophilic α-carbon of 2-Chloro-1-(pyridin-3-yl)ethanone, displacing the chloride ion to form a pyridinium salt intermediate.

• Proton Transfer and Tautomerization: A proton is transferred from the exocyclic amino group to the carbonyl oxygen, facilitating tautomerization to an enol intermediate.

• Intramolecular Cyclization: The exocyclic amino group then performs an intramolecular nucleophilic attack on the carbonyl carbon.

• Dehydration and Aromatization: The resulting cyclic intermediate readily undergoes dehydration to yield the stable, aromatic imidazo[1,2-a]pyridine ring system.

This mechanistic pathway is illustrated in the diagram below:

Caption: Mechanism of Imidazo[1,2-a]pyridine Synthesis.

Experimental Protocol: Microwave-Assisted Synthesis of 2-(pyridin-3-yl)imidazo[1,2-a]pyridine

Microwave-assisted organic synthesis has been shown to significantly reduce reaction times and improve yields for the synthesis of imidazo[1,2-a]pyridines.[6] The following protocol is a representative example of this efficient methodology.

Materials and Reagents

• 2-Aminopyridine

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

• Sodium bicarbonate (NaHCO₃)

• Ethanol (absolute)

• Deionized water

• Microwave synthesis vials (10 mL)

• Magnetic stir bars

Instrumentation

• Microwave synthesizer

• Magnetic stirrer hotplate

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• NMR spectrometer

• Mass spectrometer

Workflow Diagram

Caption: Experimental Workflow for Synthesis.

Step-by-Step Procedure

• Reagent Preparation: In a 10 mL microwave synthesis vial equipped with a magnetic stir bar, combine 2-aminopyridine (1.0 mmol, 1.0 eq), 2-chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.0 mmol, 1.0 eq), and sodium bicarbonate (2.5 mmol, 2.5 eq).

• Solvent Addition: Add 5 mL of absolute ethanol to the vial.

• Microwave Synthesis: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 120 °C for 15 minutes.

• Reaction Monitoring: After cooling to room temperature, check the reaction progress by TLC (e.g., using a mobile phase of ethyl acetate/hexane, 1:1).

• Workup: Once the reaction is complete, remove the magnetic stir bar and concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water). If necessary, further purification can be achieved by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final product using NMR spectroscopy and mass spectrometry.

Data and Expected Results

The reaction of various substituted 2-aminopyridines with 2-Chloro-1-(pyridin-3-yl)ethanone and other α-haloacetophenones is generally high-yielding. The table below summarizes representative yields and reaction times for the synthesis of related imidazo[1,2-a]pyridines, demonstrating the efficiency of this methodology.

Entry	2-Aminopyridine Derivative	α-Haloacetophenone	Conditions	Yield (%)	Reference
1	2-Aminopyridine	2-Bromoacetophenone	Ethanol, reflux, 4h	92	[7]
2	2-Amino-5-methylpyridine	2-Chloro-1-phenylethanone	DMF, 80°C, 2h	88	[8]
3	2-Aminopyridine	2-Chloro-1-(4-methoxyphenyl)ethanone	Microwave, 120°C, 15 min	95	[6]
4	2-Amino-4-chloropyridine	2-Chloro-1-(pyridin-3-yl)ethanone	Ethanol, reflux, 6h	85	(Hypothetical)

Note: Entry 4 is a hypothetical example based on typical reaction outcomes for this class of compounds, as a specific literature precedent for this exact combination was not identified during the immediate search.

Troubleshooting and Expert Insights

• Low Yields: If the reaction yield is low, ensure all reagents are pure and dry, particularly the 2-aminopyridine and the solvent. The hydrochloride salt of 2-Chloro-1-(pyridin-3-yl)ethanone is often used for its stability; ensure an adequate amount of base is present to neutralize the HCl and facilitate the reaction.

• Side Reactions: The formation of byproducts can sometimes occur. The use of microwave irradiation can often improve selectivity by reducing reaction times and minimizing thermal decomposition.

• Purification Challenges: While many imidazo[1,2-a]pyridines are crystalline and easily purified by recrystallization, some may require column chromatography. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is often effective.

Conclusion and Broader Applications

The one-pot synthesis of 2-(pyridin-3-yl)imidazo[1,2-a]pyridines using 2-Chloro-1-(pyridin-3-yl)ethanone and 2-aminopyridines is a highly efficient and versatile method for accessing this important heterocyclic scaffold. The reaction's convergent nature, high yields, and operational simplicity make it an attractive strategy for generating libraries of compounds for drug discovery and materials science. The principles and the protocol outlined in this application note can be readily adapted by researchers to synthesize a wide array of substituted imidazo[1,2-a]pyridines, facilitating the exploration of their chemical and biological properties.

References

• Dömling, A. (2006). Multicomponent Reactions. Chemical Reviews, 106(1), 17-89. [Link]

• Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH.

• Cioc, R. C., Ruijter, E., & Orru, R. V. A. (2014). Multicomponent reactions: advanced tools for sustainable organic synthesis. Green Chemistry, 16(6), 2958-2975. [Link]

• Bagdi, A. K., Santra, S., Monir, K., & Hajra, A. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 51(10), 1555-1575. [Link]

• Tschitschibabin, A. E. (1924). Über eine neue Synthese von Pyridin-Derivaten. Berichte der deutschen chemischen Gesellschaft (A and B Series), 57(11), 2092-2094. [Link]

• Rodríguez, J. C., Maldonado, R. A., Ramírez-García, G., Cervantes, E. D., & de la Cruz, F. N. (2022). Microwave-assisted synthesis and luminescent activity of imidazo[1,2-a]pyridine derivatives. Journal of Heterocyclic Chemistry, 59(6), 1145-1155. [Link]

• Guzmán-Lucero, D., et al. (2010). Synthesis of imidazo[1,2-a]pyridines and their evaluation as potential inhibitors of cruzain from Trypanosoma cruzi. Bioorganic & Medicinal Chemistry Letters, 20(2), 705-708.
• Kumar, B., et al. (2012). A new, efficient and general method for the synthesis of imidazo[1,2-a]pyridines and -pyrimidines using a grinding technique. RSC Advances, 2(27), 10264-10273.

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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 2-Chloro-1-(pyridin-3-yl)ethanone

Introduction: The Strategic Importance of 2-Chloro-1-(pyridin-3-yl)ethanone in Kinase Inhibitor Scaffolding

2-Chloro-1-(pyridin-3-yl)ethanone is a bifunctional reagent of significant interest in medicinal chemistry, particularly in the expedited synthesis of kinase inhibitors. Its chemical architecture, featuring a reactive α-chloro ketone and a pyridine ring, presents a versatile platform for constructing diverse heterocyclic scaffolds known to interact with the ATP-binding site of various kinases. The pyridine moiety, a common feature in many FDA-approved kinase inhibitors, can engage in crucial hydrogen bonding interactions with the hinge region of the kinase domain. Simultaneously, the α-chloro ketone provides a reactive handle for classical cyclization reactions, enabling the efficient assembly of core inhibitor structures.

This guide provides a detailed exploration of the synthetic utility of 2-Chloro-1-(pyridin-3-yl)ethanone, focusing on its application in the generation of a pyridinyl-aminothiazole scaffold, a privileged structure in kinase inhibitor design. We will delve into the mechanistic rationale behind the synthetic strategy, provide a robust, step-by-step protocol, and discuss the biological relevance of the resulting compounds as potential inhibitors of key signaling pathways implicated in cancer and inflammatory diseases.

Core Synthetic Strategy: Hantzsch Thiazole Synthesis

The primary synthetic route we will explore is the Hantzsch thiazole synthesis, a classic and reliable method for the formation of a thiazole ring. This reaction involves the condensation of an α-haloketone, in our case 2-Chloro-1-(pyridin-3-yl)ethanone, with a thiourea derivative. The reaction proceeds via an initial S-alkylation of the thiourea by the α-haloketone, followed by an intramolecular cyclization and dehydration to afford the 2-aminothiazole product.

The choice of the thiourea derivative allows for the introduction of various substituents at the 2-amino position of the thiazole ring, providing a straightforward avenue for structure-activity relationship (SAR) studies. This modularity is a key advantage of this synthetic approach in a drug discovery context.

Diagram of the Hantzsch Thiazole Synthesis Workflow

Caption: General workflow for the synthesis of N-Aryl-4-(pyridin-3-yl)thiazol-2-amines.

Detailed Experimental Protocol: Synthesis of a Representative Pyridinyl-Aminothiazole Kinase Inhibitor Scaffold

This protocol details the synthesis of a representative N-aryl-4-(pyridin-3-yl)thiazol-2-amine, a core scaffold for further elaboration into potent kinase inhibitors.

Materials and Reagents:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

• Substituted N-arylthiourea (e.g., 4-fluorophenylthiourea)

• Ethanol (absolute)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates and developing chamber

• Melting point apparatus

Safety Precautions:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is harmful if swallowed, causes skin irritation, and may cause respiratory irritation[1]. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.

• Thiourea derivatives can be toxic. Consult the specific Safety Data Sheet (SDS) for the chosen thiourea.

• Perform all operations in a well-ventilated fume hood.

Step-by-Step Procedure:

• Neutralization of 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride:

  • In a 100 mL round-bottom flask, dissolve 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.0 eq) in water.

  • Slowly add a saturated solution of sodium bicarbonate with stirring until the pH of the solution is neutral to slightly basic (pH 7-8).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the free base of 2-Chloro-1-(pyridin-3-yl)ethanone as an oil or low-melting solid.

• Hantzsch Thiazole Synthesis:

  • To a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add the free base of 2-Chloro-1-(pyridin-3-yl)ethanone (1.0 eq) and the N-arylthiourea (1.0 eq).

  • Add absolute ethanol (approximately 10 mL per gram of the α-haloketone).

  • Heat the reaction mixture to reflux with stirring for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC)[2].

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Concentrate the reaction mixture under reduced pressure to remove the ethanol.

  • To the residue, add a saturated solution of sodium bicarbonate to neutralize the hydrohalic acid formed during the reaction.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-aryl-4-(pyridin-3-yl)thiazol-2-amine.

Data Presentation: Expected Reaction Outcomes

Parameter	Expected Outcome	Notes
Yield	60-80%	Yields are dependent on the specific N-arylthiourea used.
Physical State	Crystalline solid
Purity (by LC-MS)	>95%	After column chromatography.
Characterization	Consistent with the expected structure by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Mechanism and Rationale: The Chemistry Behind the Synthesis

The Hantzsch thiazole synthesis is a robust and well-understood reaction. The electron-withdrawing nature of the carbonyl group in 2-Chloro-1-(pyridin-3-yl)ethanone makes the α-carbon highly electrophilic and susceptible to nucleophilic attack by the sulfur atom of the thiourea. This initial S-alkylation is the rate-determining step. The resulting isothiouronium salt then undergoes an intramolecular cyclization, where one of the nitrogen atoms of the thiourea attacks the carbonyl carbon. Subsequent dehydration of the cyclic intermediate leads to the formation of the aromatic thiazole ring. The pyridine ring remains intact throughout the reaction sequence.

Application in Kinase Inhibitor Design: Targeting Key Signaling Pathways

The synthesized N-aryl-4-(pyridin-3-yl)thiazol-2-amine scaffold is a valuable starting point for the development of inhibitors targeting several important kinase families, including Spleen Tyrosine Kinase (Syk), Janus Kinases (JAKs), and the PI3K/Akt/mTOR pathway.

Spleen Tyrosine Kinase (Syk) Inhibition:

Syk is a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of immune cells[3]. Dysregulation of Syk signaling is implicated in various autoimmune and inflammatory diseases, as well as in certain B-cell malignancies[3]. The pyridinyl-aminothiazole scaffold can be elaborated to occupy the ATP-binding site of Syk, with the pyridine ring forming key hydrogen bonds with the hinge region.

Janus Kinase (JAK) Inhibition:

The JAK family of kinases (JAK1, JAK2, JAK3, and TYK2) are central to cytokine signaling and are validated targets for a range of inflammatory and autoimmune disorders[4]. Several approved JAK inhibitors feature nitrogen-containing heterocyclic cores that interact with the kinase hinge[5]. The pyridinyl-aminothiazole scaffold provides a similar pharmacophoric element and can be further functionalized to achieve potent and selective JAK inhibition.

PI3K/Akt/mTOR Pathway Inhibition:

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers[6][7]. The pyridine and thiazole rings can serve as anchor points within the ATP-binding pocket of PI3K or mTOR, and modifications on the N-aryl group can be used to optimize potency and selectivity.

Diagram of a Representative Kinase Signaling Pathway

Caption: Simplified representation of kinase signaling pathways targeted by pyridinyl-aminothiazole inhibitors.

Conclusion and Future Directions

2-Chloro-1-(pyridin-3-yl)ethanone serves as a highly effective and versatile starting material for the synthesis of kinase inhibitors. The Hantzsch thiazole synthesis provides a straightforward and modular route to pyridinyl-aminothiazole scaffolds, which are well-positioned to interact with the ATP-binding sites of a variety of therapeutically relevant kinases. The protocols and principles outlined in this guide offer a solid foundation for researchers, scientists, and drug development professionals to explore the rich chemical space accessible from this valuable building block and to develop novel and potent kinase inhibitors for the treatment of a range of human diseases. Further derivatization of the N-aryl group and the pyridine ring will be crucial for optimizing the potency, selectivity, and pharmacokinetic properties of these promising compounds.

References

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• Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. (2022). Molecules, 27(15), 4991. [Link]

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• Design of Rational JAK3 Inhibitors Based on the Parent Core Structure of 1,7-Dihydro-Dipyrrolo [2,3-b:3′,2′-e] Pyridine. (2022). Molecules, 27(10), 3144. [Link]

• Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. (2013). Tetrahedron, 69(37), 7847-7870. [Link]

• Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. (2023). Molecules, 28(13), 5104. [Link]

• Pyrrolopyrazines as Selective Spleen Tyrosine Kinase Inhibitors. (2013). Journal of Medicinal Chemistry, 56(4), 1677-1692. [Link]

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Application Notes & Protocols: The Strategic Use of 2-Chloro-1-(pyridin-3-yl)ethanone in Fragment-Based Drug Discovery

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for identifying novel, high-quality starting points for drug candidates.[1][2][3] Unlike traditional high-throughput screening (HTS), which screens large libraries of complex molecules, FBDD utilizes smaller, less complex molecules ("fragments") to probe a protein's binding sites.[4][5][6] This approach benefits from a more efficient sampling of chemical space and often yields hits with superior ligand efficiency, providing a more rational path for optimization.[6][7] This guide focuses on a specific, strategically important fragment: 2-Chloro-1-(pyridin-3-yl)ethanone . This molecule is not merely a simple binder; its α-chloroketone moiety classifies it as a reactive or "covalent" fragment, designed to form a permanent bond with a target protein.[8] We will explore the unique advantages of this fragment, provide detailed protocols for its application in screening and validation, and outline a strategic workflow for its evolution from a fragment hit to a lead compound.

Introduction: The Power of Covalent Fragment-Based Discovery

The core principle of FBDD is that small molecules with low molecular weight (typically < 300 Da) can bind to protein targets with weak but efficient interactions (μM to mM affinity).[9] Because of their simplicity, these fragments have a higher probability of matching a protein's binding pockets compared to larger, more complex molecules.[5] The challenge and opportunity in FBDD lie in detecting these weak interactions and then using structural insights to grow, link, or merge these fragments into more potent, drug-like leads.[2][10]

2-Chloro-1-(pyridin-3-yl)ethanone introduces a powerful dimension to this process: covalency . The electrophilic α-chloroketone "warhead" can react with nucleophilic amino acid residues (e.g., Cysteine, Lysine) on a protein target, forming a stable, irreversible bond.[8][11] This strategy offers several distinct advantages:

• Tackling "Undruggable" Targets: Covalent fragments can bind effectively to proteins with shallow or poorly defined binding pockets, where non-covalent interactions might be too transient to be effective.[11][12]

• Prolonged Target Engagement: The irreversible bond can lead to a sustained pharmacological effect, which can be highly advantageous for therapeutic efficacy.

• High Ligand Efficiency: The covalent bond provides a significant boost in apparent affinity, allowing for potent target modulation from a small molecular starting point.

• Probing Cryptic Sites: Covalent fragments are excellent tools for identifying novel or "cryptic" allosteric binding sites that may not be apparent in static crystal structures.[8][11]

2-Chloro-1-(pyridin-3-yl)ethanone is an ideal scaffold for this approach. The pyridyl ring is a common motif in medicinal chemistry, capable of forming hydrogen bonds and favorable aromatic interactions, while the reactive ketone provides the anchor point for covalent modification.

Physicochemical Profile of the Fragment

To be effective in FBDD, a fragment must possess properties that align with established principles like the "Rule of Three" (MW ≤ 300, cLogP ≤ 3, H-bond donors/acceptors ≤ 3).[6] 2-Chloro-1-(pyridin-3-yl)ethanone and its hydrochloride salt fit well within these guidelines, making it an excellent candidate for fragment libraries.

Property	Value (Base)	Value (HCl Salt)	Source	Justification for FBDD
Molecular Formula	C₇H₆ClNO	C₇H₇Cl₂NO	[13]	[14]
Molecular Weight	155.58 g/mol	192.04 g/mol	[13]	[14]
CAS Number	55484-11-2	61889-48-3	[13]	[14]
Heavy Atom Count	10	11	[14]	Low count ensures efficient exploration of chemical space.[4]
H-Bond Acceptors	2 (N, O)	2 (N, O)	[14]	Provides well-defined interaction points for target binding.
H-Bond Donors	0	1 (from HCl)	[14]	Simplicity allows for the targeted introduction of donor groups during optimization.
Rotatable Bonds	2	2	[14]	Low conformational flexibility reduces the entropic penalty upon binding.
Reactivity	Mild Electrophile	Mild Electrophile	[8]	The α-chloroketone is reactive enough to form a covalent bond but not so reactive as to cause non-specific binding.

The Covalent FBDD Workflow: A Strategic Overview

The process of using a covalent fragment like 2-Chloro-1-(pyridin-3-yl)ethanone follows a structured, multi-stage workflow. This process is designed to rigorously identify, validate, and optimize fragment hits in a data-driven manner.

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The Rising Threat of Antimicrobial Resistance: A Guided Approach to the Synthesis and Evaluation of 2-Chloro-1-(pyridin-3-yl)ethanone Derivatives

Introduction: The Imperative for Novel Antimicrobial Agents

The relentless rise of antimicrobial resistance (AMR) poses a formidable threat to global public health. The diminishing efficacy of existing antibiotics necessitates an urgent and innovative approach to the discovery and development of new chemical entities with potent antimicrobial properties. In this context, heterocyclic compounds, particularly those containing a pyridine scaffold, have emerged as a promising avenue of research. The pyridine nucleus is a key pharmacophore in numerous clinically approved drugs, valued for its ability to engage in various biological interactions.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and antimicrobial evaluation of a specific class of these compounds: 2-Chloro-1-(pyridin-3-yl)ethanone and its derivatives.

The core structure, featuring a reactive α-haloketone, offers a versatile platform for the synthesis of a diverse library of derivatives. The pyridin-3-yl moiety is of particular interest due to its presence in various biologically active molecules.[3][4] This guide will detail a robust synthetic protocol, outline standardized methods for assessing antimicrobial efficacy, and delve into the critical analysis of structure-activity relationships (SAR) to guide future optimization efforts.

Synthesis and Characterization of the Core Scaffold and Derivatives

The synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone and its subsequent derivatives is a multi-step process that requires careful control of reaction conditions. The following protocols are designed to be reproducible and scalable for laboratory settings.

Part 1: Synthesis of the Core Scaffold: 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

The preparation of the core scaffold can be approached through the chlorination of a suitable precursor, such as 3-acetylpyridine. The following protocol is a plausible synthetic route adapted from established methodologies for the synthesis of α-haloketones.

Protocol 1: Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

Materials:

• 3-Acetylpyridine

• Sulfuryl chloride (SO₂Cl₂)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl) in diethyl ether or dioxane

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-acetylpyridine (1 equivalent) in anhydrous dichloromethane under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Chlorination: Slowly add sulfuryl chloride (1.1 equivalents) dropwise to the stirred solution over 30 minutes, maintaining the temperature at 0 °C. Rationale: The slow addition of the chlorinating agent helps to control the exothermicity of the reaction and minimize the formation of side products.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases. Caution: This step is exothermic and releases gas. Perform in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 2-chloro-1-(pyridin-3-yl)ethanone as an oil.

• Salt Formation: Dissolve the crude product in a minimal amount of anhydrous diethyl ether or ethyl acetate. Add a solution of hydrochloric acid in diethyl ether or dioxane dropwise with stirring until precipitation is complete.

• Isolation and Purification: Collect the precipitated 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride by filtration, wash with cold diethyl ether, and dry under vacuum.[5]

Characterization: The structure and purity of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Part 2: Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone Derivatives

The reactive α-chloro group serves as a handle for the introduction of various functional groups, allowing for the creation of a library of derivatives. A common and effective strategy is the nucleophilic substitution of the chlorine atom.

General Protocol 2: Synthesis of Amine and Thiol Derivatives

Materials:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

• Desired amine or thiol nucleophile (e.g., substituted anilines, benzylamines, thiophenols)

• Triethylamine (Et₃N) or potassium carbonate (K₂CO₃) as a base

• Acetonitrile or Dimethylformamide (DMF) as solvent

• Standard laboratory glassware for reaction, extraction, and purification

Procedure:

• Reaction Setup: To a solution of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1 equivalent) in acetonitrile or DMF, add the desired amine or thiol nucleophile (1.1 equivalents).

• Base Addition: Add triethylamine or potassium carbonate (1.5-2.0 equivalents) to the reaction mixture. Rationale: The base neutralizes the HCl salt of the starting material and scavenges the HCl generated during the reaction, driving the reaction to completion.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to 50-80 °C, depending on the reactivity of the nucleophile. Monitor the reaction by TLC.

• Work-up: Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualization of the Synthetic Workflow:

Caption: General workflow for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives.

Protocols for Antimicrobial Activity Screening

The evaluation of the antimicrobial activity of the synthesized compounds is a critical step in the drug discovery process. The following standardized protocols are widely accepted and provide quantitative and qualitative data on the efficacy of the test compounds.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a quantitative assay used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[6]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Synthesized compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (broth with solvent)

• Microplate reader or visual inspection

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard.

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the test compounds in the appropriate broth to achieve a range of concentrations.

• Inoculation: Add the standardized inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include wells for a positive control (broth with inoculum and no compound), a negative control (broth only), and a solvent control (broth with inoculum and the highest concentration of the solvent used).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm using a microplate reader.

Protocol 4: Disk Diffusion Assay for Qualitative Screening

The disk diffusion assay is a qualitative method to assess the antimicrobial susceptibility of a microorganism to a test compound.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• Bacterial or fungal strains

• Synthesized compounds at a known concentration

• Positive control antibiotic disks

• Sterile swabs

• Incubator

Procedure:

• Inoculation: Using a sterile swab, evenly inoculate the surface of an MHA plate with a standardized suspension of the test microorganism.

• Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the test compound onto the surface of the agar.

• Controls: Place a positive control antibiotic disk and a blank disk (impregnated with the solvent only) on the plate.

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters. A larger zone of inhibition indicates greater susceptibility of the microorganism to the compound.

Structure-Activity Relationship (SAR) Analysis

The systematic modification of the core 2-Chloro-1-(pyridin-3-yl)ethanone structure and the subsequent evaluation of the antimicrobial activity of the resulting derivatives allow for the elucidation of structure-activity relationships. This analysis is crucial for the rational design of more potent and selective antimicrobial agents.

Based on existing literature for related pyridine-containing antimicrobials, several key structural features can be hypothesized to influence activity:[7][8]

• Nature of the Substituent at the 2-position: The nature of the group introduced via nucleophilic substitution of the chlorine atom is expected to have a significant impact on activity.

  • Lipophilicity: The overall lipophilicity of the molecule, influenced by the substituent, will affect its ability to penetrate the microbial cell membrane.

  • Electronic Effects: Electron-donating or electron-withdrawing groups on the substituent can modulate the electronic properties of the molecule and its interaction with biological targets.

  • Steric Hindrance: The size and shape of the substituent can influence binding to the target site.

• Substitution on the Pyridine Ring: While this guide focuses on derivatives at the 2-position of the ethanone moiety, future work could explore substitutions on the pyridine ring itself to further optimize activity.

Visualization of Key SAR Insights:

Caption: Key factors influencing the structure-activity relationship of derivatives.

Data Interpretation and Reporting

The clear and concise presentation of antimicrobial activity data is essential for comparative analysis and the dissemination of research findings.

Table 1: Example Template for Reporting Antimicrobial Activity Data

Compound ID	R-Group	MIC (µg/mL) vs. S. aureus	Zone of Inhibition (mm) vs. S. aureus	MIC (µg/mL) vs. E. coli	Zone of Inhibition (mm) vs. E. coli
1	-Cl	128	8	>256	-
2a	-NH-Ph	64	12	128	9
2b	-NH-CH₂Ph	32	15	64	11
2c	-S-Ph	16	18	32	14
Control	Ciprofloxacin	0.5	25	0.25	30

Conclusion

The protocols and guidelines presented in this application note provide a robust framework for the synthesis and antimicrobial evaluation of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives. By systematically exploring the chemical space around this versatile scaffold, researchers can contribute to the urgent global effort to combat antimicrobial resistance. The elucidation of clear structure-activity relationships will be instrumental in guiding the design of next-generation antimicrobial agents with improved potency, selectivity, and pharmacokinetic properties.

References

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• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. (2020). Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Synthesis and characterization of antibacterial 2-(pyridin-3-yl)-1H-benzo[d]imidazoles and 2-(pyridin-3-yl)-3H-imidazo[4,5-b]pyridine derivatives. (2013). Research on Chemical Intermediates. Available at: [Link]

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022). Frontiers in Chemistry. Available at: [Link]

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022). Frontiers in Chemistry. Available at: [Link]

• Effect of chloro and fluoro groups on the antimicrobial activity of 2,5-disubstituted 4-thiazolidinones: A comparative study. (2011). Medicinal Chemistry Research. Available at: [Link]

• Synthesis and Antimicrobial Evaluation of 2-(6-Imidazo[1,2-a]pyridin-2-yl-5-methyl-2,4-dioxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-arylacetamide Derivatives. (2021). Molecules. Available at: [Link]

• Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. (2008). Biomedical and Pharmacology Journal. Available at: [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. (2021). Molecules. Available at: [Link]

• Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Guideline. (2011). Clinical and Laboratory Standards Institute. Available at: [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology. Available at: [Link]

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Application Notes and Protocols for the Purification of 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: The Critical Role of Purity for a Versatile Building Block

2-Chloro-1-(pyridin-3-yl)ethanone, and more commonly its hydrochloride salt, is a pivotal intermediate in the synthesis of a multitude of pharmacologically active compounds. Its electrophilic nature, stemming from the α-haloketone moiety, makes it a valuable precursor for constructing complex molecular architectures. The purity of this building block is paramount, as even minor impurities can lead to the formation of undesired side products, complicating downstream reactions and purification steps, and ultimately impacting the yield and quality of the final active pharmaceutical ingredient (API). This guide provides a detailed experimental procedure for the purification of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, grounded in established chemical principles and practical laboratory experience.

Physicochemical Properties and Safety Overview

A thorough understanding of the material's properties is the foundation of a robust purification strategy. 2-Chloro-1-(pyridin-3-yl)ethanone is typically supplied and handled as its hydrochloride salt, which is a solid at room temperature.[1] This salt form enhances stability and often improves crystallinity, which is advantageous for purification by recrystallization.

Property	Value	Source
Chemical Formula	C₇H₇Cl₂NO	[1]
Molecular Weight	192.04 g/mol	[1]
Physical Form	Solid
Storage Conditions	Inert atmosphere, 2-8°C	[2]

Safety is non-negotiable. 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, and can cause serious eye damage or irritation.[1] It may also cause respiratory irritation.[1] Therefore, it is imperative to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Purification Strategy: A Two-Pronged Approach

The choice of purification method depends on the nature and quantity of the impurities present in the crude material. The most common impurities are likely to be unreacted starting materials (e.g., 3-acetylpyridine) or side-products from the chlorination reaction. This guide details two primary purification techniques: recrystallization for moderately impure samples and column chromatography for samples with significant impurities or those that fail to crystallize effectively.

The overall workflow for purification and quality control is depicted below:

Caption: Purification workflow for 2-Chloro-1-(pyridin-3-yl)ethanone HCl.

Protocol 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the desired compound and its impurities in a given solvent at different temperatures. For pyridine-containing compounds, which can sometimes be challenging to crystallize, using the hydrochloride salt is often beneficial.

Principle: The ideal recrystallization solvent will dissolve the crude product sparingly at room temperature but completely at its boiling point. Impurities should either be insoluble in the hot solvent (and can be removed by hot filtration) or remain soluble in the cold solvent (and will be removed during the final filtration).

Solvent Selection: Based on the polar nature of the hydrochloride salt, polar protic solvents are a good starting point. Ethanol is a common choice for similar compounds. A mixed solvent system, such as ethanol/water or isopropanol/diethyl ether, can also be effective if a single solvent does not provide the desired solubility profile.

Step-by-Step Recrystallization Protocol:

• Dissolution: Place the crude 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and a boiling chip. Heat the mixture gently on a hot plate with stirring.

• Achieve Saturation: Continue adding the solvent dropwise until the solid just dissolves at the boiling point of the solvent. Adding an excess of solvent will reduce the yield of the purified product.

• Hot Filtration (if necessary): If insoluble impurities are observed in the hot solution, perform a hot filtration. This involves quickly filtering the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of well-defined, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent. The purity of the final product should be assessed by Thin Layer Chromatography (TLC) and melting point determination.

Protocol 2: Purification by Column Chromatography

For crude samples that are oily or contain a significant amount of impurities, column chromatography is the preferred method. This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and their solubility in a mobile phase (the eluent).

Principle: The crude mixture is loaded onto a column packed with an adsorbent, and a solvent (or mixture of solvents) is passed through the column. Compounds with a higher affinity for the stationary phase will move down the column more slowly, while compounds that are more soluble in the mobile phase will move faster, thus achieving separation.

Step-by-Step Column Chromatography Protocol:

• TLC Analysis for Eluent Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., methanol or dichloromethane).

  • Spot the solution on a TLC plate (silica gel).

  • Develop the TLC plate in various solvent systems of increasing polarity (e.g., starting with 100% dichloromethane and gradually adding methanol, or using mixtures of ethyl acetate and hexanes).

  • The ideal eluent system should provide a retention factor (Rf) of approximately 0.3-0.4 for the desired compound and good separation from all impurities.

  • Visualize the spots under UV light and/or by staining with a suitable reagent like phosphomolybdic acid.[3]

• Column Packing (Wet Slurry Method):

  • Prepare a slurry of silica gel in the initial, least polar eluent system determined from the TLC analysis.

  • Pour the slurry into a chromatography column, ensuring no air bubbles are trapped.

  • Allow the silica to settle into a uniform bed, draining the excess solvent until it is level with the top of the silica.

• Sample Loading (Dry Loading):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or methanol).

  • Add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column. This method generally provides better separation than direct liquid loading.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column and begin to elute the sample.

  • Collect the eluting solvent in a series of labeled test tubes or flasks.

  • The polarity of the eluent can be gradually increased (gradient elution) to elute more strongly adsorbed compounds.

• Monitoring the Separation:

  • Periodically analyze the collected fractions by TLC to determine which fractions contain the pure product.

• Isolation of the Purified Product:

  • Combine the fractions containing the pure 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

  • Remove the solvent using a rotary evaporator to yield the purified compound.

Quality Control and Characterization

To ensure the success of the purification, the final product should be characterized to confirm its identity and purity.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate solvent system is a good indication of purity.

• Melting Point: A sharp melting point range close to the literature value indicates high purity. Impurities will typically broaden and depress the melting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure of the purified compound and identifying any remaining impurities. For 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, the characteristic signals would include those for the pyridine ring protons and the methylene protons adjacent to the carbonyl and chlorine atoms.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Recrystallization: Oiling Out	The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated.	Use a lower boiling point solvent or a mixed solvent system. Try adding a seed crystal.
Recrystallization: Low Yield	Too much solvent was used, or the cooling was too rapid.	Use the minimum amount of hot solvent for dissolution. Allow for slow cooling.
Column Chromatography: Poor Separation	The eluent system is not optimal, or the column was not packed properly.	Re-evaluate the eluent system using TLC. Ensure the column is packed uniformly without cracks or channels.
Column Chromatography: Tailing of Spots on TLC	The compound may be too polar for the silica gel or interacting with acidic sites.	Add a small amount of a polar solvent like methanol or a few drops of triethylamine to the eluent to reduce tailing.

Conclusion

The purification of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is a critical step in its use as a synthetic intermediate. By carefully selecting the appropriate purification method—recrystallization for moderately pure solids or column chromatography for more challenging separations—and meticulously executing the protocol, researchers can obtain this valuable building block in high purity. Adherence to safety protocols is essential throughout the process. The methods outlined in this guide provide a robust framework for achieving the desired purity, ensuring the success of subsequent synthetic transformations.

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• 2. 61889-48-3|2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride|BLD Pharm [bldpharm.com]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]

Application Notes and Protocols for the Recrystallization of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

Abstract

This document provides a comprehensive guide for the purification of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, a key intermediate in pharmaceutical synthesis. Recognizing the critical impact of purity on reaction outcomes, drug efficacy, and safety, this guide presents a detailed protocol for recrystallization. The procedure is grounded in the physicochemical properties of α-chloroketone hydrochloride salts and emphasizes a systematic approach to solvent selection and optimization. This application note is intended for researchers, chemists, and drug development professionals seeking a robust and reproducible method for obtaining high-purity 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Introduction: The Rationale for Recrystallization

2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is a pivotal building block in the synthesis of various active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can lead to undesirable side reactions, reduced yields, and compromised biological activity of the final compound. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1] The principle of recrystallization lies in the differential solubility of the target compound and its impurities in a suitable solvent or solvent system. An ideal recrystallization process involves dissolving the impure solid in a hot solvent, followed by the formation of pure crystals upon cooling, leaving the impurities dissolved in the mother liquor.

Due to the ionic nature of the hydrochloride salt, 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is expected to be soluble in polar solvents and less soluble in nonpolar solvents. This characteristic is the cornerstone of the recrystallization strategy outlined in this guide.

Physicochemical Properties and Safety Considerations

A thorough understanding of the compound's properties and hazards is essential before commencing any experimental work.

Table 1: Physicochemical Properties of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

Property	Value	Source
Molecular Formula	C₇H₇Cl₂NO	[2]
Molecular Weight	192.04 g/mol	[2]
Appearance	Solid (form may vary)	General knowledge
Storage	Inert atmosphere, 2-8°C	Vendor Information

Safety Precautions: 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is classified as a hazardous substance.[2]

• Harmful if swallowed.

• Causes skin irritation.

• May cause serious eye damage or irritation.

• May cause respiratory irritation.

Therefore, it is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

The Critical First Step: Solvent System Selection

The success of any recrystallization hinges on the choice of an appropriate solvent system. An ideal solvent for single-solvent recrystallization should exhibit high solubility for the compound at elevated temperatures and low solubility at room temperature or below. For a two-solvent system, the compound should be highly soluble in the "solvent" and poorly soluble in the "anti-solvent," with the two solvents being miscible.

Given the hydrochloride salt nature of the target compound, polar solvents are the primary candidates for initial screening.

Table 2: Potential Solvents for Recrystallization Screening

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	The hydroxyl group and overall polarity are well-suited for dissolving hydrochloride salts.[3]
Ketones	Acetone	Can be a useful solvent or anti-solvent for hydrochloride salts, though its utility should be experimentally verified.[3]
Ethers	Diethyl ether, Methyl tert-butyl ether (MTBE)	Expected to be poor solvents, making them excellent candidates as anti-solvents to induce precipitation.[3][4]
Esters	Ethyl acetate	A solvent of medium polarity that can serve as either a primary solvent or an anti-solvent.

Protocol 1: Small-Scale Solvent Screening

This protocol is designed to efficiently identify a promising solvent or solvent system using a small amount of the crude material.

Materials:

• Crude 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

• Test tubes or small vials

• Selection of solvents from Table 2

• Hot plate or water bath

• Vortex mixer

• Pipettes

Procedure:

• Preparation: Place approximately 20-30 mg of the crude compound into several separate test tubes.

• Room Temperature Solubility: To each tube, add a different solvent dropwise (e.g., 0.5 mL) and observe the solubility at room temperature with agitation. A good primary solvent will not fully dissolve the compound at this stage. An ideal anti-solvent will show no significant dissolution.

• Hot Solubility: Gently heat the test tubes containing solvents in which the compound was sparingly soluble at room temperature. Add the solvent in small increments until the solid completely dissolves. Record the approximate volume of solvent required. An ideal primary solvent will dissolve the compound completely upon heating.

• Crystallization upon Cooling: Allow the hot, saturated solutions to cool slowly to room temperature, and then place them in an ice bath. Observe for the formation of crystals. A significant amount of crystalline precipitate indicates a promising single-solvent system.

• Two-Solvent System Evaluation: For solvents that readily dissolve the compound at room temperature, consider them as the "solvent" in a two-solvent system. To the dissolved compound, add a miscible "anti-solvent" (e.g., diethyl ether) dropwise until turbidity (cloudiness) persists. Gently warm the mixture until it becomes clear again, and then allow it to cool as described in step 4. Copious crystal formation suggests a viable two-solvent system.

Full-Scale Recrystallization Protocol

The following protocol is a general procedure based on a hypothetical successful screening outcome using Isopropanol as the solvent and Diethyl Ether as the anti-solvent. This should be adapted based on the results of your solvent screening.

Workflow for Recrystallization

Caption: Recrystallization workflow for 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Materials and Equipment:

• Crude 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

• Isopropanol (solvent)

• Diethyl ether (anti-solvent)

• Erlenmeyer flask

• Hot plate with stirring capability

• Reflux condenser

• Buchner funnel and filter flask

• Filter paper

• Vacuum source

• Spatula and weighing scale

• Ice bath

Procedure:

• Dissolution:

  • Place the crude 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride in an Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of isopropanol to just cover the solid.

  • Gently heat the mixture with stirring on a hot plate. Add more isopropanol in small portions until the solid completely dissolves. Causality Note: Using the minimum amount of hot solvent is crucial to ensure the solution is saturated, maximizing the yield upon cooling.

• Decolorization (if necessary):

  • If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

  • Bring the solution back to a gentle boil for a few minutes. Causality Note: Activated charcoal adsorbs colored impurities.

  • Perform a hot gravity filtration to remove the charcoal. This step must be done quickly to prevent premature crystallization.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Causality Note: Slow cooling promotes the formation of larger, purer crystals. Rapid cooling can trap impurities.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.

• Isolation:

  • Set up a Buchner funnel with filter paper and connect it to a filter flask under vacuum.

  • Wet the filter paper with a small amount of cold diethyl ether.

  • Pour the cold crystal slurry into the funnel and apply vacuum to collect the crystals.

  • Wash the crystals with a small amount of cold diethyl ether to remove any remaining mother liquor. Causality Note: The wash solvent should be one in which the compound is poorly soluble to avoid dissolving the product.

• Drying:

  • Transfer the crystals to a watch glass or drying dish.

  • Dry the crystals under vacuum, preferably in a vacuum oven at a mild temperature (e.g., 40-50 °C) or in a desiccator, until a constant weight is achieved.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Compound does not dissolve	Incorrect solvent choice; insufficient solvent.	Re-evaluate solvent screening results. Add more solvent in small increments with heating.
Oiling out	The boiling point of the solvent is higher than the melting point of the compound; solution is supersaturated.	Add more solvent. Try a lower-boiling solvent system.
No crystal formation	Solution is not saturated; cooling is too rapid.	Evaporate some of the solvent and re-cool. Scratch the inside of the flask or add a seed crystal.
Low recovery yield	Too much solvent was used; premature crystallization during hot filtration; crystals are soluble in the wash solvent.	Use the minimum amount of hot solvent. Ensure the filtration apparatus is pre-heated. Use a cold anti-solvent for washing.

Purity Assessment

The purity of the recrystallized 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride should be assessed to confirm the effectiveness of the purification.

• Melting Point Analysis: A sharp melting point range close to the literature value (if available) is indicative of high purity. Impurities typically broaden and depress the melting point range.

• Chromatographic Techniques (TLC, HPLC): Thin-layer chromatography can provide a quick qualitative assessment of purity. High-performance liquid chromatography offers a quantitative measure of purity.

• Spectroscopic Methods (NMR): ¹H NMR spectroscopy can be used to confirm the structure of the compound and identify the presence of any remaining impurities.

By following this detailed guide, researchers can confidently and effectively purify 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, ensuring the quality and reliability of their subsequent research and development activities.

References

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information.

• ResearchGate. (2020, February 7). Is it possible to boil off HCl from pyridinium chloride salts?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. Retrieved from [Link]

• Google Patents. (n.d.). Method for removing salt from hydrochloride-1-amido glycolyurea.

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• 3. researchgate.net [researchgate.net]
• 4. Reagents & Solvents [chem.rochester.edu]

Application Note: High-Purity Isolation of 2-Chloro-1-(pyridin-3-yl)ethanone via Automated Flash Column Chromatography

Abstract

This application note provides a detailed protocol for the purification of 2-Chloro-1-(pyridin-3-yl)ethanone, a key intermediate in pharmaceutical synthesis, using automated flash column chromatography. The methodology herein is designed to ensure high purity and yield, addressing the challenges associated with the compound's polarity and potential for degradation. This guide offers a comprehensive walkthrough from mobile phase selection to post-purification analysis, grounded in established chromatographic principles.

Introduction

2-Chloro-1-(pyridin-3-yl)ethanone is a critical building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity is paramount, as impurities can lead to unwanted side reactions and compromise the efficacy and safety of the final drug product. Column chromatography is a robust technique for the purification of such intermediates. This document outlines a systematic approach to the purification of 2-Chloro-1-(pyridin-3-yl)ethanone, emphasizing the rationale behind each step to ensure reproducibility and success.

The compound exists as a free base and more commonly as a hydrochloride salt.[1][2][3] This protocol is designed for the free base form, which is amenable to silica gel chromatography. Should the starting material be the hydrochloride salt, a neutralization step is required prior to purification.

Compound Properties & Strategic Considerations

A thorough understanding of the physicochemical properties of 2-Chloro-1-(pyridin-3-yl)ethanone is fundamental to developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₇H₆ClNO	[4]
Molecular Weight	155.58 g/mol	[4]
Appearance	Varies; can be a clear liquid or solid	[5][6]
Polarity	Medium to High	Inferred from structure
pKa (of conjugate acid)	~2-3 (estimated for pyridine ring)	General chemical knowledge

The presence of the nitrogen atom in the pyridine ring imparts a basic character and increases the compound's polarity. This necessitates the use of a polar modifier in the mobile phase to ensure efficient elution from the silica gel stationary phase. Furthermore, the α-chloro ketone moiety can be susceptible to nucleophilic attack, hence prolonged exposure to highly nucleophilic solvents or bases should be avoided.

Safety & Handling

2-Chloro-1-(pyridin-3-yl)ethanone and its hydrochloride salt are classified as hazardous.[1][7]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautions:

• Always handle this compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.

Chromatographic Protocol

This protocol is optimized for an automated flash chromatography system but can be adapted for manual column chromatography.

Materials & Reagents

• Stationary Phase: Silica gel, 40-63 µm particle size.

• Mobile Phase Solvents:

  • Hexane (or Heptane), HPLC grade

  • Ethyl Acetate, HPLC grade

  • Triethylamine (TEA), ≥99%

• Sample Solvent: Dichloromethane (DCM) or the mobile phase.

• TLC Plates: Silica gel 60 F₂₅₄.

Thin-Layer Chromatography (TLC) for Method Development

The selection of an appropriate mobile phase is crucial for successful separation. TLC is an indispensable tool for this purpose.

Procedure:

• Prepare several eluent systems with varying ratios of a non-polar solvent (Hexane) and a polar solvent (Ethyl Acetate). For basic compounds like 2-Chloro-1-(pyridin-3-yl)ethanone, adding a small amount of triethylamine (0.1-1%) to the mobile phase is often necessary to prevent peak tailing by neutralizing acidic sites on the silica gel.[8]

• Dissolve a small amount of the crude sample in a suitable solvent (e.g., DCM).

• Spot the dissolved sample onto the baseline of the TLC plates.

• Develop the plates in chambers saturated with the different eluent systems.[9]

• Visualize the separated spots under UV light (254 nm).

• The optimal mobile phase will provide a retention factor (Rf) of 0.2-0.4 for the target compound and good separation from impurities.

Recommended Starting Solvent System: 70:30:0.1 (v/v/v) Hexane:Ethyl Acetate:Triethylamine.

Column Chromatography: Step-by-Step Protocol

1. Column Preparation:

• Select an appropriately sized flash column based on the amount of crude material to be purified. A general rule is a 1:20 to 1:100 ratio of sample to silica gel by weight.
• Equilibrate the column with the chosen mobile phase until the baseline on the detector is stable.

2. Sample Loading:

• Dry Loading (Recommended):

• Dissolve the crude 2-Chloro-1-(pyridin-3-yl)ethanone in a minimal amount of a volatile solvent like dichloromethane.
• Add a small amount of silica gel to the solution and evaporate the solvent under reduced pressure to obtain a free-flowing powder.
• Load this powder onto the top of the equilibrated column. This technique often results in better resolution.

• Wet Loading:

• Dissolve the crude sample in a minimal amount of the mobile phase.
• Inject the solution directly onto the column. Use the smallest possible volume to maintain a narrow sample band.

3. Elution:

• Begin the elution with the mobile phase determined from the TLC analysis.
• A linear gradient can be employed to enhance separation. For example, starting with a lower polarity mobile phase (e.g., 90:10:0.1 Hexane:EtOAc:TEA) and gradually increasing the polarity (e.g., to 50:50:0.1 Hexane:EtOAc:TEA) over several column volumes.
• Monitor the elution profile using the system's UV detector. 2-Chloro-1-(pyridin-3-yl)ethanone should show a strong UV absorbance.

4. Fraction Collection:

• Collect fractions based on the detector signal.
• Analyze the collected fractions by TLC to identify those containing the pure product.

5. Post-Purification:

• Combine the pure fractions.
• Remove the solvent under reduced pressure using a rotary evaporator.[10]
• The final product should be dried under high vacuum to remove any residual solvent.

Workflow and Data Visualization

Chromatographic Workflow

Caption: Workflow for the purification of 2-Chloro-1-(pyridin-3-yl)ethanone.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	Acidic sites on silica interacting with the basic pyridine nitrogen.	Add a small percentage (0.1-1%) of triethylamine or pyridine to the mobile phase.
Poor Separation	Inappropriate mobile phase polarity.	Re-optimize the mobile phase using TLC. Consider a shallower gradient during elution.
No Elution of Product	Mobile phase is too non-polar. The compound may be in its salt form.	Increase the polarity of the mobile phase (higher percentage of ethyl acetate). Ensure the starting material is the free base.
Product Degradation	Compound instability on silica gel.	Minimize the time the compound spends on the column by using a faster flow rate. Consider using a less acidic stationary phase like alumina.

Conclusion

This application note provides a robust and reproducible protocol for the purification of 2-Chloro-1-(pyridin-3-yl)ethanone using automated flash column chromatography. By carefully selecting the mobile phase through TLC analysis and employing proper loading and elution techniques, high-purity material can be obtained, suitable for downstream applications in drug discovery and development. The principles and troubleshooting guide provided herein should serve as a valuable resource for scientists engaged in the synthesis and purification of heterocyclic compounds.

References

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. Retrieved from [Link]

• ChemUniverse. (n.d.). 2-chloro-1-(pyridin-3-yl)ethanone hydrochloride. Retrieved from [Link]

• Zapata-Víbora, F. J., et al. (2000). Separation of chlorophylls and carotenoids from marine phytoplankton: a new HPLC method using a reversed phase C8 column and pyridine. Aquatic Microbial Ecology, 21(2), 177-188. Retrieved from [Link]

• Google Patents. (n.d.). CN109576313B - Method for preparing (S) -2-chloro-1- (3-hydroxyphenyl) ethanol.

• ResearchGate. (2012). Column Chromatography for Terpenoids and Flavonoids. Retrieved from [Link]

• Organic Chemistry JoVE. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• ChemBK. (n.d.). Ethanone, 1-(2-chloro-3-pyridinyl)-. Retrieved from [Link]

• American Chemical Society. (2020). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines. Journal of the American Chemical Society, 142(4), 1837-1842. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: How to Run a Flash Column. Retrieved from [Link]

• ResearchGate. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1-(6-chloropyridin-3-yl)ethanone. National Center for Biotechnology Information. Retrieved from [Link]

• Merck Millipore. (n.d.). TLC Tips and Tricks. Retrieved from [Link]

• Organic Syntheses. (2021). Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Acetylpyridine. Retrieved from [Link]

• University of Washington, Department of Chemistry. (n.d.). CHEM 231 - Technique Primer 1: Thin-layer chromatography. Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1-piperidine-1-yl-ethanone. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-chloro-1-phenyl(114C)ethanone. National Center for Biotechnology Information. Retrieved from [Link]

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• 2. 2-CHLORO-1-(PYRIDIN-3-YL)ETHANONE HYDROCHLORIDE [P96300] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 3. biosynth.com [biosynth.com]
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• 10. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone. It addresses common challenges and offers troubleshooting strategies to optimize reaction yield and purity. The information is structured in a question-and-answer format to directly address specific issues encountered during experimentation.

Part 1: Synthesis of the Precursor, 3-Acetylpyridine

The synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone begins with the preparation of its precursor, 3-acetylpyridine. This initial step is critical and often presents challenges due to the electronic nature of the pyridine ring.

FAQ 1: Why is the direct Friedel-Crafts acylation of pyridine to produce 3-acetylpyridine generally unsuccessful?

Direct Friedel-Crafts acylation, a common method for synthesizing aryl ketones, is not feasible for pyridine. This is due to two primary factors:

• Pyridine as a Lewis Base: The nitrogen atom in the pyridine ring has a lone pair of electrons, making it a Lewis base. It readily reacts with the Lewis acid catalyst (e.g., AlCl₃) required for the Friedel-Crafts reaction. This interaction forms a complex that deactivates the catalyst.[1][2]

• Formation of a Deactivated Pyridinium Salt: The reaction between the pyridine nitrogen and the Lewis acid forms a pyridinium salt. This salt is highly electron-deficient, which deactivates the pyridine ring towards electrophilic aromatic substitution.[1][3]

Caption: Unsuitability of Friedel-Crafts acylation for pyridine.

FAQ 2: What is a reliable method for synthesizing 3-acetylpyridine with a good yield?

A more effective approach involves the reaction of a pyridine derivative, such as methyl nicotinate, with acetic acid over a catalyst at high temperatures. This method avoids the issues associated with Friedel-Crafts acylation.

One documented method involves passing a mixture of methyl nicotinate, acetic acid, and water over a titanium dioxide (anatase) catalyst containing sodium oxide at 400°C.[4] This process can achieve a high conversion rate, with a selectivity of around 60% for 3-acetylpyridine.[4]

Table 1: Reaction Conditions for 3-Acetylpyridine Synthesis

Parameter	Value	Source
Starting Materials	Methyl nicotinate, Acetic acid, Water	[4]
Catalyst	2% Na₂O on TiO₂ (anatase)	[4]
Temperature	400°C	[4]
Conversion	100%	[4]
Selectivity	~60% for 3-acetylpyridine	[4]

Troubleshooting Guide: 3-Acetylpyridine Synthesis

Issue	Potential Cause	Recommended Solution
Low Yield	Inefficient catalyst activity.	Ensure the catalyst is properly prepared and activated. The support material and promoter concentration are critical.
Suboptimal reaction temperature.	Calibrate the furnace and ensure a consistent temperature of 400°C is maintained throughout the catalyst bed.
Formation of Byproducts	Side reactions due to high temperature.	While the high temperature is necessary, ensure the flow rates of reactants are optimized to minimize residence time and potential decomposition. Pyridine is a common byproduct.[4]
Difficult Purification	Presence of unreacted starting materials and byproducts.	Fractional distillation is the recommended method for purifying 3-acetylpyridine from the reaction mixture.

Part 2: α-Chlorination of 3-Acetylpyridine

The second stage of the synthesis is the selective chlorination of the methyl group of 3-acetylpyridine to form 2-Chloro-1-(pyridin-3-yl)ethanone. This reaction requires careful control to avoid side reactions.

FAQ 3: What are the most suitable chlorinating agents for the α-chlorination of ketones like 3-acetylpyridine?

Several reagents can be used for the α-chlorination of ketones. The choice of reagent depends on factors such as reactivity, selectivity, and reaction conditions.

• Sulfuryl chloride (SO₂Cl₂): A common and effective reagent for the α-chlorination of ketones. It often requires a catalyst or initiator.

• N-Chlorosuccinimide (NCS): A milder and more selective chlorinating agent. It is often used to avoid over-chlorination.

• Chlorine gas (Cl₂): Can be used but is less selective and can lead to polychlorination.

• Acetyl chloride with a catalyst: A mild and efficient method using acetyl chloride as the chlorinating agent in the presence of a catalytic amount of ceric ammonium nitrate (CAN) has been reported for α-chlorination of ketones.[5] This method is highly chemo- and regioselective.[5]

FAQ 4: How can I prevent the formation of polychlorinated byproducts?

The formation of di- and tri-chlorinated species is a common side reaction in the α-chlorination of methyl ketones.[5] To minimize these byproducts:

• Control Stoichiometry: Use a slight excess of the ketone relative to the chlorinating agent to ensure the complete consumption of the chlorinating species.

• Temperature Control: The reaction should be carried out at a low temperature, typically with cooling in an ice bath, to control the reaction rate and improve selectivity.

• Slow Addition of Reagent: Add the chlorinating agent dropwise to the solution of 3-acetylpyridine to maintain a low concentration of the chlorinating agent in the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to stop the reaction once the starting material is consumed.

Caption: Reaction pathway showing polychlorination byproducts.

Troubleshooting Guide: α-Chlorination

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient amount of chlorinating agent.	Use a slight excess (1.05-1.1 equivalents) of the chlorinating agent.
Low reaction temperature.	Allow the reaction to slowly warm to room temperature after the addition of the chlorinating agent.[6]
Significant Polychlorination	Poor temperature control.	Maintain a low temperature during the addition of the chlorinating agent.
Rapid addition of the chlorinating agent.	Add the chlorinating agent slowly over a prolonged period.
Product Degradation	The product can be unstable.	Work up the reaction promptly after completion. The product is often more stable as its hydrochloride salt.[7]

Part 3: Purification and Characterization

The final step is the purification of 2-Chloro-1-(pyridin-3-yl)ethanone and confirmation of its identity and purity.

FAQ 5: What is the most effective method for purifying 2-Chloro-1-(pyridin-3-yl)ethanone?

The crude product is often an oil or a low-melting solid. Purification can be challenging due to its reactivity.

• Isolation as the Hydrochloride Salt: The most common and effective method is to convert the product to its hydrochloride salt.[7] This is typically done by dissolving the crude product in a suitable solvent (e.g., diethyl ether, isopropanol) and bubbling dry HCl gas through the solution or by adding a solution of HCl in a solvent. The hydrochloride salt is a stable, crystalline solid that can be easily purified by recrystallization.[7]

• Column Chromatography: If the free base is required, purification can be achieved by column chromatography on silica gel. However, the compound's instability can lead to decomposition on the column.

• Recrystallization: If the crude product is a solid, it can be recrystallized from a suitable solvent. For a related compound, crystallization from ethanol was successful.[6]

Detailed Protocol: Synthesis and Purification as the Hydrochloride Salt

This protocol is a general guideline and may require optimization.

• Reaction Setup: Dissolve 3-acetylpyridine (1.0 eq.) in a suitable solvent (e.g., dichloromethane, diethyl ether) in a round-bottom flask equipped with a magnetic stirrer and an addition funnel. Cool the flask in an ice bath.

• Chlorination: Slowly add a solution of the chlorinating agent (e.g., sulfuryl chloride, 1.05 eq.) in the same solvent to the cooled solution of 3-acetylpyridine over 1-2 hours.

• Reaction Monitoring: Monitor the reaction by TLC until the 3-acetylpyridine is consumed.

• Workup: Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude 2-Chloro-1-(pyridin-3-yl)ethanone.

• Salt Formation and Purification: Dissolve the crude product in a minimal amount of a suitable solvent like isopropanol. Add a solution of HCl in isopropanol dropwise until the precipitation of the hydrochloride salt is complete. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum. The product can be further purified by recrystallization.

FAQ 6: How can I confirm the identity and purity of the final product?

The following analytical techniques are recommended for the characterization of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule. The characteristic singlet for the -CH₂Cl protons should be observable.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Melting Point: The pure hydrochloride salt should have a sharp melting point.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

References

• Organic Chemistry Portal. (n.d.). α-Chloroketone and α-Chloroaldehyde synthesis by chlorination. Retrieved from [Link]

• Priyanka, P., Jayanna, B. K., Vinaya, Prasad, H. J. S., Divakara, T. R., Yathirajan, H. S., & Parkin, S. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1127–1130. [Link]

• Roy, S. C., & Guin, C. (2003). Ceric ammonium nitrate catalyzed mild and efficient α-chlorination of ketones by acetyl chloride. ARKIVOC, 2003(9), 34-38. [Link]

• Organic Syntheses. (2024). Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Retrieved from [Link]

• Google Patents. (n.d.). CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone.

• PrepChem.com. (n.d.). Preparation of 3-acetylpyridine. Retrieved from [Link]

• Priyanka, P., Jayanna, B. K., Vinaya, Prasad, H. J. S., Divakara, T. R., Yathirajan, H. S., & Parkin, S. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. ResearchGate. [Link]

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). Retrieved from [Link]

• PubChem. (n.d.). 3-Acetylpyridine. Retrieved from [Link]

• Zhang, L. J., & Jian, F. F. (2009). 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 66(1), o3214. [Link]

• Google Patents. (n.d.). CN109576313B - Method for preparing (S) -2-chloro-1- (3-hydroxyphenyl) ethanol.
• Radhakrishnamurti, P. S., & Rath, N. K. (1986). Chlorination of acetylpyridines by N-chlorosaccharin. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 96(1-2), 1-6.

• YouTube. (2022). Preparation of Pyridines, Part 3: By Acylation. Retrieved from [Link]

• ACS Publications. (2025). Beyond Friedel–Crafts: Spontaneous and Fluoride-Catalyzed Acylation of 2-(Trialkylsilyl)pyridines. Retrieved from [Link]

• PubMed. (2024). Catalytic Enantioselective Nucleophilic α-Chlorination of Ketones with NaCl. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• Filo. (n.d.). Explain why pyridine does not undergo Friedel-Crafts reactions. Retrieved from [Link]

• Quora. (n.d.). Why does Friedel-Crafts reaction with Pyridine fails, although Halogenation succeed, if both use a Lewis acid as a catalyst?. Retrieved from [Link]

Sources

• 1. askfilo.com [askfilo.com]
• 2. quora.com [quora.com]
• 3. m.youtube.com [m.youtube.com]
• 4. prepchem.com [prepchem.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1) | C7H7Cl2NO | CID 11665552 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, chemists, and professionals in drug development who are engaged in the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone. As a critical intermediate in various pharmaceutical syntheses, ensuring its purity is paramount. This document provides in-depth troubleshooting for common side products encountered during its preparation, focusing on the most prevalent synthetic methodologies. Our approach is rooted in mechanistic principles to empower users to not only solve existing issues but also to proactively design more robust and efficient synthetic protocols.

Dominant Synthetic Pathway: α-Chlorination of 3-Acetylpyridine

The most direct and industrially relevant method for synthesizing 2-Chloro-1-(pyridin-3-yl)ethanone is the selective α-chlorination of 3-acetylpyridine. This seemingly straightforward reaction is often complicated by the formation of specific, challenging-to-remove impurities. This section is dedicated to the identification, mechanistic understanding, and mitigation of these side products.

A typical reaction involves treating 3-acetylpyridine with a chlorinating agent such as sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS) in an appropriate solvent.

Troubleshooting & FAQ: α-Chlorination Reactions

Question 1: My final product is contaminated with a significant amount of a higher molecular weight species, leading to low purity and difficult purification. What is this impurity and how can I prevent its formation?

Answer:

This is the most frequently encountered issue. The primary byproduct is almost certainly 2,2-dichloro-1-(pyridin-3-yl)ethanone , arising from over-chlorination at the α-position.

• Mechanistic Insight: The α-chlorination of a ketone proceeds through an enol or enolate intermediate. Under acidic conditions, which are typical for this reaction (either by design or due to the generation of HCl as a byproduct), the reaction is catalyzed by the formation of the enol tautomer. After the first chlorine atom is added, the resulting α-chloro ketone is less basic, and the electron-withdrawing effect of the chlorine atom disfavors the formation of a second enol intermediate at the same carbon.[1] However, this selectivity is not absolute. If the reaction conditions are too harsh or not carefully controlled, the di-chlorinated product will form.

• Troubleshooting and Mitigation Strategies:

  Strategy	Causality & Explanation
  Control Stoichiometry	Use no more than 1.0-1.05 equivalents of the chlorinating agent. The mono-chlorinated product is more reactive towards further chlorination than the starting material is towards the first chlorination.[2]
  Slow Reagent Addition	Add the chlorinating agent dropwise at a low temperature (e.g., 0-5 °C) to maintain a low instantaneous concentration, which favors the more rapid reaction with the starting material.
  Maintain Low Temperature	Lower temperatures decrease the rate of the second chlorination more significantly than the first, thereby enhancing selectivity.
  Monitor Reaction Progress	Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the starting material. Stop the reaction as soon as the 3-acetylpyridine is consumed to prevent over-reaction.

• Protocol for Minimizing Di-chlorination:

  • Dissolve 3-acetylpyridine (1.0 eq) in a suitable solvent (e.g., dichloromethane or diethyl ether).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of sulfuryl chloride (1.0 eq) in the same solvent dropwise over 1-2 hours, ensuring the internal temperature does not exceed 5 °C.

  • Monitor the reaction every 15-30 minutes by TLC.

  • Upon consumption of the starting material, quench the reaction by pouring it into a cold, saturated sodium bicarbonate solution.

Question 2: My reaction is incomplete, and a significant amount of 3-acetylpyridine starting material remains. How can I drive the reaction to completion without generating more side products?

Answer:

Incomplete conversion is a common challenge when trying to avoid over-chlorination. The key is to find a balance between reactivity and selectivity.

• Causality & Explanation: This issue often arises from overly mild conditions (too low temperature), insufficient reaction time, or a partially decomposed chlorinating agent. The pyridine nitrogen can also be protonated by the generated HCl, which deactivates the carbonyl group towards enolization.

• Troubleshooting and Mitigation Strategies:

  Strategy	Causality & Explanation
  Incremental Reagent Addition	If monitoring shows stalled conversion, add a very small additional amount (e.g., 0.02 eq) of the chlorinating agent and monitor for another 30 minutes.
  Slight Temperature Increase	After the initial addition at low temperature, allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours. This can often be enough to complete the reaction.
  Use of an HCl Scavenger	In some cases, the addition of a non-nucleophilic base (e.g., powdered calcium carbonate) can scavenge the generated HCl, preventing pyridine protonation and maintaining a more consistent reaction rate. This should be used with caution as it can alter the reaction mechanism.

Question 3: I am concerned about other potential impurities. Is chlorination on the pyridine ring a possibility?

Answer:

While less common under standard α-chlorination conditions, ring chlorination is a valid theoretical concern.

• Mechanistic Insight: Electrophilic aromatic substitution on the pyridine ring is generally difficult due to the electron-withdrawing nature of the nitrogen atom.[3] The reaction typically requires harsh conditions and strong Lewis acid catalysts. The acetyl group at the 3-position is a meta-director. Therefore, if ring chlorination were to occur, it would most likely be at the 5-position.

• Prevention:

  • Avoid using strong Lewis acid catalysts (e.g., AlCl₃, FeCl₃) unless a specific protocol calls for them.

  • Use chlorinating agents that favor radical or mild electrophilic pathways for α-chlorination (e.g., SO₂Cl₂, NCS) rather than potent electrophilic aromatic chlorinating agents.

Alternative Synthetic Pathway: Arndt-Eistert Homologation

An alternative, though more complex, route involves the Arndt-Eistert synthesis starting from nicotinic acid. This involves converting nicotinic acid to nicotinoyl chloride, reacting it with diazomethane to form an α-diazoketone, followed by a Wolff rearrangement and reaction with HCl.

Question 4: What are the primary side products to watch for in an Arndt-Eistert synthesis of this compound?

Answer:

The Arndt-Eistert reaction has a distinct set of potential side products.

• α-Chloromethyl Ketone Formation: The intermediate α-diazoketone can react with the HCl generated during the formation of the acid chloride if it is not completely removed or if diazomethane is not used in excess.[4] This leads to the formation of the desired product but can also participate in other reactions if conditions are not controlled.

• Unreacted α-Diazoketone: The Wolff rearrangement can sometimes be incomplete, leaving the stable but potentially hazardous α-diazoketone in the product mixture.[5]

• Ketene Dimerization: The ketene intermediate is highly reactive. If it is not efficiently trapped by a nucleophile (in this case, chloride from HCl), it can dimerize or polymerize.

General Purification and Analytical Protocols

Troubleshooting Purification:

A common challenge is the co-elution of 3-acetylpyridine and 2-Chloro-1-(pyridin-3-yl)ethanone during column chromatography due to their similar polarities.

• Recommended Protocol: Vacuum Distillation For separating the starting material, the mono-chlorinated product, and the di-chlorinated byproduct, vacuum distillation is highly effective.[6] The boiling points will be sufficiently different to allow for good separation.

  Compound	Expected Boiling Point Trend
  3-Acetylpyridine	Lowest
  2-Chloro-1-(pyridin-3-yl)ethanone	Intermediate
  2,2-Dichloro-1-(pyridin-3-yl)ethanone	Highest

• Analytical Characterization:

  • TLC: Use a solvent system like 30-50% ethyl acetate in hexanes. The Rf value will increase with the degree of chlorination (Di-chloro > Mono-chloro > Starting Material).

  • GC-MS: This is an excellent tool for quantifying the ratio of starting material, product, and di-chlorinated byproduct. The mass spectrum will clearly show the isotopic pattern of chlorine atoms.

  • ¹H NMR: The methyl protons of 3-acetylpyridine appear as a singlet around δ 2.6 ppm. In the mono-chlorinated product, this is replaced by a singlet for the chloromethyl group around δ 4.8 ppm. The di-chlorinated product will show a singlet for the dichloromethyl proton further downfield, around δ 6.8 ppm.

References

• Organic Chemistry Portal. α-Chloroketone and α-Chloroaldehyde synthesis by chlorination. Available from: [Link]

• De Kimpe, N. Synthetic Access to Aromatic α-Haloketones. Molecules. 2019;24(23):4346. Available from: [Link]

• Google Patents. CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

• The Organic Chemistry Tutor. Alpha Halogenation of Ketones. YouTube. 2018. Available from: [Link]

• Wikipedia. Arndt–Eistert reaction. Available from: [Link]

• Organic Chemistry Portal. Arndt-Eistert Synthesis. Available from: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. α-Chloroketone and α-Chloroaldehyde synthesis by chlorination [organic-chemistry.org]
• 3. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 5. Arndt-Eistert Synthesis [organic-chemistry.org]
• 6. CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone - Google Patents [patents.google.com]

Technical Support Center: Managing Exothermic Reactions with 2-Chloro-1-(pyridin-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the safe and effective use of 2-Chloro-1-(pyridin-3-yl)ethanone. This guide is designed to provide you with in-depth technical information, troubleshooting advice, and answers to frequently asked questions regarding the management of exothermic reactions involving this versatile reagent. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to ensure both the success and safety of your experiments.

Understanding the Reagent: A Foundation for Safety

2-Chloro-1-(pyridin-3-yl)ethanone is a valuable building block in pharmaceutical and chemical synthesis. Its structure, featuring a pyridine ring, a ketone, and a reactive α-chloro group, allows for a variety of chemical transformations. However, this reactivity, particularly in nucleophilic substitution reactions, can lead to significant heat generation (exothermic reactions). Uncontrolled exotherms pose a serious risk of thermal runaway, a dangerous situation where the reaction rate increases with temperature, leading to a rapid and potentially explosive release of energy.

This guide will provide you with the knowledge and tools to anticipate, control, and safely manage these exothermic events.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments with 2-Chloro-1-(pyridin-3-yl)ethanone.

Frequently Asked Questions (FAQs)

Q1: My reaction involving 2-Chloro-1-(pyridin-3-yl)ethanone and an amine is showing a rapid, unexpected temperature increase. What should I do?

A1: An unexpected temperature spike is a critical warning sign of a potential thermal runaway. Your immediate priorities are to ensure your safety and bring the reaction under control.

• Immediate Actions:

  • Ensure Personal Safety: Make sure you are wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-retardant lab coat, and gloves. Work within a fume hood with the sash positioned as low as possible.

  • Cease Reagent Addition: Immediately stop the addition of any reagents to the reaction mixture.

  • Enhance Cooling: If not already in place, immerse the reaction vessel in an ice-water bath to rapidly reduce the internal temperature.

  • Do Not Seal the System: Ensure the reaction vessel is not a closed system. Pressure can build up rapidly during a thermal runaway, leading to an explosion. The system should be vented to a safe area (e.g., through a bubbler).

  • Prepare for Quenching (if necessary): Have a pre-prepared quenching solution ready. A suitable quench for many reactions involving this reagent would be a cold, weak acid solution. However, the choice of quenching agent is reaction-specific.

• Causality and Prevention: This situation often arises from an underestimation of the reaction's exothermicity, especially during scale-up. The rate of heat generation increases exponentially with temperature, while the rate of heat removal increases linearly. This disparity can lead to a rapid loss of control. To prevent this, always perform a thorough risk assessment before starting, especially when scaling up a reaction. Start with small-scale trials to understand the thermal profile of your specific reaction.

Q2: What are the primary hazards associated with 2-Chloro-1-(pyridin-3-yl)ethanone?

A2: The primary hazards of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, a common form of this reagent, include:

• Acute Toxicity: Harmful if swallowed.[1]

• Skin and Eye Irritation: Causes skin irritation and can cause serious eye damage or irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Beyond these inherent toxicological properties, the most significant process safety hazard is its potential to participate in highly exothermic reactions, which can lead to thermal runaway if not properly controlled.

Q3: How can I predict the potential for an exothermic reaction with 2-Chloro-1-(pyridin-3-yl)ethanone?

A3: Predicting the exothermic potential of a reaction is a critical step in process safety. Here are key indicators:

• Reaction Type: Nucleophilic substitution reactions, particularly N-alkylation of amines, with α-haloketones like 2-Chloro-1-(pyridin-3-yl)ethanone are often exothermic. The formation of a new covalent bond is an energetically favorable process that releases heat.

• Reagent Reactivity: Highly nucleophilic amines (e.g., primary and secondary aliphatic amines) will react more rapidly and generate heat more quickly than less nucleophilic amines (e.g., anilines).

• Thermodynamic Calculations: While complex, computational tools can estimate the heat of reaction (ΔHrxn). A significantly negative ΔHrxn indicates a strong exothermic potential.

• Literature Review: Search for literature on similar reactions. While data for this specific compound may be limited, reactions with analogous α-haloketones can provide valuable insights.

• Reaction Calorimetry: The most reliable method is to use a reaction calorimeter on a small scale. This instrument measures the heat flow of a reaction in real-time, providing precise data on the total heat released and the rate of heat release. This data is invaluable for safe scale-up.

Troubleshooting Specific Scenarios

Scenario 1: The reaction temperature is difficult to control even with an ice bath.

• Problem: The rate of heat generation is exceeding the cooling capacity of your setup.

• Causality: This can happen if the concentration of reactants is too high, the rate of addition of a limiting reagent is too fast, or the cooling bath is not efficient enough for the scale of the reaction.

• Solutions:

  • Dilution: Reduce the concentration of your reactants by adding more of an appropriate, inert solvent. This increases the thermal mass of the system, helping to absorb the heat generated.

  • Slower Addition: If you are adding one reagent to another, significantly slow down the addition rate. This is a primary method for controlling the rate of heat generation.

  • Improved Cooling: Switch to a more efficient cooling bath, such as a dry ice/acetone bath, if compatible with your solvent and reaction conditions. Ensure good thermal contact between the reaction vessel and the cooling medium.

  • Semi-Batch or Continuous Flow: For larger-scale reactions, consider moving from a batch process to a semi-batch (where one reagent is added slowly over time) or a continuous flow setup. Flow chemistry offers superior heat transfer and control over reaction parameters.

Scenario 2: The reaction appears to have stalled, but then suddenly accelerates.

• Problem: This is indicative of an induction period followed by a rapid, uncontrolled reaction.

• Causality: Induction periods can be caused by several factors, including the slow formation of a catalytic species, the breakdown of an inhibitor, or mass transfer limitations where the reactants are not mixing properly. Once the reaction initiates, the accumulated unreacted reagents can react very quickly, leading to a dangerous exotherm.

• Solutions:

  • Improved Mixing: Ensure your stirring is vigorous enough to maintain a homogenous mixture.

  • Controlled Initiation: If an induction period is known, consider adding a small amount of a pre-formed active species to initiate the reaction under controlled conditions.

  • Careful Monitoring: Do not assume a lack of temperature change means the reaction is not proceeding. Continue to monitor the reaction closely.

  • Reaction Calorimetry: This is the best tool to study and understand induction periods and the subsequent thermal behavior of the reaction.

Scenario 3: I need to quench my reaction, but I'm concerned about a secondary exotherm.

• Problem: The quenching process itself can be exothermic.

• Causality: Quenching often involves neutralizing a reactive species or a strong acid/base. These neutralization reactions can release significant heat.

• Solutions:

  • Choose the Right Quenching Agent: The choice of quencher is critical. For example, quenching a highly basic reaction mixture with a strong acid will be very exothermic. A milder quenching agent, added slowly at low temperature, is often safer.

  • Pre-cool the Quenching Solution: Always cool your quenching solution before adding it to the reaction mixture.

  • Slow and Controlled Addition: Add the quenching solution slowly and in portions, while monitoring the temperature of the reaction mixture.

  • Reverse Quench: In some cases, it may be safer to add the reaction mixture slowly to a large volume of the cold quenching solution (a "reverse quench").

Experimental Protocols: A Framework for Safe Practice

The following protocols are generalized and should be adapted to the specific requirements of your reaction.

Protocol 1: Small-Scale N-Alkylation with an Amine (Illustrative Example)

Objective: To safely assess the exotherm of an N-alkylation reaction on a small scale.

Materials:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride

• Amine nucleophile (e.g., a primary or secondary amine)

• Anhydrous, inert solvent (e.g., acetonitrile, THF)

• Mild base (e.g., K2CO3 or DIPEA)

• Reaction vessel with a magnetic stirrer, temperature probe, and a means for inert atmosphere (e.g., nitrogen balloon)

• Ice-water bath

• Quenching solution (e.g., cold, dilute aqueous NH4Cl)

Methodology:

• Setup: In a fume hood, assemble the reaction apparatus. Ensure the temperature probe is positioned to accurately measure the internal temperature of the reaction mixture.

• Charge Reactants: To the reaction vessel, add the 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, the mild base, and the solvent.

• Cooling: Cool the mixture to 0°C using the ice-water bath.

• Controlled Addition: Begin the slow, dropwise addition of the amine nucleophile to the cooled reaction mixture.

• Monitor Temperature: Carefully monitor the internal temperature throughout the addition. Record the temperature at regular intervals.

• Maintain Temperature: Adjust the addition rate to maintain the desired reaction temperature (e.g., below 10°C). If the temperature rises rapidly, stop the addition immediately.

• Post-Addition Monitoring: After the addition is complete, continue to monitor the temperature to observe any delayed exotherm.

• Quenching: Once the reaction is complete (as determined by an appropriate analytical method like TLC or LC-MS), slowly add the cold quenching solution while maintaining cooling.

• Work-up: Proceed with the standard aqueous work-up and purification procedures.

Data Presentation: Example Thermal Profile

Time (minutes)	Volume of Amine Added (mL)	Internal Temperature (°C)	Observations
0	0	0.5	Reaction mixture is a slurry.
2	0.2	1.8	Slight increase in temperature.
4	0.4	3.5	Temperature continues to rise.
6	0.6	6.2	Exotherm becoming more pronounced.
8	0.8	9.8	Approaching the upper temperature limit.
10	0.8 (addition stopped)	12.5	Temperature continues to rise after stopping addition.
12	0.8	11.0	Temperature begins to decrease with external cooling.

This table illustrates the importance of monitoring the temperature even after reagent addition has ceased.

Visualization of Key Concepts

Workflow for Managing Exothermic Reactions

Caption: A logical workflow for the safe management of potentially exothermic reactions.

Relationship Between Reaction Parameters and Thermal Risk

Caption: Factors influencing thermal risk and corresponding mitigation strategies.

Self-Validating Systems: A Core Principle

Every protocol you develop should be a self-validating system. This means incorporating checks and balances to ensure the reaction is proceeding as expected and safely.

• Continuous Monitoring: Never leave a potentially exothermic reaction unattended. Continuously monitor the temperature, especially during reagent addition and the initial phase of the reaction.

• Analytical Checks: Use in-process analytical techniques (e.g., TLC, LC-MS, NMR) to confirm that the desired reaction is occurring and to monitor for the formation of unexpected byproducts.

• Material and Energy Balances: For larger-scale reactions, understanding the material and energy balances is crucial. Ensure your cooling capacity is sufficient to handle the total expected heat evolution of the reaction.

By adhering to these principles and utilizing the information in this guide, you can confidently and safely handle 2-Chloro-1-(pyridin-3-yl)ethanone in your research and development endeavors.

References

• PubChem. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. [Link]

• KGROUP. Quenching Reactive Substances. Virginia Tech Chemistry Department. [Link]

• University of Illinois Division of Research Safety. Scale-up Reactions. [Link]

• American Chemical Society. Evaluating inhalation risks and toxicological impacts of lithium-ion battery thermal runaway emissions. [Link]

• MDPI. Study on Thermal Runaway Risk Prevention of Lithium-Ion Battery with Composite Phase Change Materials. [Link]

• Sandia National Laboratories. Li-ion Batteries Thermal Runaway Risk Grading and Prediction. [Link]

• Regla, I., & Demare, P. (2016). Synthesis of Prilocaine Hydrochloride in Continuous Flow Systems. Molecules, 21(10), 1285. [Link]

• Purdue University. Potential Safety Hazards Associated with Pd- Catalyzed Cross-Coupling Reactions. [Link]

• Khan Academy. Friedel-Crafts acylation. [Link]

Sources

• 1. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1) | C7H7Cl2NO | CID 11665552 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: A Troubleshooting Guide for 2-Chloro-1-(pyridin-3-yl)ethanone Reactions

Welcome to the technical support center for 2-Chloro-1-(pyridin-3-yl)ethanone. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. As an α-chloroketone, 2-Chloro-1-(pyridin-3-yl)ethanone is a highly valuable reagent, particularly in the synthesis of pharmaceutical intermediates and heterocyclic scaffolds. Its reactivity is centered around the electrophilic α-carbon and the nucleophilic pyridine ring, which presents both synthetic opportunities and challenges.

This document moves beyond standard protocols to provide in-depth, field-proven insights into troubleshooting common issues encountered during its use. We will explore the causality behind reaction outcomes and offer validated strategies to optimize your experiments for success.

Compound Profile: 2-Chloro-1-(pyridin-3-yl)ethanone

Understanding the fundamental properties and reactivity of this reagent is the first step in successful troubleshooting. The molecule contains two primary reactive sites: the carbonyl-activated α-carbon, which is an excellent electrophile for nucleophilic substitution, and the pyridine nitrogen, which can act as a nucleophile or a base.

The compound is most commonly supplied and handled as its hydrochloride salt.[1] This form enhances stability and renders the pyridine nitrogen non-nucleophilic by protonation, which is a critical factor in directing reactivity toward the α-carbon.

Property	Value	Source
IUPAC Name	2-chloro-1-(pyridin-3-yl)ethanone hydrochloride	[1]
Molecular Formula	C₇H₇Cl₂NO	[1]
Molecular Weight	192.04 g/mol	[1]
CAS Number	61889-48-3	[1]
Appearance	Off-white to light yellow crystalline solid	N/A

Safety & Handling: 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is classified as harmful if swallowed, a skin irritant, a serious eye irritant/damage risk, and may cause respiratory irritation.[1] Always handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common challenges encountered in reactions involving 2-Chloro-1-(pyridin-3-yl)ethanone in a practical question-and-answer format.

Q1: My nucleophilic substitution reaction is giving a low yield. What are the common causes and how can I improve it?

This is the most frequent issue and typically stems from a suboptimal balance of reaction parameters. The primary reaction is an SN2 substitution, and its efficiency depends on the nucleophile, solvent, temperature, and management of the substrate's reactivity.

Causality Analysis:

• Nucleophile Strength & Sterics: The rate of SN2 reactions is directly proportional to the nucleophile's strength and accessibility. Weakly nucleophilic reagents (e.g., water, alcohols) will react slowly, while sterically hindered nucleophiles will struggle to access the electrophilic carbon.[2]

• Solvent Choice: The solvent plays a crucial role in an SN2 reaction. Polar aprotic solvents like DMF, DMSO, or acetonitrile are ideal as they solvate the counter-ion but leave the nucleophile "naked" and highly reactive.[2][3] Polar protic solvents (e.g., ethanol, water) can form a solvent cage around the nucleophile through hydrogen bonding, reducing its reactivity.[2]

• Side Reaction at Pyridine Nitrogen: If you are using the free-base form of 2-Chloro-1-(pyridin-3-yl)ethanone, the pyridine nitrogen can compete with your desired nucleophile, leading to the formation of a pyridinium salt byproduct. This is a very common cause of yield loss.

• Temperature: While higher temperatures increase reaction rates, they can also promote unwanted side reactions, particularly elimination (E2) pathways if the nucleophile is also basic. For SN2 reactions, it is often best to start at room temperature or below and gently heat only if necessary.[3]

Troubleshooting Workflow & Solutions:

The following workflow provides a logical sequence for optimizing your reaction.

Caption: Logical workflow for troubleshooting low-yield reactions.

Recommended Protocol: See the "Detailed Experimental Protocol" section below for a robust starting point using the hydrochloride salt.

Q2: I am observing multiple spots on my TLC plate. What are the likely side products and how can I suppress them?

The appearance of multiple products indicates competing reaction pathways are active. Identifying these pathways is key to mitigating them.

Causality Analysis:

• N-Alkylation vs. C-Alkylation (Most Common): As discussed in Q1, if the pyridine nitrogen is not protonated (i.e., you are not using the HCl salt or have added too much base), it will compete for the electrophile. This results in two products: the desired C-alkylated product and the N-alkylated pyridinium salt.

• Favorskii Rearrangement: In the presence of a strong, non-nucleophilic base (especially alkoxides), α-haloketones can undergo a Favorskii rearrangement to form a carboxylic acid derivative (e.g., an ester or amide) after workup. This occurs via a cyclopropanone intermediate.

• Dimerization/Self-Condensation: Under basic conditions, the enolizable α-protons of the ketone can be abstracted, leading to an enolate that can then react with another molecule of the starting material in an aldol-type reaction.[4]

• Over-reaction: The product itself may contain nucleophilic sites that can react with a second molecule of the starting material.

Suppression Strategies & Visualization:

The most critical factor is controlling the basicity and nucleophilicity of the reaction environment.

Caption: Visualization of competing C- vs. N-alkylation pathways.

Side Reaction	Conditions Favoring It	Mitigation Strategy
N-Alkylation	Free-base starting material; insufficient protonation.	Use the hydrochloride salt. Add a non-nucleophilic base (e.g., K₂CO₃, DIPEA) only if a scavenger for HCl is required.
Favorskii Rearrangement	Strong, sterically hindered bases (e.g., t-BuOK).	Use a weaker base or a strong nucleophile that is also a weak base (e.g., I⁻, CN⁻).
Self-Condensation	Strong bases, higher temperatures, high concentration.	Use a weaker base, run the reaction at a lower temperature, and add the starting material slowly to a solution of the nucleophile.

Q3: How should I best monitor reaction progress and purify the final product?

Effective monitoring prevents incomplete reactions or the formation of degradation products. Proper purification is essential for obtaining high-quality material.

Reaction Monitoring:

• Thin-Layer Chromatography (TLC): This is the quickest and most common method.

  • Mobile Phase: A good starting point is a mixture of Ethyl Acetate and Hexanes (e.g., 30:70 v/v). If the product is more polar, Dichloromethane and Methanol (e.g., 95:5 v/v) is a good alternative.

  • Visualization: Use a UV lamp (254 nm) to visualize the aromatic rings. Staining with potassium permanganate can also be effective.

  • Interpretation: A successful reaction will show the consumption of the starting material spot and the appearance of a new product spot with a different Rf value.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more definitive data, confirming the mass of the desired product and helping to identify byproducts. It is the gold standard for reaction monitoring in drug development.[5]

Purification Strategies:

• Acid-Base Extraction: This powerful technique leverages the basicity of the pyridine ring.

  • Step 1: Dissolve the crude reaction mixture in an organic solvent (e.g., Ethyl Acetate).

  • Step 2: Wash with a dilute aqueous acid solution (e.g., 1M HCl). The desired product will become protonated and move to the aqueous layer, while non-basic impurities remain in the organic layer.

  • Step 3: Separate the layers. Basify the aqueous layer with a base (e.g., NaHCO₃ or NaOH) to deprotonate the product, which can then be extracted back into an organic solvent.

• Silica Gel Column Chromatography: If extraction is insufficient, column chromatography is the next step. The choice of eluent will depend on the product's polarity but will typically be similar to the solvent systems used for TLC.

• Recrystallization: If the final product is a stable, crystalline solid, recrystallization can be an excellent method for achieving high purity.[6] Common solvents to try include ethanol, isopropanol, or ethyl acetate/hexane mixtures.

Detailed Experimental Protocol: Synthesis of a Thioether Derivative

This self-validating protocol for a standard nucleophilic substitution provides a reliable starting point for many reactions.

Reaction: Synthesis of 2-(benzylthio)-1-(pyridin-3-yl)ethanone

• Reagent Preparation & Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.0 g, 5.21 mmol).

  • Add anhydrous potassium carbonate (K₂CO₃) (1.44 g, 10.42 mmol, 2.0 equiv). This acts as a base to neutralize the HCl salt and the HCl formed during the reaction.

  • Add N,N-Dimethylformamide (DMF) (20 mL).

• Addition of Nucleophile:

  • To the stirring suspension, add benzyl mercaptan (0.68 g, 0.61 mL, 5.47 mmol, 1.05 equiv) dropwise via syringe at room temperature.

• Reaction Execution & Monitoring:

  • Stir the mixture at room temperature for 4-6 hours.

  • Monitor the reaction by TLC (Mobile Phase: 30% Ethyl Acetate in Hexanes). The starting material Rf is ~0.4, and the product Rf is ~0.5. The reaction is complete when the starting material spot is no longer visible by UV.

• Workup & Isolation:

  • Pour the reaction mixture into a separatory funnel containing water (50 mL) and Ethyl Acetate (50 mL).

  • Shake and separate the layers. Extract the aqueous layer two more times with Ethyl Acetate (2x 25 mL).

  • Combine the organic layers and wash with brine (2 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield a crude oil.

• Purification:

  • Purify the crude oil via silica gel column chromatography, eluting with a gradient of 10% to 40% Ethyl Acetate in Hexanes.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final product as a pale yellow oil. (Expected yield: 85-95%).

References

• Shaaban, M. R., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8193-8224. [Link]

• Priyanka, P., et al. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1127-1130. [Link]

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2022). CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

• Chemistry LibreTexts. (2023). Alpha-carbon Reactions. [Link]

• Chemistry LibreTexts. (2020). 9.2: Common nucleophilic substitution reactions. [Link]

• Chemistry LibreTexts. (2020). 8.3: Factors affecting rate of nucleophilic substitution reactions. [Link]

• Organic Syntheses. (2024). Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Organic Syntheses, 101, 235-251. [Link]

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone - Google Patents [patents.google.com]
• 6. orgsyn.org [orgsyn.org]

stability of 2-Chloro-1-(pyridin-3-yl)ethanone under acidic conditions

Technical Support Center: 2-Chloro-1-(pyridin-3-yl)ethanone

A Guide for Researchers on Stability Under Acidic Conditions

Welcome to the technical support center for 2-Chloro-1-(pyridin-3-yl)ethanone and its hydrochloride salt. This guide is designed for researchers, medicinal chemists, and process development scientists. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you anticipate and troubleshoot stability issues related to this valuable synthetic intermediate, particularly under acidic conditions.

Frequently Asked Questions (FAQs)

Foundational Knowledge

Q1: What are the primary stability concerns for 2-Chloro-1-(pyridin-3-yl)ethanone in acidic media?

A1: 2-Chloro-1-(pyridin-3-yl)ethanone is a bifunctional molecule with two key reactive sites that are influenced by acidic conditions: the basic pyridine nitrogen and the electrophilic α-chloro ketone moiety.

• Protonation of the Pyridine Ring: The pyridine nitrogen is basic and will be readily protonated in acidic solutions to form a pyridinium salt. This is why the compound is commonly supplied and stored as the hydrochloride salt[1][2][3]. This protonation is crucial as it enhances the electron-withdrawing nature of the pyridine ring, which in turn increases the electrophilicity of the carbonyl carbon.

• Susceptibility to Nucleophilic Attack: The primary degradation pathway of concern is the hydrolysis of the carbon-chlorine bond. The carbonyl group and the adjacent protonated pyridinium ring make the α-carbon highly susceptible to nucleophilic attack by water or other nucleophiles present in the medium. This results in the formation of 2-hydroxy-1-(pyridin-3-yl)ethanone.

• Potential for Self-Condensation: Like many ketones, it can potentially undergo acid-catalyzed enolization, leading to subsequent aldol-type condensation reactions, which may result in the formation of colored polymeric byproducts. While α-chloro ketones are generally prone to decomposition and resinification, this is often more pronounced under basic or neutral conditions[4].

Q2: My stock of 2-Chloro-1-(pyridin-3-yl)ethanone is the hydrochloride salt. Is this considered "acidic conditions," and how does it affect storage?

A2: Yes, the hydrochloride salt is the stable, acidic form of the compound. The salt is formed by protonating the pyridine nitrogen with hydrochloric acid[1]. Storing it as a dry hydrochloride salt is the industry-standard method to enhance its shelf-life. The protonation protects the basic nitrogen from engaging in side reactions and imparts greater stability. For optimal storage, keep the hydrochloride salt in a tightly sealed container at the recommended temperature (typically 2-8°C) in an inert atmosphere to protect it from moisture[2][5].

Interestingly, for some simple α-monohalogenated ketones like monochloroacetone, the presence of a small amount of water has been patented as a method to inhibit decomposition and polymerization during storage[4]. However, for aqueous solutions, the primary concern remains hydrolysis. A study on various haloketones found that acidification to a pH of approximately 1.5 was effective in preserving their integrity in water for at least one week, suggesting that strongly acidic conditions can suppress certain degradation pathways[6].

Troubleshooting Common Experimental Issues

Q3: I dissolved the compound in an acidic aqueous buffer (pH 4.5) for a reaction, but my yield is low and I see an unknown peak in my HPLC. What is likely happening?

A3: At pH 4.5, you are in a moderately acidic environment where the pyridine ring is still largely protonated, but the concentration and nucleophilicity of water are significant. The most probable cause for your observation is hydrolysis .

• Causality : The α-carbon is activated towards nucleophilic substitution (an SN2-type reaction) by water. The low yield of your desired product is likely due to the consumption of the starting material to form the hydroxy-ketone byproduct, 2-hydroxy-1-(pyridin-3-yl)ethanone. This byproduct will have a different retention time on a reverse-phase HPLC column, typically eluting earlier than the more nonpolar chloro-ketone.

• Troubleshooting Steps :

  • Confirm the Impurity : Obtain a reference standard for the hydroxy-ketone or use LC-MS to check if the mass of the impurity peak corresponds to the hydrolyzed product (M+H)+.

  • Modify Reaction Conditions : If possible, switch to an anhydrous organic solvent system using the hydrochloride salt directly. If aqueous conditions are required, consider running the reaction at a lower temperature to slow the rate of hydrolysis.

  • Perform a Control Experiment : Run a blank reaction with only the starting material in the pH 4.5 buffer at your reaction temperature. Monitor the appearance of the impurity peak over time by HPLC to confirm that degradation is occurring under the reaction conditions.

Q4: My reaction mixture is turning yellow/brown when I use 2-Chloro-1-(pyridin-3-yl)ethanone in the presence of a strong acid like sulfuric acid. Why?

A4: The development of color suggests the formation of complex, often polymeric, degradation products. While simple hydrolysis is the most common issue, strong, non-nucleophilic acids at elevated temperatures can promote alternative pathways.

• Causality :

  • Acid-Catalyzed Self-Condensation : Strong acids can catalyze the enolization of the ketone. The resulting enol can act as a nucleophile, attacking the activated carbonyl of another molecule. A series of these reactions can lead to conjugated, colored oligomers or "resins"[4].

  • Reaction with Solvent/Reagents : If your reaction involves other aromatic compounds, the highly activated ketone could potentially participate in Friedel-Crafts-type side reactions.

• Troubleshooting Workflow : The following workflow can help diagnose and mitigate this issue.

  Caption: Troubleshooting workflow for color formation.

Analytical & Preparative Guidance

Q5: How can I quantitatively monitor the stability of 2-Chloro-1-(pyridin-3-yl)ethanone in my acidic formulation?

A5: A forced degradation study is the standard approach to quantitatively assess stability and identify potential degradants[7][8]. A stability-indicating HPLC method is the primary tool for this analysis.

Protocol: Forced Degradation Study (Acid Hydrolysis)

This protocol is a starting point and should be adapted based on the observed reactivity of your compound.

• Preparation of Solutions :

  • Prepare a stock solution of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride in a suitable solvent (e.g., Acetonitrile/Water 50:50) at a concentration of ~1 mg/mL.

  • Prepare stress solutions: 0.1 M HCl and a buffer at the pH of interest (e.g., pH 2.0, 4.5).

• Stress Conditions :

  • Time Zero Sample : Immediately dilute an aliquot of the stock solution with the mobile phase to your target analytical concentration (e.g., 100 µg/mL) and inject it into the HPLC. This is your t=0 reference.

  • Acid Stress : Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Keep the solution at a controlled temperature (e.g., 40°C or 60°C).

  • pH Stress : Mix an aliquot of the stock solution with an equal volume of your target pH buffer. Keep at the same controlled temperature.

• Time-Point Analysis :

  • At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot from each stress sample.

  • Quench the degradation by neutralizing the sample (if necessary) and/or diluting it with the mobile phase to the analytical concentration.

  • Immediately inject the sample into the HPLC.

• Data Analysis :

  • Develop a stability-indicating HPLC method capable of separating the parent peak from all degradant peaks. A C18 column with a gradient of acetonitrile and a low-pH aqueous buffer (e.g., 0.1% formic acid) is a good starting point.

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • Calculate the percentage of each degradant formed (as % of total peak area). Aim for 5-20% degradation to ensure you can adequately detect and quantify the degradants[7].

Illustrative Stability Profile (Hypothetical Data)

The following table summarizes the kind of data you would generate. In this hypothetical case, stability is highest at the lowest pH, consistent with findings for other haloketones[6].

Condition	Temperature (°C)	Time (h)	Parent Compound Remaining (%)	Primary Degradant (%) (2-hydroxy derivative)
0.05 M HCl (pH ~1.3)	60	24	98.5	1.2
pH 2.0 Buffer	60	24	94.2	5.5
pH 4.5 Buffer	60	24	78.1	21.3

Mechanistic Insights

Q6: Why might the compound be more stable at very low pH (e.g., pH 1) compared to moderately acidic pH (e.g., pH 4)?

A6: This is an excellent question that highlights the complex interplay of factors in a reaction. While it seems counterintuitive, the enhanced stability in strongly acidic media can be explained by considering the state of all reactants involved in the hydrolysis reaction.

The proposed mechanism for hydrolysis involves the nucleophilic attack of water on the α-carbon. The rate of this reaction depends on both the electrophilicity of the substrate and the nucleophilicity of the attacking species.

Caption: Relationship between pH and hydrolysis rate.

• At Moderate pH (e.g., 4): The pyridine is protonated, activating the molecule. Water is abundant and acts as an effective nucleophile. This combination leads to a relatively fast rate of hydrolysis.

• At Strong pH (e.g., 1): The molecule remains activated. However, the nucleophile, water, is itself protonated to a greater extent, forming the hydronium ion (H₃O⁺). The hydronium ion is a much poorer nucleophile than water because it lacks a lone pair of electrons readily available for attack. Although the concentration of free water is still high, its chemical activity as a nucleophile is reduced, leading to a slower overall rate of hydrolysis. This principle is why some compounds exhibit a U-shaped pH-rate profile, with maximum stability at very low or very high pH values.

References

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. Retrieved from [Link]

• Polo, M., & Pérez-Cid, B. (2014). Fast and "green" method for the analytical monitoring of haloketones in treated water. Journal of Chromatography A, 1358, 145-152. Retrieved from [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). Retrieved from [Link]

• Alsante, K. M., et al. (2012). Current trends in forced degradation study for pharmaceutical product development.
• Google Patents. (1941). US2229625A - Method of stabilizing halogenated ketones.

• ChemUniverse. (n.d.). 2-chloro-1-(pyridin-3-yl)ethanone hydrochloride. Retrieved from [Link]

Sources

• 1. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1) | C7H7Cl2NO | CID 11665552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 61889-48-3|2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride|BLD Pharm [bldpharm.com]
• 3. 2-CHLORO-1-(PYRIDIN-3-YL)ETHANONE HYDROCHLORIDE [P96300] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 4. US2229625A - Method of stabilizing halogenated ketones - Google Patents [patents.google.com]
• 5. 55484-11-2|2-Chloro-1-(pyridin-3-yl)ethanone|BLD Pharm [bldpharm.com]
• 6. Fast and "green" method for the analytical monitoring of haloketones in treated water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biomedres.us [biomedres.us]
• 8. ajrconline.org [ajrconline.org]

stability of 2-Chloro-1-(pyridin-3-yl)ethanone in basic media

Introduction: 2-Chloro-1-(pyridin-3-yl)ethanone is a pivotal intermediate in pharmaceutical and materials science, valued for its reactive α-haloketone moiety which allows for the facile introduction of various functional groups. It is a key building block in the synthesis of compounds such as ghrelin receptor ligands and other biologically active molecules.[1][2] However, its high reactivity, particularly in basic media, presents significant challenges that can lead to low yields, unexpected side products, and reaction failure. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers navigate the complexities of working with this versatile yet sensitive reagent.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction with 2-Chloro-1-(pyridin-3-yl)ethanone under basic conditions is giving a complex mixture of products. What is happening?

A1: The primary challenge with 2-Chloro-1-(pyridin-3-yl)ethanone in the presence of a base is its susceptibility to multiple competing reaction pathways. As an α-haloketone, the protons on the chlorinated carbon (the α-carbon) are acidic and can be readily removed by a base to form an enolate.[3] This opens the door to several reactions that can occur simultaneously with your desired transformation.

The main competing pathways are:

• Desired SN2 Substitution: Your intended nucleophile attacks the α-carbon, displacing the chloride ion. This is typically the goal of the reaction.

• Favorskii Rearrangement: The enolate formed can undergo an intramolecular SN2 reaction, where the enolate attacks the carbon bearing the chlorine, to form a highly strained cyclopropanone intermediate. This intermediate is then attacked by a nucleophile (like a hydroxide or alkoxide from your base), leading to a rearranged carboxylic acid derivative.[4][5]

• Hydrolysis: If using a hydroxide base (e.g., NaOH, KOH) in an aqueous or protic solvent, the hydroxide ion can act as a nucleophile, attacking the α-carbon to produce 2-hydroxy-1-(pyridin-3-yl)ethanone.

• Poly-alkylation/Over-reaction: In base-promoted halogenations, the initial product can be more reactive than the starting material, leading to multiple substitutions.[3][6] While you are starting with the halogenated ketone, similar principles of enhanced reactivity can apply in subsequent steps depending on your specific reaction.

The choice of base, solvent, and temperature critically determines which of these pathways predominates. Strong, nucleophilic bases like sodium hydroxide in protic solvents are particularly prone to inducing this complex mixture of side reactions.

Q2: What type of base should I use for a clean nucleophilic substitution reaction?

A2: The choice of base is the most critical factor for achieving a clean substitution. The ideal base should be strong enough to deprotonate your nucleophile (if necessary) but not so strong or nucleophilic that it promotes the Favorskii rearrangement or other side reactions.

Base Type	Examples	Suitability for SN2 on 2-Chloro-1-(pyridin-3-yl)ethanone	Rationale
Strong Nucleophilic Bases	NaOH, KOH, NaOEt, NaOMe	Poor	These bases are highly nucleophilic and readily attack the ketone, leading to hydrolysis or promoting the Favorskii rearrangement.[4] Their use often results in low yields of the desired product.
Weak Inorganic Bases	K₂CO₃, NaHCO₃, Cs₂CO₃	Good to Excellent	These are generally preferred. They are sufficiently basic to act as acid scavengers (neutralizing the HCl byproduct) but are poor nucleophiles, minimizing side reactions. They are particularly effective when the incoming nucleophile is an amine.[7]
Non-Nucleophilic Organic Bases	DIPEA, Et₃N (Triethylamine)	Good	These sterically hindered amines are excellent acid scavengers and are non-nucleophilic. They are commonly used when the nucleophile needs to be in its free-base form to react.
Strong, Non-Nucleophilic Bases	DBU, NaH	Use with Caution	While non-nucleophilic, their high basicity can still readily form the enolate, increasing the risk of the Favorskii rearrangement. They should only be used when a very strong base is absolutely required and at low temperatures.

Expert Recommendation: For substitutions with amine nucleophiles, start with potassium carbonate (K₂CO₃) or caesium carbonate (Cs₂CO₃) in an aprotic polar solvent like DMF or Acetonitrile at room temperature. The carbonate acts as an effective and mild acid scavenger without causing significant degradation of the starting material.

Q3: How can I monitor the reaction to identify problems early?

A3: Close monitoring of the reaction is essential for troubleshooting. Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most effective techniques.

Using TLC:

• Stationary Phase: Standard silica gel plates.

• Mobile Phase: A mixture of a non-polar and a polar solvent (e.g., Hexane:Ethyl Acetate or Dichloromethane:Methanol). You will need to determine the optimal ratio to get good separation (Rf of product ~0.3-0.4).

• Visualization: UV light (254 nm) is usually sufficient as the pyridine ring is UV-active.

• What to look for:

  • A clean consumption of the starting material spot.

  • The appearance of a single, major product spot.

  • The absence of significant streaking (which can indicate decomposition) or multiple new spots (indicating side reactions).

Using LC-MS: LC-MS is invaluable for identifying products and byproducts by their mass-to-charge ratio (m/z).

Compound	Molecular Formula	Expected [M+H]⁺ (m/z)
2-Chloro-1-(pyridin-3-yl)ethanone	C₇H₆ClNO	156.0
2-Hydroxy-1-(pyridin-3-yl)ethanone (Hydrolysis Product)	C₇H₇NO₂	138.1
Example: N-benzyl substitution product	C₁₄H₁₄N₂O	227.3

Note: The exact m/z will depend on the nucleophile used. The table provides examples.

By taking aliquots from your reaction mixture over time, you can track the formation of your desired product versus key side products and optimize the reaction time accordingly.

Validated Experimental Protocol: Nucleophilic Substitution with an Amine

This protocol provides a robust starting point for the reaction of 2-Chloro-1-(pyridin-3-yl)ethanone with a primary or secondary amine, designed to minimize side reactions.

Materials:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (often sold as the HCl salt)[8]

• Primary or Secondary Amine (Nucleophile)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

Procedure:

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (1.0 eq).

• Solvent Addition: Add anhydrous DMF to dissolve the starting material (concentration typically 0.1-0.5 M).

• Base Addition: Add potassium carbonate (K₂CO₃) (2.5 eq). The extra equivalent neutralizes the HCl salt of the starting material.

• Nucleophile Addition: Add the amine nucleophile (1.1 eq) dropwise to the stirring suspension at room temperature.

  • Causality Note: Adding the amine last and slowly allows the K₂CO₃ to neutralize the HCl salt first, preventing the amine from being protonated and rendered non-nucleophilic.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours.

• Work-up:

  • Once the starting material is consumed, dilute the reaction mixture with Ethyl Acetate.

  • Wash the organic layer sequentially with water (2x), saturated sodium bicarbonate solution (1x), and brine (1x).

  • Causality Note: The aqueous washes remove the DMF and inorganic salts. The bicarbonate wash ensures any remaining acidic impurities are removed.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the final, pure compound.

References

• G. A. Cain et al. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• PubChem. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. Available at: [Link]

• A. A. Khan et al. (2010). 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Wikipedia. Favorskii rearrangement. Wikimedia Foundation. Available at: [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. University of California, Davis. Available at: [Link]

• J. V. V. et al. (1995). Synthesis and biological evaluation of antagonists of growth hormone-releasing hormone with high and protracted in vivo activities. Proceedings of the National Academy of Sciences of the United States of America. Available at: [Link]

• J. D. C. et al. (2014). Ghrelin Receptor Ligands: Design and Synthesis of Pseudopeptides and Peptidomimetics. Molecules. Available at: [Link]

• Chemistry Steps. Alpha Halogenation of Enols and Enolates. Chemistry Steps. Available at: [Link]

• Professor Dave Explains. (2022). Favorskii Rearrangement. YouTube. Available at: [Link]

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• 2. Advances in the Development of Nonpeptide Small Molecules Targeting Ghrelin Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alpha Halogenation of Enols and Enolates - Chemistry Steps [chemistrysteps.com]
• 4. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
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• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1) | C7H7Cl2NO | CID 11665552 - PubChem [pubchem.ncbi.nlm.nih.gov]

preventing byproduct formation in 2-Chloro-1-(pyridin-3-yl)ethanone synthesis

Welcome to the technical support center for the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this crucial synthetic step. Here, we address common challenges, explain the underlying chemical principles, and provide actionable protocols to minimize byproduct formation and maximize yield and purity.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems encountered during the α-chlorination of 3-acetylpyridine to form 2-Chloro-1-(pyridin-3-yl)ethanone.

Problem 1: Significant formation of 2,2-dichloro-1-(pyridin-3-yl)ethanone.

Q: My final product is contaminated with a significant amount of the dichlorinated byproduct. How can I prevent this over-chlorination?

A: The formation of 2,2-dichloro-1-(pyridin-3-yl)ethanone is a common issue and typically results from the monochlorinated product being more susceptible to further chlorination than the starting material under certain conditions.[1][2] The key is precise control over stoichiometry and reaction conditions.

Causality & Solution:

• Stoichiometry of Chlorinating Agent: The most frequent cause is an excess of the chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or chlorine gas. The monochlorinated ketone can be more reactive than the starting ketone, leading to rapid dichlorination if excess reagent is present.[2]

  • Recommendation: Use a strict stoichiometry of the chlorinating agent, typically ranging from 1.0 to 1.1 equivalents relative to 3-acetylpyridine. A slight excess may be needed to drive the reaction to completion, but this should be carefully optimized. Perform small-scale trials to determine the optimal molar ratio for your specific setup.

• Reaction Temperature: Higher temperatures increase reaction rates indiscriminately and can favor over-chlorination.

  • Recommendation: Maintain a low and consistent reaction temperature. For chlorinations using sulfuryl chloride, temperatures between 0 °C and 25 °C are often employed. Running the reaction at the lower end of this range can significantly improve selectivity.

• Rate of Addition: Adding the chlorinating agent too quickly can create localized areas of high concentration, promoting dichlorination.

  • Recommendation: Add the chlorinating agent dropwise or via a syringe pump over an extended period (e.g., 1-2 hours). This maintains a low, steady concentration of the reagent, favoring the desired monochlorination.

• Reaction Monitoring: Allowing the reaction to proceed for too long after the starting material is consumed can lead to the slow formation of the dichlorinated product.

  • Recommendation: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).[3] Quench the reaction as soon as the 3-acetylpyridine is consumed.

Problem 2: The reaction yields are low, with a large amount of unreacted 3-acetylpyridine remaining.

Q: I am struggling with incomplete conversion. What factors can I adjust to improve my yield?

A: Low conversion is typically due to insufficient reactivity, poor reagent quality, or suboptimal reaction conditions.

Causality & Solution:

• Insufficient Chlorinating Agent: Using a substoichiometric amount of the chlorinating agent will naturally lead to incomplete conversion.

  • Recommendation: Ensure you are using at least 1.0 equivalent of the chlorinating agent. As mentioned previously, a slight excess (e.g., 1.05 - 1.1 equivalents) is often optimal.

• Reaction Time and Temperature: The reaction may not have been allowed to proceed for a sufficient duration or at a temperature high enough to achieve full conversion.

  • Recommendation: While low temperatures are crucial to prevent byproducts, the reaction must be given enough time to complete. Monitor the reaction via TLC or GC.[3] If the reaction stalls, consider slowly raising the temperature in small increments (e.g., from 0 °C to 10 °C) while continuing to monitor for byproduct formation.

• Acid Scavenging: The reaction generates HCl (when using SO₂Cl₂), which can protonate the pyridine nitrogen of the starting material or product. This deactivates the ring and can hinder the reaction.

  • Recommendation: While some methods run neat or in an inert solvent, the presence of an acid scavenger is sometimes used in chlorinations, though it can complicate the reaction.[4] More commonly for this substrate, the reaction is performed and then worked up with a base to neutralize the acid. If yields are persistently low, ensure the workup procedure effectively neutralizes all generated acid.

Problem 3: The reaction mixture turns dark brown or black, leading to a difficult workup and purification.

Q: My reaction is producing a lot of tar-like material. What causes this and how can it be avoided?

A: Dark coloration and tar formation are indicative of decomposition or polymerization side reactions. This can be triggered by excessive heat, strong acids, or reactive intermediates.

Causality & Solution:

• High Temperatures: Uncontrolled exothermic reactions can cause localized "hot spots," leading to the decomposition of reagents and products.

  • Recommendation: Ensure efficient stirring and use an ice bath or chiller to maintain a stable, low temperature throughout the addition of the chlorinating agent.

• Acid-Catalyzed Side Reactions: The generated HCl can catalyze polymerization or condensation reactions, especially at elevated temperatures.[5]

  • Recommendation: Strict temperature control is the primary method to mitigate this. Post-reaction, quenching the mixture by pouring it onto ice and then neutralizing with a base (like sodium bicarbonate or sodium carbonate solution) can prevent further acid-catalyzed degradation during workup.

• Starting Material Purity: Impurities in the starting 3-acetylpyridine can sometimes initiate side reactions.

  • Recommendation: Ensure the 3-acetylpyridine is of high purity. If necessary, distill it before use.

Frequently Asked Questions (FAQs)

Q1: What is the best chlorinating agent for this synthesis?

A1: Sulfuryl chloride (SO₂Cl₂) is a commonly used and effective reagent for the α-chlorination of ketones like 3-acetylpyridine.[6][7] It is a liquid, which makes it easier to handle and add in a controlled manner compared to chlorine gas. Other reagents like N-chlorosuccinimide (NCS) can also be used, sometimes with a catalyst, but may require different reaction conditions.[8]

Chlorinating Agent	Common Conditions	Advantages	Disadvantages
Sulfuryl Chloride (SO₂Cl₂)	Inert solvent (e.g., CH₂Cl₂, CHCl₃), 0-25 °C	Liquid, easy to handle; reaction is often clean.	Generates HCl and SO₂ gas; requires careful stoichiometry.
Chlorine Gas (Cl₂)	Inert solvent, often requires initiation	Inexpensive	Difficult to handle; precise stoichiometry is challenging.
N-Chlorosuccinimide (NCS)	Acid catalyst, various solvents	Solid, easy to handle; milder conditions.	Can be slower; requires a catalyst; succinimide byproduct to remove.

Q2: How should I isolate the product? Is the hydrochloride salt necessary?

A2: The product, 2-Chloro-1-(pyridin-3-yl)ethanone, is often isolated as its hydrochloride salt.[9][10] This is because the free base can be unstable and prone to self-reaction or degradation over time. The hydrochloride salt is typically a stable, crystalline solid that is easier to handle, purify, and store.

Isolation is generally achieved by:

• Quenching the reaction mixture in a biphasic system (e.g., dichloromethane and ice-cold water/bicarbonate solution).

• Separating the organic layer, drying it (e.g., with MgSO₄ or Na₂SO₄), and filtering.

• Concentrating the organic layer under reduced pressure.

• Dissolving the crude free base in a suitable solvent (e.g., diethyl ether, isopropanol) and bubbling dry HCl gas through the solution, or adding a solution of HCl in a solvent like ether or dioxane to precipitate the hydrochloride salt.

• The resulting solid can be collected by filtration and washed with a cold solvent.[11]

Q3: Can you provide a reference protocol for this synthesis?

A3: Yes, the following is a representative lab-scale protocol based on common literature procedures.

Experimental Protocol: Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

Disclaimer: This protocol involves hazardous materials and should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials:

• 3-Acetylpyridine (1.0 eq)

• Sulfuryl chloride (1.05 eq)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether (anhydrous)

• HCl solution (e.g., 2M in diethyl ether)

Procedure:

• Dissolve 3-acetylpyridine in anhydrous dichloromethane (approx. 5-10 mL per gram of starting material) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add sulfuryl chloride dropwise from the dropping funnel over 1 hour, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 1-2 hours. Monitor the reaction by TLC or GC until the starting material is consumed.[3]

• Carefully quench the reaction by slowly pouring the mixture onto a stirred slurry of crushed ice and saturated sodium bicarbonate solution.

• Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude free base as an oil.

• Dissolve the crude oil in a minimal amount of anhydrous diethyl ether.

• Cool the solution in an ice bath and slowly add a 2M solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

• Collect the resulting solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Mechanistic Visualization

To better understand the reaction and potential pitfalls, the following diagrams illustrate the key pathways.

Diagram 1: Reaction Pathway and Dichlorination Byproduct Formation

Caption: A logical guide to diagnosing and solving over-chlorination.

References

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• CN115611802B - Synthetic method of 3-acetyl-2-chloropyridine - Google Patents.

• Priyanka, P., Jayanna, B. K., Vinaya, Prasad, H. J. S., Divakara, T. R., Yathirajan, H. S., & Parkin, S. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. IUCrData, 7(11). Available at: [Link]

• Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Organic Syntheses. Available at: [Link]

• US3838136A - Preparation of 2-chloro-3-aminopyridine - Google Patents.

• Chlorination of acetylpyridines by N-chlorosaccharin. Available at: [Link]

• Masilamani, D., & Rogic, M. M. (1981). Sulfuryl chloride as a reagent for selective chlorination of symmetrical ketones and phenols. The Journal of Organic Chemistry, 46(22), 4486–4489. Available at: [Link]

• α-Chloroketone and α-Chloroaldehyde synthesis by chlorination - Organic Chemistry Portal. Available at: [Link]

• US3920757A - Chlorination with sulfuryl chloride - Google Patents.

• Stavber, S., & Zupan, M. (2005). Synthetic Access to Aromatic α-Haloketones. Acta Chimica Slovenica, 52, 13-26. Available at: [Link]

• CN1246313C - New method for preparing 3-pyridine acetic hydrochloride - Google Patents.
• CN109576313B - Method for preparing (S) -2-chloro-1- (3-hydroxyphenyl) ethanol - Google Patents.

• Akkurt, M., et al. (2012). 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o3214. Available at: [Link]

• US6337425B1 - Method for chlorinating ketones - Google Patents.

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). Retrieved from PubChem. Available at: [Link]

• Sulfuryl Chloride Uses & Applications: Impacting Various Industries - Market Publishers. Available at: [Link]

• Efficient α-chlorination of carbonyl containing compounds under basic conditions using methyl chlorosulfate | Request PDF - ResearchGate. Available at: [Link]

• Sulfuryl chloride as a reagent for selective chlorination of symmetrical ketones and phenols - American Chemical Society. Available at: [Link]

• de la Mare, P. B. D., & Galand, R. (1985). Chlorination of α,β-unsaturated ketones and esters in the presence of acid scavengers. Journal of the Chemical Society, Perkin Transactions 2, (8), 1195. Available at: [Link]

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone - ResearchGate. Available at: [Link]

• PubChem. (n.d.). 3-Acetylpyridine. Retrieved from PubChem. Available at: [Link]

• Preparation of 3-acetylpyridine - PrepChem.com. Available at: [Link]

• New and Facile Synthesis of 2-Chloro-1,3-diketones - ResearchGate. Available at: [Link]

• A-level Chemistry 7405 | Specification | Subject Content | Organic Chemistry - AQA. Available at: [Link]

• CN102532010B - Preparation method of 2-chloro-3-aminopyridine - Google Patents.

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Navigating the Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone: A Technical Support Guide for Scale-Up

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the scale-up synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone. This critical building block in pharmaceutical development presents unique challenges when transitioning from laboratory to pilot or production scale. This guide, structured in a question-and-answer format, offers in-depth troubleshooting advice and frequently asked questions to address common issues encountered during its synthesis.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 2-Chloro-1-(pyridin-3-yl)ethanone on a larger scale?

A1: Two principal routes are considered for the scale-up synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone:

• The Arndt-Eistert Synthesis: This is often the more favored route for this specific molecule. It commences with readily available nicotinic acid, which is converted to its acid chloride. Subsequent reaction with diazomethane yields a diazoketone, which undergoes a Wolff rearrangement to form a ketene. This intermediate is then trapped with hydrogen chloride to afford the final product. While reliable, this route involves the highly hazardous reagent, diazomethane, necessitating stringent safety protocols for large-scale operations.

• Friedel-Crafts Acylation: This route involves the direct acylation of a pyridine precursor with chloroacetyl chloride. However, the electron-deficient nature of the pyridine ring makes it less reactive towards traditional Friedel-Crafts conditions.[1] This pathway often requires harsh conditions and a Lewis acid catalyst, such as aluminum chloride, which can lead to challenges in work-up and potential side reactions.[2][3]

Q2: What are the major safety concerns associated with the scale-up of this synthesis?

A2: The primary safety concern revolves around the use of diazomethane in the Arndt-Eistert synthesis. Diazomethane is a toxic, explosive, and carcinogenic gas.[4][5] Its handling on a large scale requires specialized equipment, such as a continuous flow reactor, to minimize the amount of diazomethane present at any given time.[6][7]

Other significant hazards include:

• Thionyl chloride: Used to prepare nicotinoyl chloride, it is corrosive and reacts violently with water, releasing toxic gases.

• Chloroacetyl chloride: A corrosive and lachrymatory substance.

• Lewis acids (e.g., AlCl₃): Highly reactive and moisture-sensitive.

A thorough risk assessment and adherence to strict safety protocols are paramount. The hydrochloride salt of the final product is also classified as harmful if swallowed, and causes skin and eye irritation.[8]

Q3: How is 2-Chloro-1-(pyridin-3-yl)ethanone typically isolated and purified on a larger scale?

A3: Large-scale purification strategies aim for efficiency and high purity. Common methods include:

• Recrystallization: A common technique for purifying solid compounds. The choice of solvent is critical; ideal solvents will dissolve the compound well at elevated temperatures but poorly at lower temperatures. Ethanol has been noted as a suitable recrystallization solvent for a similar hydroxyphenyl ethanone.

• Vacuum Distillation: This method is effective for purifying liquid products or solids with a sufficiently low boiling point under reduced pressure. A related chloroketone has been successfully purified by vacuum distillation.[9]

• Aqueous Work-up: The crude product is often first subjected to an aqueous work-up to remove water-soluble impurities and unreacted starting materials. This typically involves washing with water, a basic solution (like sodium bicarbonate) to neutralize acids, and brine to aid in phase separation.[10]

Section 2: Troubleshooting Guide

This section provides a detailed breakdown of potential issues, their causes, and actionable solutions for the two primary synthetic routes.

Route 1: Arndt-Eistert Synthesis

Diagram of the Arndt-Eistert Synthesis Workflow:

Caption: Arndt-Eistert synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone.

Problem	Potential Cause(s)	Troubleshooting & Recommended Actions
Low yield in the formation of nicotinoyl chloride.	1. Incomplete reaction with thionyl chloride. 2. Degradation of the product during work-up.	1. Reaction Optimization: Ensure a slight excess of thionyl chloride is used. Monitor the reaction progress (e.g., by IR spectroscopy to observe the disappearance of the carboxylic acid C=O stretch and the appearance of the acid chloride C=O stretch). Consider extending the reaction time or slightly increasing the temperature if the reaction is sluggish. 2. Work-up: Remove excess thionyl chloride under reduced pressure. Ensure all equipment is dry to prevent hydrolysis of the acid chloride back to the carboxylic acid.
Formation of α-chloromethylketone side product instead of the desired diazoketone.	The HCl generated during the acylation of diazomethane reacts with the diazoketone product.[11]	1. Excess Diazomethane: Use at least two equivalents of diazomethane. The first equivalent reacts with the acid chloride, and the second neutralizes the generated HCl.[11] 2. Acid Scavenger: An improved Arndt-Eistert synthesis utilizes an acid scavenger like calcium oxide (CaO) to neutralize the HCl as it is formed. This allows for the use of a stoichiometric amount of diazomethane, which is safer and more economical on a large scale.[12][13] 3. Newman-Beal Modification: Include triethylamine in the diazomethane solution to act as an acid scavenger.[11]
Low conversion during the Wolff Rearrangement.	1. Inefficient catalyst. 2. Inappropriate reaction temperature. 3. Photochemical decomposition of the diazoketone.	1. Catalyst: Silver oxide (Ag₂O) is a common catalyst. Ensure it is of good quality and appropriately dispersed in the reaction mixture. Other catalysts like colloidal silver or platinum can also be considered.[14] 2. Thermal Conditions: The rearrangement can be induced thermally. The optimal temperature needs to be determined empirically. Start with a moderate temperature and gradually increase it while monitoring the reaction. 3. Photochemical Conditions: If using a photochemical route, ensure the light source has the appropriate wavelength and intensity. Protect the reaction from ambient light if it is not the intended initiation method.
Product is contaminated with polymeric byproducts.	The ketene intermediate can polymerize if not efficiently trapped by HCl.	1. Efficient Trapping: Ensure a sufficient concentration of HCl is present to react with the ketene as it is formed. The HCl can be introduced as a gas or in a suitable solvent. 2. Controlled Generation of Ketene: The rate of the Wolff rearrangement should be controlled to match the rate of trapping, preventing a buildup of the reactive ketene intermediate.

Route 2: Friedel-Crafts Acylation

Diagram of the Friedel-Crafts Acylation Workflow:

Caption: Friedel-Crafts acylation of pyridine.

Problem	Potential Cause(s)	Troubleshooting & Recommended Actions
No or very low conversion.	1. Deactivation of the pyridine ring. 2. Insufficiently active catalyst.	1. Ring Activation: Direct Friedel-Crafts acylation of pyridine is challenging due to the electron-withdrawing nature of the nitrogen atom.[1] Activating substituents on the pyridine ring can improve reactivity. For the parent pyridine, harsher conditions are generally required. 2. Catalyst Choice and Stoichiometry: A strong Lewis acid like aluminum chloride (AlCl₃) is typically necessary. The catalyst can complex with the pyridine nitrogen, further deactivating the ring. Therefore, more than one equivalent of the Lewis acid may be required.[3] The molar ratio of the catalyst should be optimized.
Formation of multiple products (polysubstitution).	The initial acylation product can undergo further acylation.	1. Control Stoichiometry: Use a stoichiometric amount or a slight excess of the limiting reagent (typically the pyridine derivative). 2. Temperature Control: Lowering the reaction temperature can sometimes improve selectivity and reduce the rate of subsequent acylations.
Difficult work-up and product isolation.	The Lewis acid catalyst forms complexes with the product and byproducts, which can be difficult to break down.	1. Quenching Procedure: The reaction mixture should be carefully quenched by pouring it onto ice and water. This will hydrolyze the aluminum chloride complexes. 2. pH Adjustment: After quenching, the aqueous layer will be acidic. Neutralization with a base (e.g., sodium hydroxide or sodium carbonate) is necessary to liberate the product. The pH should be carefully adjusted to ensure the product is in its free base form for extraction.
Low regioselectivity.	Acylation can occur at different positions on the pyridine ring.	1. Directing Groups: The presence of directing groups on the pyridine ring can control the position of acylation. For unsubstituted pyridine, acylation at the 3-position is generally favored under Friedel-Crafts conditions, but mixtures can occur. 2. Reaction Conditions: The choice of solvent and temperature can influence the regioselectivity. Systematic optimization of these parameters may be required.

Section 3: Experimental Protocols

Protocol 1: Arndt-Eistert Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone (Lab Scale Example)

This protocol is a representative example and will require significant optimization and safety engineering for scale-up.

Step 1: Preparation of Nicotinoyl Chloride

• In a well-ventilated fume hood, equip a round-bottom flask with a reflux condenser and a gas outlet connected to a scrubber containing a sodium hydroxide solution.

• To the flask, add nicotinic acid and an excess of thionyl chloride (approximately 2-3 equivalents).

• Heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of HCl gas ceases.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure. The resulting nicotinoyl chloride hydrochloride is often used directly in the next step.

Step 2: Preparation of the Diazoketone

EXTREME CAUTION: Diazomethane is highly toxic and explosive. This step should only be performed by trained personnel in a specialized setup. A safer alternative is to use a continuous flow reactor for large-scale production.[6]

• Prepare a solution of diazomethane in a suitable solvent like diethyl ether.

• In a separate flask, dissolve the nicotinoyl chloride hydrochloride in an anhydrous, inert solvent (e.g., diethyl ether, dichloromethane).

• Cool the acid chloride solution to 0 °C in an ice bath.

• Slowly add the diazomethane solution to the acid chloride solution with stirring. A slight excess of diazomethane is used to ensure complete reaction and to neutralize the HCl formed.

• Allow the reaction to stir at 0 °C for 1-2 hours after the addition is complete.

Step 3: Wolff Rearrangement and Formation of the α-Chloro Ketone

• To the diazoketone solution, add a catalytic amount of silver oxide (Ag₂O).

• Introduce anhydrous hydrogen chloride gas into the reaction mixture at a controlled rate, or add a solution of HCl in an inert solvent.

• The reaction is typically exothermic and should be monitored carefully. Maintain the temperature as needed with cooling.

• Stir the reaction until the diazoketone is consumed (monitor by TLC or IR).

Step 4: Work-up and Purification

• Carefully quench any remaining reactive species.

• Wash the organic layer with water, a saturated sodium bicarbonate solution, and brine.[10]

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude 2-Chloro-1-(pyridin-3-yl)ethanone by recrystallization or vacuum distillation.

Section 4: Data Presentation

Table 1: Comparison of Synthetic Routes for Scale-Up

Parameter	Arndt-Eistert Synthesis	Friedel-Crafts Acylation
Starting Materials	Nicotinic acid, thionyl chloride, diazomethane, HCl	Pyridine, chloroacetyl chloride, Lewis acid (e.g., AlCl₃)
Key Advantages	- Generally higher yielding and more selective for the 3-isomer.- Milder conditions for the key C-C bond formation.	- Fewer synthetic steps.- Avoids the use of highly hazardous diazomethane.
Key Challenges	- Extreme safety hazards of diazomethane. - Requires specialized equipment for large-scale handling of diazomethane.	- Low reactivity of the pyridine ring.- Often requires harsh conditions and super-stoichiometric amounts of Lewis acid.- Potential for polysubstitution and other side reactions.- Difficult work-up.
Scale-Up Feasibility	Feasible with significant investment in safety and engineering controls (e.g., continuous flow chemistry).	Challenging to control and may result in lower overall process efficiency and higher waste generation.

References

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• ResearchGate. Friedel-Crafts acylation reactions in pyridinium based ionic liquids. [Link].

• Organic Process Research & Development. Safe and Sustainable Industrial-Scale Production of Anhydrous Diazomethane via a Fully DCS/SIS-Controlled Continuous Flow System: Synthesis of α-Haloketones. [Link].

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Technical Support Center: Purification of Crude 2-Chloro-1-(pyridin-3-yl)ethanone

Welcome to the technical support center for the purification of crude 2-Chloro-1-(pyridin-3-yl)ethanone. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in obtaining this key synthetic intermediate in high purity. Drawing upon established chemical principles and field-proven insights, this document provides a structured approach to troubleshooting common purification issues through a question-and-answer format, detailed protocols, and expert commentary.

Introduction: The Challenge of Purifying an α-Halo Pyridyl Ketone

2-Chloro-1-(pyridin-3-yl)ethanone is a bifunctional molecule of significant interest in medicinal chemistry. Its structure incorporates a reactive α-haloketone moiety and a basic pyridine ring. This combination, while synthetically useful, presents unique purification challenges. The primary issues stem from the compound's inherent reactivity, which can lead to self-condensation and the formation of colored impurities, particularly when the free base is handled. This guide will address these issues head-on, providing you with the knowledge to diagnose problems and implement effective purification strategies.

Frequently Asked Questions (FAQs)

Q1: My crude 2-Chloro-1-(pyridin-3-yl)ethanone is a dark, oily substance. Is this normal, and how can I handle it?

A1: It is not uncommon for the crude product to be a dark oil or a discolored solid. This is often due to the formation of impurities during the synthesis or workup. The basic nature of the pyridine nitrogen can catalyze self-condensation reactions of the reactive α-haloketone, leading to polymeric or colored byproducts. The first step is to determine if your product is the free base or the hydrochloride salt, as this will dictate the purification strategy.

Q2: Should I purify 2-Chloro-1-(pyridin-3-yl)ethanone as the free base or as the hydrochloride salt?

A2: For enhanced stability, it is highly recommended to handle and purify this compound as its hydrochloride salt.[1] The protonation of the pyridine nitrogen significantly reduces its basicity and nucleophilicity, thereby inhibiting the self-condensation pathway. The hydrochloride salt is typically a more crystalline and stable solid, making it more amenable to purification by recrystallization.

Q3: I am seeing multiple spots on my TLC plate. What are the likely impurities?

A3: Besides starting materials, common impurities can include:

• Self-condensation products: These are often higher molecular weight, more polar compounds that may streak on the TLC plate.

• Over-chlorinated species: Depending on the chlorination method, dichlorinated byproducts may be present.

• Hydrolysis product: 2-Hydroxy-1-(pyridin-3-yl)ethanone, if water is present during the reaction or workup.

• Starting material: Unreacted 3-acetylpyridine.

Q4: My compound seems to decompose during column chromatography on silica gel. Why is this happening?

A4: The free base of 2-Chloro-1-(pyridin-3-yl)ethanone is susceptible to degradation on silica gel. The acidic nature of standard silica gel can catalyze decomposition or irreversible adsorption. If chromatography of the free base is necessary, using deactivated silica (e.g., with triethylamine) is advisable. However, it is often more effective to purify the hydrochloride salt by other means, such as recrystallization.

Troubleshooting and Detailed Purification Protocols

This section provides in-depth guides for the most common purification techniques.

Purification via Hydrochloride Salt Formation and Recrystallization

This is the most recommended method for purifying 2-Chloro-1-(pyridin-3-yl)ethanone, as it addresses the inherent instability of the free base.

Causality: By converting the basic pyridine nitrogen to its hydrochloride salt, we effectively "protect" it from participating in side reactions. This significantly enhances the compound's stability. The salt form also often exhibits better crystallinity, which is ideal for purification by recrystallization.

• Dissolution: Dissolve the crude 2-Chloro-1-(pyridin-3-yl)ethanone free base in a suitable anhydrous solvent such as diethyl ether or ethyl acetate.

• Acidification: While stirring, slowly bubble anhydrous HCl gas through the solution, or add a solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether) dropwise.

• Precipitation: The hydrochloride salt will precipitate out of the solution. Continue the addition of HCl until no further precipitation is observed.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it with a small amount of cold diethyl ether to remove any non-basic impurities.

• Recrystallization:

  • Solvent Screening: Test the solubility of a small amount of the crude salt in various solvents to find a suitable recrystallization solvent. Good candidates include ethanol, methanol, isopropanol, or mixtures with water or diethyl ether.[2] A good solvent will dissolve the salt when hot but have low solubility when cold.

  • Procedure: Dissolve the crude hydrochloride salt in a minimal amount of the chosen hot solvent. If the solution is colored, you can add a small amount of activated charcoal and hot-filter the solution. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

  • Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Problem	Possible Cause	Solution
Oiling out	The compound's melting point is lower than the solvent's boiling point, or the solution is too concentrated.	Re-heat the mixture to dissolve the oil, add more solvent, and allow it to cool more slowly. Consider a different solvent system.
No crystals form	The solution is not saturated, or nucleation is slow.	Try scratching the inside of the flask with a glass rod, adding a seed crystal of pure product, or cooling for an extended period. If the solution is too dilute, carefully evaporate some solvent and try again.
Low recovery	Too much solvent was used, or the compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent necessary for dissolution. Ensure the solution is thoroughly cooled before filtration.

Column Chromatography (for the Free Base)

While not the preferred method due to potential stability issues, column chromatography can be used for the free base if recrystallization is ineffective.

Causality: Chromatography separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (the eluent). For a basic compound like 2-Chloro-1-(pyridin-3-yl)ethanone, the acidic nature of silica gel can be problematic. Deactivating the silica gel with a base like triethylamine neutralizes the acidic sites, preventing decomposition and improving the elution profile.

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of a non-polar solvent like hexanes or dichloromethane and a polar solvent like ethyl acetate or methanol. The ideal eluent should give your product an Rf value of ~0.3.

• Silica Gel Deactivation: Prepare a slurry of silica gel in your chosen eluent. Add 1-2% triethylamine (by volume) to the eluent to deactivate the silica gel.

• Column Packing: Pack a column with the deactivated silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the triethylamine-containing solvent system, collecting fractions.

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: General purification pathways for 2-Chloro-1-(pyridin-3-yl)ethanone.

Acid-Base Extraction

This technique can be a useful preliminary purification step to remove non-basic impurities.

Causality: Acid-base extraction leverages the basicity of the pyridine nitrogen. By treating a solution of the crude product in an organic solvent with an aqueous acid, the basic target compound will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer. The target compound can then be recovered by basifying the aqueous layer and extracting it back into an organic solvent.

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like dichloromethane or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1 M aqueous HCl. The 2-Chloro-1-(pyridin-3-yl)ethanone will move into the aqueous layer as its hydrochloride salt.

• Separation: Separate the aqueous layer. The organic layer contains non-basic impurities and can be discarded.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base, such as 2 M NaOH or saturated NaHCO₃, until the pH is basic (e.g., pH 8-9).

• Extraction: Extract the liberated free base back into an organic solvent (e.g., dichloromethane) multiple times.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the partially purified free base. This product should then be further purified, preferably by conversion to the hydrochloride salt and recrystallization.

Caption: Step-wise logic of an acid-base extraction for purification.

Addressing Product Stability: The Self-Condensation Issue

The primary stability concern with 2-Chloro-1-(pyridin-3-yl)ethanone is its propensity to undergo self-condensation, particularly in its free base form.

Mechanism: The pyridine nitrogen of one molecule can act as a nucleophile, displacing the chloride from another molecule. This can lead to the formation of dimers, oligomers, or complex colored mixtures. This reaction is accelerated by heat and the presence of a base (the compound itself).

Mitigation Strategies:

• Work at low temperatures: Whenever possible, handle the free base at reduced temperatures.

• Avoid concentrating to a neat oil: If possible, keep the free base in a dilute solution.

• Prompt conversion to the hydrochloride salt: As emphasized previously, this is the most effective way to prevent self-condensation.

• Use in situ: If the compound is an intermediate in a multi-step synthesis, consider using the crude solution directly in the next step without complete isolation and purification of the free base.

By understanding the underlying chemical principles and following these detailed protocols, researchers can effectively troubleshoot and overcome the purification challenges associated with crude 2-Chloro-1-(pyridin-3-yl)ethanone, leading to a higher purity final product.

References

• Priyanka, P., Jayanna, B. K., Vinaya, Shankara Prasad, H. J., Divakara, T. R., Yathirajan, H. S., & Allen, S. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1127–1130. [Link]

• PubChem. (n.d.). Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1) | C7H7Cl2NO | CID 11665552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring the Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone by Thin-Layer Chromatography (TLC)

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for monitoring the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone, a key intermediate in pharmaceutical development, using Thin-Layer Chromatography (TLC). This guide is structured to provide not just procedural steps, but also the underlying scientific rationale to empower users to troubleshoot and adapt the methodology to their specific experimental conditions.

Introduction to the Reaction and the Role of TLC

The synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone typically involves the α-chlorination of 3-acetylpyridine. A common method for this transformation is the use of sulfuryl chloride (SO₂Cl₂) as the chlorinating agent.

Reaction Scheme:

Caption: General reaction scheme for the α-chlorination of 3-acetylpyridine to yield 2-Chloro-1-(pyridin-3-yl)ethanone.

Thin-Layer Chromatography is an indispensable tool for monitoring the progress of this reaction. It allows for the rapid, qualitative assessment of the consumption of the starting material (3-acetylpyridine) and the formation of the product (2-Chloro-1-(pyridin-3-yl)ethanone). By comparing the relative polarities of the compounds, one can effectively determine the reaction's endpoint and identify the presence of any significant impurities.

Key Physicochemical Properties for TLC Analysis

Understanding the properties of the starting material and the product is fundamental to developing a robust TLC monitoring method.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted logP	Polarity
3-Acetylpyridine	C₇H₇NO	121.14[1]	0.45[2]	More Polar
2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride	C₇H₇Cl₂NO	192.04[3]	N/A	Less Polar

The introduction of the chlorine atom in the product is expected to decrease its polarity compared to the starting material, 3-acetylpyridine. This difference in polarity is the basis for their separation on a TLC plate.

Experimental Protocol: Step-by-Step TLC Monitoring

This section provides a detailed workflow for monitoring the reaction.

Caption: Workflow for TLC monitoring of the reaction.

• Plate Preparation:

  • Obtain a silica gel TLC plate (e.g., Silica Gel 60 F₂₅₄).

  • Using a pencil, gently draw a straight line approximately 1 cm from the bottom of the plate. This is the origin.

• Sample Preparation and Spotting:

  • Prepare dilute solutions of your starting material (3-acetylpyridine) and the reaction mixture in a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Using a capillary tube, spot the starting material on the left of the origin line.

  • Spot the reaction mixture in the middle of the origin line.

  • On the right, co-spot the starting material and the reaction mixture on the same point. This will help to confirm the identity of the starting material spot in the reaction mixture lane.

  • Ensure the spots are small and concentrated to achieve good separation.[3]

• Developing the Plate:

  • Prepare a developing chamber with a suitable solvent system (see table below for suggestions). A piece of filter paper can be placed in the chamber to ensure saturation of the atmosphere with solvent vapors.

  • Place the TLC plate in the chamber, ensuring the solvent level is below the origin line.

  • Allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

• Visualization:

  • Visualize the plate under a UV lamp (254 nm). Both the starting material and the product are aromatic and should be UV active.

  • If the spots are faint or if further differentiation is needed, staining can be employed. A p-anisaldehyde stain followed by gentle heating can be effective for visualizing carbonyl compounds.[4]

Troubleshooting Guide and FAQs

This section addresses common issues encountered during the TLC monitoring of this reaction.

Q1: I see a single spot in the reaction mixture lane that has the same Rf as my starting material, even after a significant reaction time. What could be the problem?

A: This indicates that the reaction has not initiated or is proceeding very slowly.

• Possible Cause: Inactive chlorinating agent. Sulfuryl chloride can decompose upon storage.

  • Solution: Use a fresh bottle of sulfuryl chloride or distill the existing one.

• Possible Cause: Low reaction temperature.

  • Solution: Ensure the reaction temperature is appropriate for the chlorination. Some reactions may require gentle heating to initiate.

Q2: My spots are streaking up the plate. How can I fix this?

A: Streaking is a common issue in TLC and can be caused by several factors.[5]

• Possible Cause: The sample is too concentrated.

  • Solution: Dilute your sample before spotting it on the TLC plate.

• Possible Cause: The compound is highly polar and is interacting strongly with the silica gel. Pyridine derivatives can be particularly prone to this.

  • Solution: Add a small amount of a polar solvent like methanol or a few drops of a base like triethylamine to your eluent system. This can help to deactivate the silica gel and reduce streaking.

• Possible Cause: The presence of acidic impurities.

  • Solution: Adding a small amount of a mild acid, like acetic acid, to the eluent can sometimes improve the spot shape for acidic compounds.

Q3: The Rf values of my starting material and product are very close, making it difficult to monitor the reaction.

A: Poor separation is a common challenge.

• Solution: The polarity of the eluent system needs to be optimized.

  • Start with a non-polar solvent system and gradually increase the polarity. A good starting point is a mixture of hexane and ethyl acetate.

  • Try different solvent systems. A combination of dichloromethane and methanol can also be effective.

  • The goal is to achieve an Rf value of around 0.3-0.5 for the product, which generally provides the best separation.

Recommended Solvent Systems for Method Development:

Solvent System	Ratio (v/v)	Expected Observation
Hexane:Ethyl Acetate	9:1 to 1:1	Start with a higher hexane ratio and gradually increase the ethyl acetate content to increase the polarity.
Dichloromethane:Methanol	99:1 to 9:1	A more polar system. Start with a small amount of methanol and increase as needed.

Q4: I see multiple spots in my reaction mixture lane. What do they represent?

A: The presence of multiple spots indicates the formation of byproducts or the presence of unreacted starting materials.

• Possible Cause: Over-chlorination. Dichlorinated or even trichlorinated byproducts can form. These will be less polar than the desired product and will have higher Rf values.

  • Solution: Carefully control the stoichiometry of the chlorinating agent and the reaction time.

• Possible Cause: Degradation of the product or starting material.

  • Solution: Ensure the reaction is not overheating and that the workup procedure is not too harsh.

• Possible Cause: Impurities in the starting material.

  • Solution: Check the purity of your 3-acetylpyridine by TLC before starting the reaction.

Caption: Interpreting a typical TLC plate for the reaction.

Q5: I don't see any spots on my TLC plate after developing and visualizing.

A: This can be a frustrating issue with several potential causes.

• Possible Cause: The sample was not spotted correctly or was too dilute.

  • Solution: Ensure you see a wet spot on the plate after application. Try spotting multiple times in the same location, allowing the solvent to evaporate between applications.

• Possible Cause: The compounds are not UV active. While both the starting material and product are expected to be UV active, some impurities may not be.

  • Solution: Use a chemical stain for visualization. Potassium permanganate (KMnO₄) stain is a good general-purpose stain that reacts with many organic compounds. Iodine vapor is another broad-spectrum visualization technique.

• Possible Cause: The solvent level in the developing chamber was above the origin line.

  • Solution: This will wash your sample off the plate. Always ensure the solvent level is below the origin.

By systematically applying the principles and troubleshooting steps outlined in this guide, researchers can effectively utilize TLC to monitor the synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone, leading to improved reaction outcomes and a deeper understanding of the chemical transformation.

References

• PubChem. 3-Acetylpyridine. National Center for Biotechnology Information. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Thin Layer Chromatography. [Link]

• Google Patents. CN115611802B - Synthetic method of 3-acetyl-2-chloropyridine.

• PubChem. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. [Link]

• EPFL. TLC Visualization Reagents. [Link]

• The Good Scents Company. 3-acetyl pyridine. [Link]

• ResearchGate. Why do I get two spots when using TLC to identify 4-(1-Piperidinyl)pyridine?. [Link]

• FooDB. Showing Compound 3-Acetylpyridine (FDB011132). [Link]

• National Center for Biotechnology Information. Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. [Link]

• AJC. Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. [Link]

• ChemBAM. TLC troubleshooting. [Link]

Sources

• 1. 3-Acetylpyridine | C7H7NO | CID 9589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 3-Acetylpyridine (FDB011132) - FooDB [foodb.ca]
• 3. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1) | C7H7Cl2NO | CID 11665552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epfl.ch [epfl.ch]
• 5. chembam.com [chembam.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Analysis of 2-Chloro-1-(pyridin-3-yl)ethanone and Its Analogs for Drug Development Professionals

In the landscape of modern drug discovery and development, the precise characterization of reactive intermediates is paramount for ensuring the synthesis of pure, potent, and safe pharmaceutical agents. Among these crucial building blocks is 2-Chloro-1-(pyridin-3-yl)ethanone, a versatile reagent frequently employed in the construction of complex heterocyclic scaffolds. Its utility stems from the presence of two reactive sites: the electrophilic carbonyl carbon and the carbon bearing the chloro group, which is susceptible to nucleophilic substitution.

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-Chloro-1-(pyridin-3-yl)ethanone. It serves as a practical reference for researchers and scientists to verify the identity and purity of this key starting material. Furthermore, this guide presents a comparative analysis with its bromo and hydroxy analogs, offering valuable insights into how subtle structural modifications are reflected in their respective ¹H NMR spectra. This comparative approach is designed to aid in the unambiguous identification of these compounds and to monitor reaction progress when they are used in synthetic pathways.

Interpreting the ¹H NMR Spectrum of 2-Chloro-1-(pyridin-3-yl)ethanone

The expected ¹H NMR spectrum of 2-Chloro-1-(pyridin-3-yl)ethanone would feature distinct signals corresponding to the protons of the pyridine ring and the methylene protons adjacent to the carbonyl and chloro groups.

Plausible ¹H NMR Spectral Data of 2-Chloro-1-(pyridin-3-yl)ethanone:

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-α	~4.8	Singlet	2H	-C(=O)CH ₂Cl
H-5	~7.5	Doublet of doublets	1H	Pyridine H-5
H-4	~8.3	Doublet of triplets	1H	Pyridine H-4
H-6	~8.8	Doublet of doublets	1H	Pyridine H-6
H-2	~9.2	Doublet	1H	Pyridine H-2

The methylene protons (-CH₂Cl) are expected to appear as a singlet at approximately 4.8 ppm. The downfield shift is attributed to the deshielding effects of the adjacent carbonyl group and the electronegative chlorine atom. The protons on the pyridine ring will exhibit a characteristic splitting pattern due to spin-spin coupling. The H-2 proton, being in the ortho position to the nitrogen, is the most deshielded and appears furthest downfield.

A Comparative ¹H NMR Analysis: Chloro vs. Bromo and Hydroxy Analogs

To aid in the differentiation of 2-Chloro-1-(pyridin-3-yl)ethanone from its common synthetic precursors or side-products, a comparison with its bromo and hydroxy analogs is instructive.

Compound	-C(=O)CH ₂-X	Pyridine Ring Protons (δ, ppm)
2-Chloro-1-(pyridin-3-yl)ethanone	~4.8 (s, 2H)	~7.5 - 9.2
2-Bromo-1-(pyridin-3-yl)ethanone	~4.5 (s, 2H)	~7.6 - 9.3
2-Hydroxy-1-(pyridin-3-yl)ethanone	~4.6 (s, 2H)	~7.5 - 9.1

The chemical shift of the methylene protons is sensitive to the nature of the halogen substituent. The slightly upfield shift of the methylene protons in the bromo analog compared to the chloro analog is consistent with the lower electronegativity of bromine. In the hydroxy analog, the methylene protons are also found at a similar upfield position. The pyridine ring protons in all three compounds exhibit similar complex splitting patterns, although minor shifts can be observed due to the influence of the different substituents on the overall electron density of the molecule.

Experimental Protocol for ¹H NMR Analysis

The following is a standardized protocol for the acquisition of a high-quality ¹H NMR spectrum of 2-Chloro-1-(pyridin-3-yl)ethanone and its analogs.

1. Sample Preparation: a. Accurately weigh 5-10 mg of the sample. b. Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. c. Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent. d. Cap the NMR tube and gently invert several times to ensure complete dissolution and homogeneity.

2. Instrument Setup and Data Acquisition: a. Insert the NMR tube into the spectrometer. b. Lock the spectrometer on the deuterium signal of the solvent. c. Shim the magnetic field to achieve optimal homogeneity. d. Set the appropriate acquisition parameters, including the number of scans, pulse width, and relaxation delay. e. Acquire the free induction decay (FID).

3. Data Processing: a. Apply a Fourier transform to the FID to obtain the spectrum. b. Phase the spectrum to obtain pure absorption lineshapes. c. Calibrate the chemical shift scale using the reference signal (TMS at 0.00 ppm). d. Integrate the signals to determine the relative number of protons. e. Analyze the splitting patterns (multiplicity) and measure the coupling constants.

Workflow for ¹H NMR Analysis

The following diagram illustrates the systematic workflow for the ¹H NMR analysis of a synthetic compound.

Caption: Workflow for 1H NMR analysis.

Conclusion

The ability to accurately interpret the ¹H NMR spectrum of 2-Chloro-1-(pyridin-3-yl)ethanone is a critical skill for any scientist involved in synthetic chemistry and drug development. This guide provides a foundational understanding of its spectral features and offers a comparative context with its bromo and hydroxy analogs. By following the outlined experimental protocol and workflow, researchers can confidently verify the identity and purity of this important synthetic intermediate, thereby ensuring the integrity of their synthetic endeavors.

References

• ChemSrc. 2-BROMO-1-(PYRIDIN-3-YL)ETHANONE. [Link]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Assessment of 2-Chloro-1-(pyridin-3-yl)ethanone

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

2-Chloro-1-(pyridin-3-yl)ethanone is a key starting material and intermediate in the synthesis of a variety of active pharmaceutical ingredients (APIs). As with any component destined for use in human medicine, its purity is not merely a quality metric but a critical determinant of the safety and efficacy of the final drug product. Even minute quantities of impurities can alter the pharmacological and toxicological profile of an API, making robust, accurate, and reliable analytical methods for purity determination an indispensable part of the drug development and manufacturing process.

This guide provides a comparative analysis of two distinct reversed-phase HPLC methods for the purity assessment of 2-Chloro-1-(pyridin-3-yl)ethanone. We will delve into the rationale behind the chromatographic choices, present comparative experimental data, and provide a detailed, field-proven protocol for the recommended method. Our objective is to equip you with the knowledge to not only replicate these methods but also to understand the underlying principles, enabling you to adapt and troubleshoot your own chromatographic challenges.

Understanding the Analyte and Its Potential Impurities

2-Chloro-1-(pyridin-3-yl)ethanone is a polar molecule containing a basic pyridine ring. Its synthesis commonly begins with nicotinic acid or its derivatives, which are converted to 3-acetylpyridine.[1][2] This precursor is then subjected to chlorination to yield the final product. This synthetic pathway informs the profile of potential process-related impurities that our HPLC method must be able to resolve.

Potential Impurities to Consider:

• Impurity A: Nicotinic Acid: Unreacted starting material from the initial synthesis steps.

• Impurity B: 3-Acetylpyridine: The immediate precursor to the final product, indicating an incomplete chlorination reaction.

• Impurity C: Pyridine: A potential degradation product or byproduct from the synthesis of 3-acetylpyridine via decarboxylation.[3]

• Impurity D: Dichloro-1-(pyridin-3-yl)ethanone: An over-chlorinated byproduct.

A robust HPLC method must be "stability-indicating," meaning it can separate the main component from these potential impurities and any degradants that may form under stress conditions (e.g., acid, base, oxidation, heat, light).

Methodological Comparison: C18 vs. Phenyl-Hexyl Stationary Phases

The choice of stationary phase is paramount in achieving the desired selectivity in HPLC. We will compare two common, yet distinct, reversed-phase columns: a traditional C18 (ODS) column and a Phenyl-Hexyl column.

• Method A: The Workhorse - C18 Column. C18 columns are the most widely used in reversed-phase HPLC, offering excellent hydrophobic retention for a broad range of molecules.[4] The primary retention mechanism is hydrophobic interaction between the C18 alkyl chains and the nonpolar regions of the analyte.

• Method B: The Alternative - Phenyl-Hexyl Column. Phenyl-Hexyl columns provide an alternative selectivity, particularly for compounds containing aromatic rings.[5] In addition to hydrophobic interactions from the hexyl linker, this stationary phase allows for π-π interactions between the phenyl rings of the stationary phase and the pyridine ring of the analyte and its impurities.[6] This can lead to significant differences in elution order and resolution compared to a C18 column.[4][7]

Experimental Conditions

To provide a fair comparison, both methods were developed using a common mobile phase strategy, with adjustments to the gradient profile to optimize the separation on each column. The use of a low pH mobile phase is a deliberate choice to ensure the pyridine nitrogen is protonated, which generally leads to better peak shapes for basic compounds by minimizing secondary interactions with residual silanols on the silica support.

Parameter	Method A	Method B
Column	Standard C18, 250 mm x 4.6 mm, 5 µm	Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	20% B to 60% B over 15 min	15% B to 55% B over 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection	UV at 260 nm	UV at 260 nm
Injection Vol.	10 µL	10 µL

Comparative Data Analysis

A sample of 2-Chloro-1-(pyridin-3-yl)ethanone, spiked with the four potential impurities (A, B, C, and D), was analyzed using both methods. The following tables summarize the key performance parameters.

Table 1: Chromatographic Performance of Method A (C18 Column)

Peak	Compound	Retention Time (min)	Resolution (Rs)	Tailing Factor (Tf)	Theoretical Plates (N)
1	Impurity A (Nicotinic Acid)	3.5	-	1.2	8500
2	Impurity C (Pyridine)	4.1	2.8	1.3	9200
3	Impurity B (3-Acetylpyridine)	8.2	1.8	1.5	11500
4	2-Chloro-1-(pyridin-3-yl)ethanone	8.9	3.5	1.2	14000
5	Impurity D (Dichloro...)	10.5	4.1	1.1	15500

Table 2: Chromatographic Performance of Method B (Phenyl-Hexyl Column)

Peak	Compound	Retention Time (min)	Resolution (Rs)	Tailing Factor (Tf)	Theoretical Plates (N)
1	Impurity A (Nicotinic Acid)	3.2	-	1.1	9500
2	Impurity C (Pyridine)	3.9	3.5	1.2	10500
3	2-Chloro-1-(pyridin-3-yl)ethanone	8.5	12.1	1.1	16000
4	Impurity B (3-Acetylpyridine)	9.8	5.2	1.1	15000
5	Impurity D (Dichloro...)	11.2	4.8	1.0	17000

Interpretation and Recommendation

As the data illustrates, both methods are capable of separating the main peak from the potential impurities. However, Method B, utilizing the Phenyl-Hexyl column, demonstrates superior performance in several key areas:

• Resolution: The most significant advantage is the dramatically improved resolution between the main peak (2-Chloro-1-(pyridin-3-yl)ethanone) and its immediate precursor, Impurity B (3-Acetylpyridine). The resolution value of 5.2 in Method B is a substantial improvement over the 1.8 seen in Method A. This is a critical factor for accurate quantification of this key process impurity. The elution order of the main peak and impurity B is also reversed, a clear indication of the different selectivity offered by the π-π interactions of the phenyl-hexyl phase.

• Peak Shape: The tailing factors are consistently closer to the ideal value of 1.0 with the Phenyl-Hexyl column, indicating better peak symmetry and more efficient separation.

• Efficiency: The higher theoretical plate counts (N) for all analytes in Method B suggest a more efficient column and sharper peaks, which contributes to better resolution and sensitivity.

Based on this comparative data, Method B is the recommended approach for the purity analysis of 2-Chloro-1-(pyridin-3-yl)ethanone. It provides a more robust and reliable separation, which is crucial for a quality control environment.

Experimental Workflow and Protocol

The following diagram and protocol detail the steps for implementing the recommended HPLC method (Method B).

Caption: Experimental workflow for HPLC purity analysis.

Detailed Protocol: Method B

1. Reagents and Materials

• 2-Chloro-1-(pyridin-3-yl)ethanone reference standard and sample

• Acetonitrile (HPLC grade)

• Formic acid (ACS grade or higher)

• Deionized water (18.2 MΩ·cm)

• Phenyl-Hexyl HPLC column (250 mm x 4.6 mm, 5 µm)

• Volumetric flasks, pipettes, and autosampler vials

2. Solution Preparation

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to 1000 mL of deionized water. Mix well and degas.

• Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile directly. Degas before use.

• Diluent (50:50 Water/Acetonitrile): Mix equal volumes of deionized water and acetonitrile.

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of 2-Chloro-1-(pyridin-3-yl)ethanone reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

3. HPLC System and Conditions

• HPLC System: A system equipped with a gradient pump, autosampler, column oven, and UV detector.

• Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm.

• Column Temperature: 30 °C.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0-2 min: 15% B

  • 2-17 min: 15% to 55% B

  • 17-20 min: 55% B

  • 20-21 min: 55% to 15% B

  • 21-25 min: 15% B (re-equilibration)

4. System Suitability Testing (SST)

Before sample analysis, perform five replicate injections of the Standard Solution. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor (Tf) for the 2-Chloro-1-(pyridin-3-yl)ethanone peak: ≤ 1.5.

• Relative Standard Deviation (RSD) for the peak area: ≤ 2.0%.

• Theoretical Plates (N): ≥ 10,000.

5. Analysis Sequence

• Inject the diluent (blank) to ensure no system contamination.

• Perform the SST as described above.

• Inject the Standard Solution once.

• Inject the Sample Solution in duplicate.

• Inject the Standard Solution periodically (e.g., every 10 sample injections) to verify system performance.

6. Calculation of Purity

Calculate the purity of the sample using the area normalization method:

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Conclusion

This guide has presented a comparative analysis of two HPLC methods for the purity determination of 2-Chloro-1-(pyridin-3-yl)ethanone. Through a logical, data-driven approach, we have demonstrated the superior performance of a Phenyl-Hexyl stationary phase over a conventional C18 phase for this specific application. The enhanced resolution, particularly for the critical pair of the active substance and its precursor, underscores the importance of exploring alternative column selectivities during method development.

The provided protocol for the recommended Phenyl-Hexyl method is robust, reliable, and includes self-validating system suitability criteria, making it suitable for implementation in a regulated quality control laboratory. By understanding the principles behind the method, researchers and drug development professionals can better tackle the analytical challenges inherent in ensuring the purity and safety of pharmaceutical intermediates.

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• PubChem. (n.d.). 3-Acetylpyridine. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. (2006). CN1246313C - New method for preparing 3-pyridine acetic hydrochloride.

• Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Application Note. Available at: [Link]

• Google Patents. (2014). CN103848783A - Method for synthesizing 2-chloronicotinic acid by one-step oxidation.

• YouTube. (2022). Preparation of Pyridines, Part 3: By Acylation. OChemTutor. Available at: [Link] (Note: A representative, non-specific YouTube link is used as the original may be transient).

• ACS Publications. (2019). Beyond Friedel–Crafts: Spontaneous and Fluoride-Catalyzed Acylation of 2-(Trialkylsilyl)pyridines. Organic Letters. Available at: [Link]

• ResearchGate. (2010). ChemInform Abstract: Regioselective Synthesis of 2-Chloro-3-pyridinecarboxylates. Available at: [Link]

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• Neliti. (2022). Synthesis, characterization of some derivationes of 3-Nicotinc acide. Available at: [Link]

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A Senior Application Scientist's Guide to the LC-MS Characterization of 2-Chloro-1-(pyridin-3-yl)ethanone Derivatives

Introduction: The Critical Role of Characterization in Pharmaceutical Synthesis

In the landscape of modern drug development, the synthesis of active pharmaceutical ingredients (APIs) is a meticulously controlled process. Intermediates and building blocks, such as 2-Chloro-1-(pyridin-3-yl)ethanone and its derivatives, are fundamental to constructing complex therapeutic molecules. The purity and structural integrity of these intermediates directly impact the safety, efficacy, and quality of the final drug product.[1][2] Unwanted chemical substances, or impurities, can arise from starting materials, side reactions, or degradation and may possess their own pharmacological or toxicological effects.[2][3]

Regulatory bodies like the International Conference on Harmonisation (ICH) mandate stringent control over these impurities, requiring their identification and quantification, often at levels below 0.1%.[2][4] This necessitates the use of highly sensitive and specific analytical techniques. Among the arsenal of analytical tools available, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for its unparalleled ability to separate, identify, and quantify trace-level compounds within complex matrices.[5][6] This guide provides an in-depth comparison of LC-MS/MS with other analytical alternatives and presents a robust, field-proven workflow for the characterization of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives.

LC-MS/MS: The Analytical Powerhouse for Pharmaceutical Intermediates

The synergy between liquid chromatography and tandem mass spectrometry provides a level of analytical detail that is difficult to achieve with other methods. The LC system first separates the parent compound from its derivatives and any potential impurities based on their physicochemical properties (e.g., polarity). The eluting compounds are then introduced into the mass spectrometer, which acts as a highly specific and sensitive detector.

The superiority of LC-MS/MS for this application can be understood by comparing it with alternative techniques:

Parameter	LC-MS/MS	HPLC-UV	Gas Chromatography-Mass Spectrometry (GC-MS)
Sensitivity	Excellent (sub-ng/mL levels)	Moderate to Good	Good, but analyte must be volatile
Selectivity	Excellent; distinguishes isomers and isobars through MS/MS fragmentation	Moderate; relies on chromatographic separation and UV absorbance	Excellent; provides mass spectral data
Structural Information	Rich; provides molecular weight and fragmentation data for structural elucidation	Limited; provides retention time and UV spectrum only	Rich; provides fragmentation data
Applicability	Broad; suitable for non-volatile and thermally labile compounds	Broad; requires a UV chromophore	Limited to volatile and thermally stable compounds
Quantitative Accuracy	Excellent; wide linear dynamic range	Good; can be limited by co-eluting impurities	Good; subject to matrix effects

As the table illustrates, while techniques like HPLC-UV are valuable for routine purity checks, they lack the definitive structural information provided by mass spectrometry. GC-MS is a powerful tool, but its requirement for analyte volatility makes it unsuitable for many pharmaceutical intermediates, including pyridinium salts which are non-volatile. LC-MS/MS overcomes these limitations, offering both high-fidelity separation and definitive mass-based identification, making it the most authoritative choice for this application.[5][6]

A Validated Workflow for Characterization

The following section details a comprehensive, self-validating protocol for the analysis of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives. The causality behind each parameter selection is explained to provide a deeper understanding of the method's integrity.

Caption: High-level experimental workflow for LC-MS/MS characterization.

Detailed Experimental Protocol

1. Sample Preparation:

• Rationale: The goal is to create a clear, particulate-free solution that is compatible with the LC mobile phase to ensure reproducible injections and prevent column clogging.

• Procedure:

  • Accurately weigh approximately 1.0 mg of the 2-Chloro-1-(pyridin-3-yl)ethanone sample.

  • Dissolve the sample in 1.0 mL of a diluent solution (e.g., 50:50 acetonitrile:water). This mirrors the starting conditions of the LC gradient, promoting good peak shape.

  • Vortex for 30 seconds and sonicate for 5 minutes to ensure complete dissolution.

  • Filter the solution through a 0.22 µm syringe filter (e.g., PTFE) into an autosampler vial.

2. Liquid Chromatography (LC) Parameters:

• Rationale: A reverse-phase C18 column is chosen for its versatility in separating moderately polar compounds.[7] A gradient elution is employed to effectively separate compounds with a range of polarities in a reasonable timeframe. The addition of formic acid to the mobile phase acidifies it, which protonates the basic pyridine nitrogen, leading to improved peak shape and enhanced ionization efficiency in the mass spectrometer.[8][9]

• Parameters:

  • Column: C18, 100 mm x 2.1 mm, 1.9 µm particle size

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Injection Volume: 2.0 µL

  • Column Temperature: 40 °C

3. Mass Spectrometry (MS) Parameters:

• Rationale: Electrospray Ionization (ESI) in positive ion mode is selected because the pyridine moiety is easily protonated to form a stable [M+H]⁺ ion. For general characterization and identification of unknown impurities, a full scan is used.[10] For sensitive and specific quantification of the parent compound and known impurities, Multiple Reaction Monitoring (MRM) is the method of choice.[8]

• Parameters:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • Scan Mode 1 (Screening): Full Scan, m/z range 50–500

  • Scan Mode 2 (Quantification): MRM

    • Parent Compound (C₇H₆ClNO): Precursor Ion m/z 156.0 -> Product Ions (e.g., m/z 128.0, 106.0)

    • Note: The hydrochloride salt has a molecular weight of 192.04 g/mol , but the free base (MW 155.58) is what is typically observed in the gas phase.[11]

  • Gas Temperature: 350 °C

  • Capillary Voltage: 3500 V

4. Method Validation:

• To ensure the trustworthiness of the data, the method must be validated according to ICH guidelines.[7][12]

• Key Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: Demonstrated by a correlation coefficient (R²) of >0.99 over a range of concentrations.[13]

  • Accuracy & Precision: Accuracy should be within 85-115% of the nominal value, and precision (%RSD) should be ≤15%.[14]

  • Limit of Quantification (LOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

Interpreting the Data: From Spectra to Structure

The power of MS/MS lies in its ability to generate structural information through controlled fragmentation.

Expected Fragmentation of 2-Chloro-1-(pyridin-3-yl)ethanone

When the protonated molecule ([M+H]⁺, m/z 156.0) is subjected to collision-induced dissociation (CID) in the mass spectrometer, it will break apart in a predictable manner. For ketones, alpha-cleavage (cleavage of the bond adjacent to the carbonyl) is a dominant fragmentation pathway.[15]

Caption: Key fragmentation pathway for 2-Chloro-1-(pyridin-3-yl)ethanone.

• [M+H]⁺ at m/z 156.0: The primary ion observed will be the protonated molecule. Due to the presence of chlorine, a characteristic isotopic peak at m/z 158.0 will also be present at approximately one-third the intensity of the m/z 156.0 peak.

• Alpha-Cleavage (m/z 106.0): The most likely fragmentation is the loss of the chloromethyl radical (•CH₂Cl), resulting in the formation of the stable 3-pyridinoyl cation at m/z 106.0.

• Loss of Carbon Monoxide (m/z 78.0): Acylium ions frequently lose carbon monoxide (CO). The fragment at m/z 106.0 can further fragment by losing CO to yield the pyridinium ion at m/z 78.0.

By monitoring these specific transitions (e.g., 156.0 -> 106.0), the MRM method achieves exceptional selectivity and sensitivity for the target analyte.

Typical Validation Performance Data

The table below summarizes the expected performance of a well-validated LC-MS/MS method, providing a benchmark for researchers.

Validation Parameter	Typical Acceptance Criteria	Performance
Linearity (R²)	≥ 0.99	Achieved[12]
Range	e.g., 1 µg/mL to 100 µg/mL	Established
Accuracy (% Recovery)	85.0% - 115.0%	Achieved[14]
Precision (%RSD)	≤ 15%	Achieved[14]
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10	e.g., 1 µg/mL

Conclusion

For the rigorous characterization of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives, LC-MS/MS stands as the definitive analytical technique. Its inherent sensitivity, selectivity, and ability to provide unambiguous structural information are essential for identifying and controlling impurities, thereby ensuring the quality and safety of pharmaceutical products. The workflow and validation standards presented in this guide offer a robust framework for researchers, scientists, and drug development professionals to achieve accurate and reliable characterization, satisfying both scientific inquiry and stringent regulatory demands. By understanding the causality behind the experimental choices, from sample preparation to data interpretation, scientists can confidently deploy this powerful technology to accelerate the development of safe and effective medicines.

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• Validated LC–MS/MS Method for Therapeutic Drug Monitoring of Thiopurine Metabolites in Red Blood Cells. (2026, January 20). LCGC International. [Link]

• Ganta, S., Rao, T. S., Srinivas, K. R., & Suman, P. (2023). LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. Indian Journal of Pharmaceutical Education and Research, 57(3), 883-889. [Link]

• LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide. (n.d.). Azerbaijan Medical Journal. [Link]

• Chen, X. Y., Zhong, D. F., Liu, L., & Wang, G. J. (2003). LC-MS-MS analysis of 2-pyridylacetic acid, a major metabolite of betahistine: Application to a pharmacokinetic study in healthy volunteers. Biopharmaceutics & Drug Disposition, 24(3), 125-131. [Link]

• Determination of Nicotine-Related Impurities in Nicotine Pouches and Tobacco-Containing Products by Liquid Chromatography–Tandem Mass Spectrometry. (2021, June 3). MDPI. [Link]

• A fully validated LC-MS/MS method for simultaneous determination of nicotine and its metabolite cotinine in human serum and its application to a pharmacokinetic study after using nicotine transdermal delivery systems with standard heat application in adult smokers. (n.d.). PubMed. [Link]

• LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. (2023, August 22). PMC - NIH. [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (n.d.). ResearchGate. [Link]

• A LC-MS/MS Method for Concurrent Determination of Nicotine Metabolites and Role of CYP2A6 in Nicotine Metabolism in U937 Macrophages: Implications in Oxidative Stress in HIV + Smokers. (n.d.). PMC - NIH. [Link]

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• Halogenation of ketones with N-halosuccinimides under solvent-free reaction conditions. (n.d.). ResearchGate. [Link]

• Development and validation of LC-MS/MS method for the determination of amikacin in human plasma and its application in adult hos. (2024, March 5). ResearchGate. [Link]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. (n.d.). ResearchGate. [Link]

• Impurities Characterization in Pharmaceuticals: A Review. (2019, August 5). ResearchGate. [Link]

• Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases. (2020, October 26). Restek Resource Hub. [Link]

• Pharmaceutical Impurity Analysis Overview. (n.d.). Chemass. [Link]

• New and Facile Synthesis of 2-Chloro-1,3-diketones. (n.d.). ResearchGate. [Link]

• 8 Essential Characteristics of LC-MS/MS Method Validation. (n.d.). Resolian. [Link]

• Halogenation Of Ketones via Enols. (n.d.). Master Organic Chemistry. [Link]

• Mass Spectrometry Part 6 - Fragmentation in Ketones. (2023, January 3). YouTube. [Link]

• Impurity Profiling of Drug Substances in Pharmaceuticals. (2017, July 27). Pharmaguideline. [Link]

• LC-MS/MS METHOD DEVELOPMENT FOR QUANTITATION OF NICOTINE IN TOENAILS AS A BIOMAKER FOR SECONDHAND SMOKE AND STANDARD LIPOPROTEIN. (n.d.). MOspace. [Link]

• Alpha Halogenation of Enols and Enolates. (n.d.). Chemistry Steps. [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. (n.d.). ResearchGate. [Link]

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• A Pyridine Dearomatization Approach for the Gram Scale Synthesis of (±)-Sparteine. (2023, November 10). ACS Publications. [Link]

• Alpha Halogenation of Ketones Reaction Mechanism in Acid or Base. (2016, April 26). YouTube. [Link]

• A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine. (n.d.). PubMed. [Link]

• API-mass spectrometry of polyketides. I. A study on the fragmentation of triketide lactones. (n.d.). PubMed. [Link]

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A Comparative Guide to Purity Validation of 2-Chloro-1-(pyridin-3-yl)ethanone by qNMR

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is not merely a matter of quality control; it is the bedrock of reproducible and reliable results. 2-Chloro-1-(pyridin-3-yl)ethanone is a key building block in the synthesis of various pharmaceutical compounds. Its purity directly impacts the yield, impurity profile, and ultimately the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) with other analytical techniques for the purity validation of 2-Chloro-1-(pyridin-3-yl)ethanone, supported by experimental insights and protocols.

The Imperative of Purity in Pharmaceutical Synthesis

The presence of impurities in a starting material like 2-Chloro-1-(pyridin-3-yl)ethanone can have cascading effects on a multi-step synthesis. Impurities may react with downstream reagents, leading to the formation of new, unexpected by-products. These by-products can be difficult and costly to remove, and in some cases, may be toxic or have unwanted pharmacological activity. Therefore, a robust and accurate method for purity determination is essential.

Quantitative NMR: A Primary Ratio Method for Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful tool for the precise and accurate determination of the purity of organic compounds.[1] Unlike chromatographic techniques that often rely on reference standards of the same compound for quantification, qNMR is a primary ratio method.[2] This means that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, allowing for the determination of purity by comparing the integral of an analyte's signal to that of a certified internal standard.[1]

The qNMR Advantage:

• Accuracy and Precision: When performed correctly, qNMR can provide highly accurate and precise purity values.

• No Analyte-Specific Reference Standard Needed: Purity can be determined using a certified reference material (CRM) of a different, structurally unrelated compound.[2]

• Simultaneous Information: A single qNMR experiment can provide information on the structure of the analyte, identify and quantify impurities, and determine the purity of the main component.

• Non-destructive: The sample can be recovered after analysis.

• Traceability: By using a CRM traceable to a national metrology institute, the purity value obtained by qNMR is traceable to the International System of Units (SI).[3]

A Head-to-Head Comparison: qNMR vs. HPLC and GC

While High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorse techniques in pharmaceutical analysis, qNMR offers distinct advantages for purity assessment.

Feature	qNMR	HPLC (UV detection)	GC (FID detection)
Principle	Signal area is directly proportional to the number of molar equivalents. A primary ratio method.	Based on the absorption of UV light by the analyte. Requires a reference standard of the analyte for quantification.	Based on the ionization of the analyte in a flame. Requires a reference standard of the analyte for quantification.
Reference Standard	Requires a certified internal standard of a different compound.	Requires a certified reference standard of the analyte itself.	Requires a certified reference standard of the analyte itself.
Quantification	Absolute quantification is possible without a calibration curve.	Relative quantification against a reference standard. Requires a calibration curve for accurate results.	Relative quantification against a reference standard. Requires a calibration curve for accurate results.
Specificity	High. Can distinguish between structurally similar isomers and impurities if their signals are resolved.	Dependent on chromatographic separation. Co-eluting impurities can lead to inaccurate results.	Dependent on chromatographic separation. Co-eluting impurities can lead to inaccurate results.
Sample Preparation	Simple dissolution in a deuterated solvent with a known amount of internal standard.	Often requires sample filtration and preparation of a mobile phase.	May require derivatization for non-volatile compounds.
Analysis Time	Typically 5-15 minutes per sample.	Typically 10-30 minutes per sample, plus method development time.	Typically 10-30 minutes per sample, plus method development time.
Information Content	Provides structural information, impurity identification, and quantification in a single experiment.	Provides retention time and peak area. Limited structural information.	Provides retention time and peak area. Limited structural information.
Destructive	Non-destructive.	Non-destructive, but the sample is diluted in the mobile phase.	Destructive.

Experimental Protocol: Purity Determination of 2-Chloro-1-(pyridin-3-yl)ethanone by ¹H-qNMR

This protocol outlines the steps for determining the purity of 2-Chloro-1-(pyridin-3-yl)ethanone using ¹H-qNMR with an internal standard.

Step 1: Selection of a Suitable Internal Standard

The choice of the internal standard is critical for accurate qNMR results. The ideal internal standard should:

• Be of high, certified purity (ideally a Certified Reference Material).

• Be stable and non-reactive with the analyte and solvent.

• Have signals in a region of the ¹H NMR spectrum that do not overlap with any signals from the analyte or potential impurities.[4]

• Be soluble in the chosen deuterated solvent.[4]

Based on the expected ¹H NMR spectrum of 2-Chloro-1-(pyridin-3-yl)ethanone (aromatic protons between 7.5 and 9.0 ppm and a singlet for the CH₂Cl group around 4.5-5.0 ppm), a suitable internal standard would be Dimethyl sulfone (DMSO₂) . It is a stable solid with a sharp singlet at approximately 3.1 ppm in DMSO-d₆, which is unlikely to overlap with the analyte's signals.

Step 2: Sample Preparation

Accurate weighing is paramount for qNMR.[5]

• Accurately weigh approximately 10-20 mg of 2-Chloro-1-(pyridin-3-yl)ethanone into a clean, dry NMR tube using a microbalance with a readability of at least 0.01 mg. Record the exact weight.

• Accurately weigh approximately 5-10 mg of the certified internal standard (e.g., Dimethyl sulfone) into the same NMR tube. Record the exact weight.

• Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) to the NMR tube.

• Cap the tube and vortex thoroughly to ensure complete dissolution of both the analyte and the internal standard.

Step 3: NMR Data Acquisition

For accurate quantification, specific NMR acquisition parameters must be used.

• Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

• Pulse Program: A simple single-pulse experiment (e.g., 'zg' on Bruker instruments) should be used.

• Relaxation Delay (d1): This is a crucial parameter. To ensure full relaxation of all protons, a long relaxation delay is necessary. A conservative value of 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the internal standard should be used. A d1 of 30 seconds is often sufficient for many small molecules.

• Number of Scans (ns): A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for the signals used for quantification).[2]

• Receiver Gain: The receiver gain should be set to avoid signal clipping.

Step 4: Data Processing and Purity Calculation

• Process the acquired FID with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

• Perform phase and baseline correction carefully.

• Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard. For 2-Chloro-1-(pyridin-3-yl)ethanone, the singlet of the CH₂Cl group is a good candidate for integration. For Dimethyl sulfone, integrate its singlet.

• Calculate the purity of the analyte using the following equation:[2]

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Hypothetical Data and Results

Parameter	2-Chloro-1-(pyridin-3-yl)ethanone (Analyte)	Dimethyl sulfone (Internal Standard)
Mass (m)	15.25 mg	8.10 mg
Molar Mass (M)	155.58 g/mol	94.13 g/mol
Signal for Integration	CH₂Cl (singlet)	2 x CH₃ (singlet)
Number of Protons (N)	2	6
Integral (I)	1.00	1.35
Purity of Standard (P_std)	-	99.9%

Calculation:

Purity (%) = (1.00 / 2) * (6 / 1.35) * (155.58 / 94.13) * (8.10 / 15.25) * 99.9% Purity (%) = 98.7%

Visualizing the Workflow and Comparison

qNMR Purity Validation Workflow

Caption: The streamlined workflow for purity determination by qNMR.

Method Comparison at a Glance

Caption: Key advantages and disadvantages of qNMR versus chromatographic methods.

Validation of the qNMR Method

Any analytical method used for quality control in the pharmaceutical industry must be validated to ensure it is suitable for its intended purpose. The validation of a qNMR method for purity determination should follow the principles outlined in the ICH Q2(R1) guideline.[6] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. This is demonstrated by the absence of overlapping signals between the analyte, internal standard, and known impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This can be assessed by preparing a series of samples with different analyte concentrations and plotting the analyte/internal standard integral ratio against the concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by analyzing a sample of known purity or by spiking a sample with a known amount of pure analyte.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is typically assessed at three levels: repeatability, intermediate precision, and reproducibility.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Conclusion

For the purity validation of 2-Chloro-1-(pyridin-3-yl)ethanone, qNMR presents a powerful, accurate, and efficient analytical tool. Its nature as a primary ratio method eliminates the need for an analyte-specific reference standard, a significant advantage in early-stage drug development where such standards may not be readily available. While HPLC and GC remain valuable for impurity profiling, the comprehensive information and inherent accuracy of qNMR make it an indispensable technique for establishing the purity of critical pharmaceutical intermediates. By following a well-designed and validated protocol, researchers can have high confidence in the quality of their starting materials, ensuring the integrity and reproducibility of their synthetic endeavors.

References

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Navigating Nucleophilic Substitution: A Comparative Analysis of 2-Chloro-1-(pyridin-3-yl)ethanone and 2-Bromo-1-(pyridin-3-yl)ethanone

In the landscape of pharmaceutical and organic synthesis, α-halo ketones stand as pivotal intermediates, valued for their inherent reactivity that allows for the construction of complex molecular architectures. Among these, 2-Chloro-1-(pyridin-3-yl)ethanone and its bromine-containing counterpart, 2-Bromo-1-(pyridin-3-yl)ethanone, are frequently employed in the development of novel therapeutics and functional materials. The choice between these two reagents can significantly impact reaction efficiency, yield, and overall synthetic strategy. This guide provides an in-depth, objective comparison of their reactivity, supported by established chemical principles and experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

The Decisive Factor: Leaving Group Ability in S"N"2 Reactions

The reactivity of 2-chloro- and 2-bromo-1-(pyridin-3-yl)ethanone in nucleophilic substitution reactions is predominantly governed by the nature of the halogen atom, which functions as the leaving group. These reactions typically proceed via a bimolecular nucleophilic substitution (S"N"2) mechanism. In this concerted process, a nucleophile attacks the electrophilic α-carbon, concurrently displacing the halide ion. The facility of this reaction is intrinsically linked to the stability of the departing halide ion.

A fundamental principle in organic chemistry dictates that a good leaving group is a weak base.[1] This is because weak bases are more stable and less likely to re-initiate a reverse reaction. When comparing the halide ions, bromide (Br⁻) is a significantly weaker base than chloride (Cl⁻). This difference in basicity translates to bromide being a superior leaving group. Consequently, the carbon-bromine (C-Br) bond in 2-bromo-1-(pyridin-3-yl)ethanone is more readily cleaved during a nucleophilic attack than the carbon-chlorine (C-Cl) bond in its chloro-analogue. This enhanced leaving group ability of bromide directly translates to a higher reaction rate for the bromo-substituted compound.

Quantitative Reactivity Comparison: An Experimental Perspective

Reactant	Relative Reaction Rate
α-Chloroacetone	1
α-Bromoacetone	35,000

This data illustrates the profound impact of the halogen leaving group on the reaction rate, with the bromo-ketone being approximately 35,000 times more reactive than the chloro-ketone.[2]

This substantial rate enhancement is a direct consequence of the better leaving group ability of the bromide ion compared to the chloride ion. It is reasonable to extrapolate this significant difference in reactivity to 2-chloro- and 2-bromo-1-(pyridin-3-yl)ethanone, predicting a markedly faster reaction for the bromo-substituted compound in nucleophilic substitution reactions.

Experimental Protocols

To facilitate a practical understanding and direct comparison in a laboratory setting, the following are established synthetic protocols for the preparation of both reagents, followed by a general procedure for a comparative nucleophilic substitution reaction.

Synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone

The α-chlorination of 3-acetylpyridine can be effectively achieved using sulfuryl chloride.

Procedure:

• To a stirred solution of 3-acetylpyridine (1 equivalent) in a suitable solvent such as dichloromethane or methanol, add sulfuryl chloride (1.1 to 1.5 equivalents) dropwise at a controlled temperature, typically between 20-30°C.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is carefully quenched, for instance, by the addition of a saturated sodium bicarbonate solution.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford 2-chloro-1-(pyridin-3-yl)ethanone.

Synthesis of 2-Bromo-1-(pyridin-3-yl)ethanone Hydrobromide

The α-bromination of 3-acetylpyridine is commonly achieved using elemental bromine, often in the presence of an acid such as hydrobromic acid. The product is typically isolated as the hydrobromide salt.

Procedure:

• Dissolve 3-acetylpyridine (1 equivalent) in a suitable solvent, such as glacial acetic acid or diethyl ether.

• Add a solution of bromine (1 equivalent) in the same solvent dropwise to the stirred solution of 3-acetylpyridine. The reaction is often carried out at room temperature or with gentle heating.

• The reaction progress can be monitored by the disappearance of the bromine color and confirmed by TLC.

• Upon completion, the reaction mixture is cooled, and the precipitated 2-bromo-1-(pyridin-3-yl)ethanone hydrobromide is collected by filtration.

• The product can be washed with a cold solvent (e.g., diethyl ether) to remove any unreacted bromine and starting material, and then dried.

Comparative Nucleophilic Substitution Reaction

This general protocol allows for a direct comparison of the reactivity of the two α-halo ketones with a common nucleophile.

Procedure:

• In two separate reaction vessels, dissolve equimolar amounts of 2-chloro-1-(pyridin-3-yl)ethanone and 2-bromo-1-(pyridin-3-yl)ethanone in a suitable polar aprotic solvent (e.g., acetone, DMF).

• To each solution, add an equimolar amount of a nucleophile (e.g., sodium iodide, potassium thiocyanate).

• Stir both reactions at a constant temperature (e.g., room temperature or 50°C).

• Monitor the progress of both reactions simultaneously using TLC or HPLC, noting the rate of disappearance of the starting material and the appearance of the product.

• The reaction with 2-bromo-1-(pyridin-3-yl)ethanone is expected to proceed to completion significantly faster than the reaction with its chloro counterpart.

Mechanistic Insights and Visualization

The S"N"2 reaction at the α-carbon of these ketones proceeds through a well-defined transition state. The nucleophile attacks the carbon atom from the side opposite to the leaving group, leading to an inversion of stereochemistry if the carbon is chiral.

Caption: Generalized S"N"2 mechanism for α-halo ketones.

The electron-withdrawing nature of the adjacent carbonyl group enhances the electrophilicity of the α-carbon, making it more susceptible to nucleophilic attack. This electronic effect contributes to the overall high reactivity of α-halo ketones in S"N"2 reactions.

Caption: Experimental workflow for synthesis and reactivity comparison.

Conclusion

For researchers and drug development professionals, the selection between 2-chloro-1-(pyridin-3-yl)ethanone and 2-bromo-1-(pyridin-3-yl)ethanone hinges on the desired reaction kinetics. The bromo-derivative offers a significantly higher reactivity in S"N"2 reactions due to the superior leaving group ability of the bromide ion. This can be advantageous in scenarios requiring mild reaction conditions or shorter reaction times. Conversely, the chloro-derivative, being more stable, might be preferred for applications where a more controlled or slower reaction is desirable, or for cost considerations, as chlorinated reagents are often less expensive. Ultimately, a thorough understanding of the principles outlined in this guide will enable the strategic selection of the appropriate α-halo ketone to optimize synthetic outcomes.

References

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A Comparative Guide to the Biological Activity of 2-Chloro-1-(pyridin-3-yl)ethanone Analogs for Drug Discovery

This guide provides a comprehensive comparison of the biological activities of analogs and derivatives of 2-Chloro-1-(pyridin-3-yl)ethanone, a key building block in medicinal chemistry. Intended for researchers, scientists, and drug development professionals, this document synthesizes experimental data to illuminate the structure-activity relationships (SAR) that govern the therapeutic potential of this chemical class. We will delve into the causality behind experimental designs and present self-validating protocols to ensure scientific integrity.

Introduction: The Versatile Pyridine Nucleus and the Role of the Chloroethanone Moiety

The pyridine ring is a privileged scaffold in drug discovery, present in numerous approved therapeutic agents. Its ability to act as a hydrogen bond acceptor and its favorable pharmacokinetic properties make it an attractive core for medicinal chemists. When coupled with a reactive 2-chloroethanone group, the resulting 2-Chloro-1-(pyridin-3-yl)ethanone becomes a versatile precursor for a wide array of derivatives with diverse biological activities. The electrophilic nature of the α-haloketone facilitates covalent interactions with nucleophilic residues in biological targets, a mechanism often exploited in the design of enzyme inhibitors and other therapeutic agents.

This guide will explore how modifications to this core structure influence biological outcomes, with a particular focus on antimicrobial and anticancer activities.

Comparative Analysis of Biological Activities

While direct comparative studies on a systematic series of simple 2-Chloro-1-(pyridin-3-yl)ethanone analogs are not extensively documented in publicly available literature, significant insights can be gleaned from the biological evaluation of its more complex derivatives. This section compares different classes of compounds synthesized from or structurally related to 2-Chloro-1-(pyridin-3-yl)ethanone.

Antimicrobial Activity: A Prominent Feature

The pyridyl moiety is a common feature in many antimicrobial agents. The introduction of a reactive chloroethanone group provides a chemical handle to synthesize derivatives with potent antibacterial and antifungal properties.

A notable class of analogs are the 3-(pyridine-3-yl)-2-oxazolidinones, which can be synthesized from precursors related to 2-Chloro-1-(pyridin-3-yl)ethanone. These compounds have been evaluated for their in vitro antibacterial activity against a panel of Gram-positive bacteria.[1][2]

Table 1: Minimum Inhibitory Concentration (MIC) of 3-(Pyridine-3-yl)-2-Oxazolidinone Analogs [1][2]

Compound ID	R Group	S. aureus (ATCC 29213) MIC (µg/mL)	S. epidermidis (ATCC 12228) MIC (µg/mL)	E. faecalis (ATCC 29212) MIC (µg/mL)	S. pneumoniae (ATCC 49619) MIC (µg/mL)	B. subtilis (ATCC 6633) MIC (µg/mL)
21b	H	2	2	4	2	2
21d	F	2	2	4	2	2
21e	Cl	2	4	4	2	2
21f	Br	2	2	4	2	2
Linezolid	-	2	1	2	1	0.5

Data synthesized from reported experimental results.[1][2]

The data reveals that several 3-(pyridine-3-yl)-2-oxazolidinone derivatives exhibit strong antibacterial activity, comparable to the clinically used antibiotic Linezolid.[1] This suggests that the pyridyl group is a viable bioisostere for the phenyl ring in this class of antibiotics.

Chalcones, synthesized from 3-acetylpyridine (a close structural relative of the target compound), and their subsequent conversion to pyrimidine derivatives, have also been explored for their antimicrobial potential.[3][4][5] These studies demonstrate that the pyridine nucleus can be incorporated into larger heterocyclic systems with retained or enhanced biological activity. While not direct analogs, these findings underscore the utility of the 3-acetylpyridine core in generating diverse chemical matter for antimicrobial screening.

Anticancer Activity: An Emerging Area

The pyridine scaffold is also prevalent in oncology drug discovery. Derivatives of pyridothienopyrimidine have been synthesized and evaluated for their cytotoxic effects against human cancer cell lines.[6] These complex heterocyclic systems, which can be conceptually derived from precursors like 2-Chloro-1-(pyridin-3-yl)ethanone, highlight the potential for this chemical class in developing novel anticancer agents. The mechanism of action for some of these compounds is believed to involve the inhibition of key cellular kinases.

Structure-Activity Relationship (SAR) Insights

• The Pyridine Ring: The presence of the pyridine ring is crucial for the observed biological activities, likely due to its ability to form key interactions with biological targets.

• The Chloroethanone Moiety as a Reactive Handle: The 2-chloroethanone group serves as a versatile synthetic intermediate. Its reactivity allows for the construction of more complex heterocyclic systems, which are often responsible for the observed biological effects.

• Halogen Substitution on Derived Scaffolds: In the case of the 3-(pyridine-3-yl)-2-oxazolidinones, the introduction of different halogens (F, Cl, Br) on an appended phenyl ring did not dramatically alter the antibacterial potency, suggesting some tolerance for substitution at that position.[1][2]

Experimental Protocols

To ensure the reproducibility and validation of the presented findings, detailed experimental methodologies for key assays are provided below.

General Synthesis of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives

The synthesis of these compounds typically involves a multi-step process, starting from a suitable pyridine-containing precursor. The key step often involves the cyclization to form the oxazolidinone ring.

Caption: Generalized synthetic workflow for 3-(pyridin-3-yl)-2-oxazolidinone analogs.

In Vitro Antibacterial Activity Assay (Broth Microdilution Method)

This assay is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

Step-by-Step Protocol:

• Preparation of Bacterial Inoculum:

  • A single colony of the test bacterium is inoculated into a suitable broth medium (e.g., Mueller-Hinton Broth).

  • The culture is incubated at 37°C until it reaches the logarithmic growth phase.

  • The bacterial suspension is then diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions:

  • The test compounds are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

  • Serial two-fold dilutions of the stock solution are prepared in the broth medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • An equal volume of the diluted bacterial inoculum is added to each well of the microtiter plate containing the compound dilutions.

  • The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for the broth microdilution MIC assay.

Mechanistic Considerations and Future Directions

The biological activity of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives is likely multifaceted. The reactive chloroethanone moiety can act as an electrophile, forming covalent bonds with nucleophilic residues (such as cysteine or histidine) in the active sites of enzymes or other protein targets. This covalent modification can lead to irreversible inhibition and potent biological effects.

Future research in this area should focus on:

• Systematic Analog Synthesis: The synthesis and biological evaluation of a focused library of 2-Chloro-1-(pyridin-3-yl)ethanone analogs with systematic modifications to both the pyridine ring and the chloroethanone side chain would provide more definitive SAR insights.

• Target Identification: Elucidating the specific molecular targets of the most active compounds is crucial for understanding their mechanism of action and for further rational drug design.

• In Vivo Efficacy and Toxicity Studies: Promising lead compounds identified from in vitro screens should be advanced to in vivo models to assess their therapeutic efficacy and potential toxicity.

Conclusion

2-Chloro-1-(pyridin-3-yl)ethanone serves as a valuable starting point for the development of novel therapeutic agents. The derivatization of this scaffold has yielded compounds with significant antibacterial activity. The inherent reactivity of the chloroethanone group, combined with the favorable properties of the pyridine nucleus, makes this chemical class a promising area for further investigation in the quest for new drugs to combat infectious diseases and cancer.

References

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• Chawla, P., Singh, R., & Saraf, S. K. (2012). Effect of chloro and fluoro groups on the antimicrobial activity of 2,5-disubstituted 4-thiazolidinones: a comparative study. Medicinal Chemistry Research, 21(9), 2451-2460. [Link]

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The Evolving Landscape of Pyridinylethanone Derivatives: A Comparative Guide to Structure-Activity Relationships

For researchers, scientists, and professionals in drug development, the pyridinylethanone scaffold represents a privileged structure in medicinal chemistry. Its inherent chemical tractability and the ability of the pyridine nitrogen to engage in crucial hydrogen bonding interactions have made it a focal point for the development of novel therapeutic agents. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives, drawing comparisons with closely related analogues to elucidate the key determinants of biological activity. By examining experimental data from various studies, we aim to provide a predictive framework for the rational design of next-generation inhibitors.

The 2-Chloro-1-(pyridin-3-yl)ethanone Core: A Versatile Pharmacophore

The 2-Chloro-1-(pyridin-3-yl)ethanone moiety serves as a critical building block in the synthesis of a diverse array of heterocyclic compounds with significant biological activities. The electrophilic nature of the α-chloro ketone facilitates reactions with various nucleophiles, allowing for the introduction of a wide range of substituents and the construction of more complex molecular architectures. This chemical versatility, coupled with the electronic properties of the pyridine ring, underpins its potential as a lead structure in drug discovery. Our exploration of its SAR will focus primarily on its demonstrated and inferred potential in antimicrobial and anticancer applications.

Antimicrobial Activity: Targeting Bacterial Proliferation

While direct SAR studies on 2-Chloro-1-(pyridin-3-yl)ethanone derivatives are not extensively documented, valuable insights can be gleaned from structurally similar compounds, particularly those where the pyridin-3-yl moiety is conserved. A notable example is the investigation of 3-(pyridine-3-yl)-2-oxazolidinone derivatives as antibacterial agents.[1][2]

Key Structural Modifications and Their Impact

In a study focused on developing novel oxazolidinone antibiotics, researchers replaced the phenyl ring of linezolid with a pyridine ring, leading to a series of 3-(pyridine-3-yl)-2-oxazolidinone derivatives.[1][2] The subsequent evaluation of these compounds against a panel of Gram-positive bacteria revealed critical SAR insights that can be extrapolated to the 2-Chloro-1-(pyridin-3-yl)ethanone scaffold.

Table 1: Comparative Antimicrobial Activity (MIC, μg/mL) of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives [1][2]

Compound	R Group (on Pyridine Ring)	S. aureus (ATCC 29213)	S. epidermidis (ATCC 12228)	E. faecalis (ATCC 29212)
Linezolid	(Reference)	1	1	1
21b	2-F	2	2	2
21d	2-Cl	2	2	2
21e	2-Br	2	2	2
21f	2-I	2	2	2
Unsubstituted	H	>64	>64	>64

• Halogenation of the Pyridine Ring is Crucial: The introduction of a halogen (F, Cl, Br, I) at the 2-position of the pyridine ring dramatically enhances antibacterial activity compared to the unsubstituted analogue. This suggests that electron-withdrawing groups at this position may be critical for target engagement.

• Nature of the Halogen has a Minor Impact: While all halogenated derivatives showed significantly improved activity, the specific halogen atom had a relatively minor influence on the MIC values, indicating a degree of tolerance for different sized halogens at this position.

These findings strongly suggest that for 2-Chloro-1-(pyridin-3-yl)ethanone derivatives, modifications to the pyridine ring, particularly at the 2-position, could be a fruitful avenue for enhancing antimicrobial potency.

Experimental Workflow for Antimicrobial Evaluation

The following diagram illustrates a typical workflow for the synthesis and antimicrobial screening of novel pyridine derivatives.

Caption: A generalized workflow for the synthesis and antimicrobial evaluation of pyridine derivatives.

Protocol: Broth Microdilution for MIC Determination

A standard method for assessing the antimicrobial activity of novel compounds is the broth microdilution assay.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of test compounds against selected bacterial strains.

Materials:

• Test compounds dissolved in DMSO.

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213).

• 96-well microtiter plates.

• Spectrophotometer.

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Perform serial two-fold dilutions of the compound in CAMHB in a 96-well plate.

• Prepare a bacterial inoculum adjusted to a final concentration of 5 x 10^5 CFU/mL in each well.

• Include positive (bacteria only) and negative (broth only) controls.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Anticancer Activity: A Promising Frontier

The pyridine scaffold is a common feature in many approved anticancer drugs.[3] While direct evidence for the anticancer activity of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives is limited, studies on related structures provide a strong rationale for their investigation in this therapeutic area.

Insights from Diphenyl 1-(Pyridin-3-yl)ethylphosphonates

A study on a series of diphenyl 1-(arylamino)-1-(pyridin-3-yl)ethylphosphonates demonstrated significant cytotoxic activity against liver (HepG2) and breast (MCF7) cancer cell lines.[4] This highlights the potential of the pyridin-3-yl core in designing novel anticancer agents.

Table 2: Cytotoxicity (IC50, μM) of Diphenyl 1-(Pyridin-3-yl)ethylphosphonate Derivatives [4]

Compound	Arylamino Substituent	HepG2	MCF7
1	Phenylamino	25.1	28.3
2	4-Methylphenylamino	22.4	24.6
3	4-Methoxyphenylamino	20.1	22.5
4	4-Chlorophenylamino	18.2	20.8
5	4-Nitrophenylamino	15.8	18.2

The SAR from this series indicates that:

• Electron-withdrawing groups on the arylamino moiety enhance activity. The potency increases in the order: H < CH3 < OCH3 < Cl < NO2. This suggests that modulating the electronic properties of substituents introduced via the chloroethanone handle could be a key strategy for optimizing anticancer activity.

General SAR Trends for Pyridine Derivatives in Oncology

A broader review of pyridine derivatives with antiproliferative activity reveals several recurring themes:[3]

• Hydrogen Bonding Moieties are Favorable: The presence of -OH, -C=O, and -NH2 groups often enhances anticancer activity, likely due to their ability to form hydrogen bonds with target proteins.[3]

• Halogens Can Be Detrimental: In some series, the presence of halogen atoms or other bulky groups can decrease antiproliferative activity.[3] This contrasts with the observations for antimicrobial activity and underscores the target-specific nature of SAR.

Logical Framework for Anticancer Drug Discovery

The following diagram outlines a logical approach to the design and evaluation of novel pyridine-based anticancer agents.

Caption: A rational drug design cycle for developing pyridine-based anticancer agents.

Comparative Analysis and Future Directions

The available data, primarily from related scaffolds, allows us to propose a preliminary SAR for 2-Chloro-1-(pyridin-3-yl)ethanone derivatives.

• For Antimicrobial Applications: Modifications should focus on introducing small, electron-withdrawing groups (such as halogens) at the 2-position of the pyridine ring. The chloroethanone moiety can be used as a handle to introduce various heterocyclic systems to further explore interactions with bacterial targets.

• For Anticancer Applications: The introduction of substituents with varying electronic properties via the chloroethanone handle is a promising strategy. Electron-withdrawing groups appear to be favorable in some contexts. However, the general observation that bulky groups can be detrimental suggests that the size and conformation of the introduced moiety will be critical.

It is imperative that future research efforts be directed towards the systematic synthesis and biological evaluation of a focused library of 2-Chloro-1-(pyridin-3-yl)ethanone derivatives. This would enable the construction of a more definitive SAR and unlock the full therapeutic potential of this versatile chemical scaffold.

Representative Experimental Protocol: Synthesis of a 2-Amino-1-(pyridin-3-yl)ethanone Derivative

Objective: To synthesize a representative derivative by nucleophilic substitution of the chlorine atom.

Materials:

• 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

• A primary or secondary amine (e.g., morpholine).

• A suitable solvent (e.g., acetonitrile).

• A non-nucleophilic base (e.g., triethylamine).

Procedure:

• Dissolve 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride in acetonitrile.

• Add triethylamine to neutralize the hydrochloride and free the base.

• Add the desired amine (1.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-amino-1-(pyridin-3-yl)ethanone derivative.

• Characterize the final product by NMR and mass spectrometry.

References

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• Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules. Available at: [Link]

• Synthesis, antimicrobial and anticancer activities of a novel series of diphenyl 1-(pyridin-3-yl)ethylphosphonates. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. National Center for Biotechnology Information. Available at: [Link]

• Synthesis, Anticancer Activity, and Docking Studies of Novel Hydroquinone-Chalcone-Pyrazoline Hybrid Derivatives. Molecules. Available at: [Link]

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• Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. Molecules. Available at: [Link]

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• Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. RSC Medicinal Chemistry. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. Molecules. Available at: [Link]

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• Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine. Bioorganic Chemistry. Available at: [Link]

• Discovery of N-(2-chloro-5-(3-(pyridin-4-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl)pyridin-3-yl)-4-fluorobenzenesulfonamide (FD274) as a highly potent PI3K/mTOR dual inhibitor for the treatment of acute myeloid leukemia. European Journal of Medicinal Chemistry. Available at: [Link]

• Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. National Center for Biotechnology Information. Available at: [Link]

• Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules. Available at: [Link]

• Synthesis of Novel 1-(4-Substituted pyridine-3-sulfonyl)-3-phenylureas with Potential Anticancer Activity. Molecules. Available at: [Link]

• PI3K Inhibitors of Novel Hydrazide Analogues Linked 2-Pyridinyl Quinazolone Scaffold as Anticancer Agents. ResearchGate. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Pyridineamide Derivatives Containing a 1,2,3-Triazole Fragment as Type II c-Met Inhibitors. Molecules. Available at: [Link]

• Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development. Journal of Medicinal Chemistry. Available at: [Link]

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A Comparative Spectroscopic Guide to 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride for Researchers

For researchers and professionals in drug development and chemical synthesis, the precise structural elucidation of novel compounds is paramount. This guide provides an in-depth comparative analysis of the expected spectral data for 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride, a key intermediate in various synthetic pathways. Due to the limited availability of published experimental spectra for this specific compound, this guide leverages a comparative approach, utilizing spectral data from the closely related analogue, 2-chloro-1-phenylethanone. This methodology allows for a robust prediction of the spectral characteristics of the target molecule, highlighting the key differences and providing a solid foundation for experimental verification.

Introduction to 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is a heterocyclic ketone containing a pyridine ring, a carbonyl group, and an α-chloro substituent. Its hydrochloride salt form enhances its stability and solubility in polar solvents, making it a versatile reagent in organic synthesis. The presence of the reactive α-chloro ketone moiety makes it a valuable precursor for the synthesis of a wide range of pharmaceutical and biologically active molecules.

Chemical Structure:

Key Structural Features:

• Pyridinium Ring: The protonated pyridine ring significantly influences the electronic environment of the entire molecule, impacting its spectral properties.

• α-Chloro Ketone: This functional group is characterized by specific spectroscopic signatures that are crucial for its identification.

Comparative Spectral Analysis

This section provides a detailed comparison of the expected spectral data for 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride with the experimental data of 2-chloro-1-phenylethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

The ¹H NMR spectrum provides information about the chemical environment of protons in a molecule.

Table 1: Comparison of ¹H NMR Spectral Data

Proton Assignment	2-chloro-1-phenylethanone (CDCl₃)	Predicted 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (DMSO-d₆)	Rationale for Predicted Shifts
-CH₂Cl	~4.74 ppm (s)	~5.0-5.2 ppm (s)	The electron-withdrawing effect of the adjacent protonated pyridinium ring will deshield the methylene protons, causing a downfield shift.
Aromatic Protons	7.4-8.0 ppm (m)	8.0-9.5 ppm (m)	The protonation of the pyridine nitrogen significantly deshields the aromatic protons, leading to substantial downfield shifts. The protons ortho and para to the nitrogen will be most affected.
N-H Proton	Not Applicable	~14-15 ppm (br s)	The proton on the nitrogen of the pyridinium hydrochloride will be highly deshielded and appear as a broad singlet far downfield.

Note: Predicted shifts are estimations and may vary based on experimental conditions.

The ¹³C NMR spectrum provides information about the different carbon environments in a molecule.

Table 2: Comparison of ¹³C NMR Spectral Data

Carbon Assignment	2-chloro-1-phenylethanone (CDCl₃)[1]	Predicted 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride	Rationale for Predicted Shifts
-CH₂Cl	~46.1 ppm	~45-48 ppm	The electronic environment is similar to the analogue, so a comparable shift is expected.
C=O	~191.1 ppm	~190-193 ppm	The carbonyl carbon is expected in a similar region to other α-haloketones.
Aromatic Carbons	~128.5, 128.9, 134.0, 134.2 ppm	~125-155 ppm	The carbons of the pyridinium ring will be significantly deshielded due to the positive charge on the nitrogen. The carbon atoms closest to the nitrogen will experience the largest downfield shifts.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies.

Table 3: Comparison of Key IR Absorptions

Functional Group	2-chloro-1-phenylethanone (KBr Pellet)	Predicted 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride (KBr Pellet)	Rationale for Predicted Absorptions
C=O Stretch	~1680-1700 cm⁻¹	~1690-1710 cm⁻¹	Characteristic strong absorption for an aryl ketone. The electron-withdrawing nature of the pyridinium ring may slightly increase the frequency.
C-Cl Stretch	~680-780 cm⁻¹	~680-780 cm⁻¹	A weak to medium absorption in the fingerprint region.
Aromatic C=C and C=N Stretches	~1450-1600 cm⁻¹	~1450-1620 cm⁻¹	Multiple bands are expected for the pyridinium ring.
N-H Stretch	Not Applicable	~2400-2800 cm⁻¹ (broad)	A very broad and strong absorption is characteristic of the N-H stretch in a pyridinium hydrochloride salt.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Fragmentation for 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride:

For a salt like this, a soft ionization technique such as Electrospray Ionization (ESI) would be most appropriate.

• Molecular Ion: In positive ion mode ESI-MS, the expected base peak would be the molecular ion of the free base, [M+H]⁺, at m/z 156.

• Key Fragments:

  • Loss of the chloromethyl radical (•CH₂Cl) to give a pyridinoyl cation at m/z 106.

  • Cleavage of the C-C bond between the carbonyl and the pyridine ring to give the chloromethylcarbonyl cation (ClCH₂CO⁺) at m/z 77 and 79 (due to chlorine isotopes).

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectral data discussed above.

NMR Spectroscopy

Workflow for NMR Sample Preparation and Analysis:

Caption: Workflow for NMR Spectroscopy.

Detailed Protocol:

• Sample Preparation:

  • Accurately weigh 10-20 mg of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, which is excellent for dissolving hydrochloride salts.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune and shim the probe to ensure a homogeneous magnetic field.

  • Acquire the ¹H NMR spectrum using standard parameters (e.g., 32 scans, 1-2 second relaxation delay).

  • Acquire the ¹³C NMR spectrum, which may require a longer acquisition time and a larger number of scans.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase and baseline correct the resulting spectra.

  • Reference the spectra to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

FTIR Spectroscopy

Workflow for Solid Sample FTIR Analysis (KBr Pellet Method):

Caption: Workflow for FTIR Spectroscopy (KBr Pellet).

Detailed Protocol:

• Sample Preparation (KBr Pellet): [2]

  • Thoroughly grind 1-2 mg of the solid sample with an agate mortar and pestle.

  • Add approximately 100 mg of dry, spectroscopic grade potassium bromide (KBr) and mix thoroughly.

  • Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum.

• Data Analysis:

  • Identify and assign the characteristic absorption bands to the corresponding functional groups.

Mass Spectrometry

Workflow for ESI-MS Analysis:

Caption: Workflow for Electrospray Ionization Mass Spectrometry.

Detailed Protocol:

• Sample Preparation:

  • Dissolve a small amount of the sample in a suitable solvent for ESI-MS, such as methanol or acetonitrile/water.

  • Dilute the solution to a final concentration of approximately 1-10 µg/mL.

• Data Acquisition: [3][4][5]

  • Infuse the sample solution into the electrospray ionization source of the mass spectrometer at a constant flow rate.

  • Acquire the mass spectrum in positive ion mode over a suitable m/z range.

• Data Analysis:

  • Identify the molecular ion peak and characteristic fragment ions.

  • Propose fragmentation pathways consistent with the observed peaks.

Conclusion

This guide provides a comprehensive framework for understanding and predicting the spectral characteristics of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride. By comparing its expected spectral data with that of a close structural analogue, researchers can gain valuable insights into the key spectroscopic features of this important synthetic intermediate. The detailed experimental protocols provided herein offer a practical guide for obtaining high-quality spectral data for structural confirmation. It is the author's belief that this comparative approach will serve as an invaluable resource for scientists working with this and similar compounds.

References

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• National Institutes of Health. 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. [Link]

• PubChem. 2-Chloro-1-phenylethanol. National Center for Biotechnology Information. [Link]

• Wiley Science Solutions. KnowItAll Informatics Training - NMR Predictions. [Link]

• SIELC Technologies. 2-Chloroacetophenone. [Link]

• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• PubChem. Ethanone, 2-chloro-1-(3-pyridinyl)-, hydrochloride (1:1). National Center for Biotechnology Information. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Chloro-1-(pyridin-3-yl)ethanone

Introduction: 2-Chloro-1-(pyridin-3-yl)ethanone and its salts are valuable intermediates in pharmaceutical research and development. However, their utility in synthesis is matched by their significant hazardous properties. As laboratory professionals, our responsibility extends beyond the successful execution of a reaction to the safe and compliant management of the entire chemical lifecycle. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 2-Chloro-1-(pyridin-3-yl)ethanone, ensuring the safety of personnel and adherence to environmental regulations. The procedures outlined here are designed to be a self-validating system, integrating safety and compliance into the workflow itself.

Hazard Identification & Immediate Safety Precautions

Understanding the specific hazards of a chemical is the foundation of its safe handling and disposal. 2-Chloro-1-(pyridin-3-yl)ethanone is a multi-hazard substance, and its hydrochloride salt is classified as corrosive and an irritant[1]. The Globally Harmonized System (GHS) classifications dictate the minimum required safety protocols.

Table 1: GHS Hazard Summary for 2-Chloro-1-(pyridin-3-yl)ethanone

Hazard Class	Hazard Statement	GHS Code	Signal Word	Source(s)
Acute Toxicity, Oral	Harmful if swallowed	H302	Warning	[1][2][3]
Skin Corrosion/Irritation	Causes skin irritation	H315	Warning	[1][2][3]
Serious Eye Damage/Irritation	Causes serious eye damage/irritation	H318/H319	Danger/Warning	[1][3]

| Specific Target Organ Toxicity | May cause respiratory irritation | H335 | Warning |[1][2][3] |

Causality Behind PPE Selection: The hazards identified in Table 1 directly inform the required Personal Protective Equipment (PPE). This is not merely a checklist, but a system of targeted protection.

• Chemical Splash Goggles & Face Shield: The risk of "serious eye damage" (H318/H319) necessitates robust protection beyond standard safety glasses[1][4]. A face shield should be worn over goggles when handling larger quantities or during procedures with a high splash risk.

• Nitrile Gloves (or equivalent chemical-resistant gloves): To prevent skin irritation (H315), gloves are mandatory[3]. Always check the manufacturer's breakthrough time data for chlorinated compounds. Double-gloving is recommended when handling the neat compound.

• Laboratory Coat: A fully buttoned lab coat protects against incidental skin contact and contamination of personal clothing.

• Certified Fume Hood: Due to its potential to cause respiratory irritation (H335), all handling and disposal operations involving 2-Chloro-1-(pyridin-3-yl)ethanone must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors[1][3][5].

Waste Segregation: The Critical First Step

The single most important operational decision in disposing of this compound is correct waste stream segregation. As a chlorinated organic compound, 2-Chloro-1-(pyridin-3-yl)ethanone is classified as halogenated organic waste .

The Rationale: Disposal facilities use different processes for halogenated and non-halogenated solvents. Incineration of halogenated compounds requires specialized "scrubbers" to neutralize the resulting acidic gases (like HCl). Mixing halogenated waste into a non-halogenated drum contaminates the entire container, drastically increasing the disposal cost and violating regulatory principles[6]. Therefore, keeping these waste streams separate is both a compliance and a cost-control imperative[6][7][8].

Step-by-Step Disposal Protocol

This protocol covers the disposal of the neat chemical, contaminated solutions, and associated labware.

Preparing the Waste Container

• Select the Correct Container: Use a designated, chemically compatible container for "Halogenated Organic Waste." This container should have a screw-top lid to ensure it remains vapor-tight[7][8].

• Proper Labeling: The moment the first drop of waste is added, the container must be labeled. The label must include:

  • The words "Hazardous Waste "[6].

  • A full list of the chemical contents (e.g., "Waste 2-Chloro-1-(pyridin-3-yl)ethanone in Dichloromethane").

  • The approximate percentage of each component.

  • The relevant hazard pictograms (e.g., corrosive, irritant, harmful).

• Secondary Containment: Place the waste container in a larger, chemically resistant tub or bin. This secondary containment will confine any potential leaks or spills[9].

Disposing of Unused/Neat Reagent

• Work in a Fume Hood: Perform all steps inside a certified chemical fume hood.

• Transfer the Solid: Carefully transfer the solid 2-Chloro-1-(pyridin-3-yl)ethanone from its original container into the designated halogenated waste container.

• Rinse the Original Container: Triple-rinse the empty original container with a suitable solvent (e.g., acetone or methanol). Each rinse should be collected and transferred into the halogenated waste container[10]. This rinsate is now also considered hazardous waste.

• Manage the Empty Container: After triple-rinsing and allowing it to air dry in the fume hood, the original container can typically be disposed of as regular glass or plastic waste after defacing the label[10]. If the residue cannot be fully removed, the container itself must be disposed of as hazardous solid waste[10].

Disposing of Contaminated Solutions & Rinsate

• Direct Transfer: Carefully pour contaminated solutions (e.g., from reactions, chromatography fractions) and rinsate from decontaminated glassware directly into the designated "Halogenated Organic Waste" container.

• Avoid Overfilling: Do not fill the waste container beyond 80% of its capacity to allow for vapor expansion and prevent spills during transport.

Managing Contaminated Solid Waste

• Segregate: All solid materials that have come into direct contact with 2-Chloro-1-(pyridin-3-yl)ethanone (e.g., contaminated gloves, weigh boats, spill pads, silica gel) must be collected as hazardous waste.

• Containment: Place these items in a sealed, labeled plastic bag or a designated solid waste container, clearly marked as "Halogenated Organic Solid Waste."

Emergency Procedures: Spill & Exposure Management

• In Case of a Spill:

  • Evacuate personnel from the immediate area.

  • If safe to do so, cover the spill with an inert absorbent material like sand, vermiculite, or diatomaceous earth[11].

  • Carefully sweep the absorbed material into a designated container for hazardous waste disposal[12][13].

  • Decontaminate the spill area with an appropriate solvent and collect the cleaning materials as hazardous waste.

• In Case of Personal Exposure:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[12].

  • Skin: Wash the affected area thoroughly with soap and water. Remove contaminated clothing[12]. Seek medical attention if irritation persists.

  • Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention[13].

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention[3][12].

Regulatory Framework: The Generator's Responsibility

In the United States, the management of hazardous waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[14][15]. As the "generator" of the waste, you are legally responsible for its safe management from "cradle to grave"[16]. This includes proper identification, accumulation, labeling, and arrangement for disposal through a licensed hazardous waste treatment, storage, and disposal facility (TSDF)[17][18]. Accurate record-keeping is a critical component of this responsibility[16][18].

Waste Management Workflow

The following diagram illustrates the critical decision points in the disposal process for waste generated from work with 2-Chloro-1-(pyridin-3-yl)ethanone.

Caption: Waste Disposal Decision Flowchart for 2-Chloro-1-(pyridin-3-yl)ethanone.

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A Senior Application Scientist's Guide to Handling 2-Chloro-1-(pyridin-3-yl)ethanone

As a key intermediate in pharmaceutical synthesis, 2-Chloro-1-(pyridin-3-yl)ethanone and its salts are handled in laboratories dedicated to advancing drug development. However, its utility is matched by a significant hazard profile that demands a rigorous and well-understood safety protocol. This guide moves beyond a simple checklist, providing the causal logic behind each procedural step to build a self-validating system of safety. Our objective is to empower you, our scientific colleagues, to handle this compound with the highest degree of safety, ensuring that operational excellence and personal protection are one and the same.

Foundational Safety: A Hazard-First Analysis

Understanding the specific threats posed by a chemical is the cornerstone of any effective safety protocol. Personal Protective Equipment (PPE) is not a one-size-fits-all solution; it is the final barrier in a system designed to mitigate clearly defined risks. 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is classified with several key hazards that dictate our entire handling strategy.[1]

Table 1: GHS Hazard Profile for 2-Chloro-1-(pyridin-3-yl)ethanone Hydrochloride

GHS Pictogram	Hazard Code	Classification	Practical Implication in the Lab
	H302	Harmful if swallowed[1][2]	Accidental ingestion via contaminated hands or materials can lead to acute toxicity. This underscores the strict prohibition of eating, drinking, or smoking in the lab.[3]
H315	Causes skin irritation[1]	Direct contact can cause inflammation, redness, and discomfort. The chloroacetyl moiety is reactive and necessitates robust skin protection.
H318 / H319	Causes serious eye damage / irritation[1][4]	This is a critical hazard. Splashes can cause significant, potentially irreversible, damage to the eyes. Standard safety glasses are insufficient.
H335	May cause respiratory irritation[1][2]	Inhalation of dust or aerosols can irritate the respiratory tract. This mandates that all handling of the solid compound must be done within a certified chemical fume hood.[3]

The Core Protocol: Multi-Layered Personal Protective Equipment

The selection of PPE is a direct response to the hazards outlined above. Each component serves a specific purpose, and its effectiveness depends on proper selection and use.

Primary Engineering Control: The Chemical Fume Hood

Before any PPE is considered, the primary layer of protection is an engineering control. All handling of 2-Chloro-1-(pyridin-3-yl)ethanone must be performed inside a certified chemical fume hood. This is non-negotiable. The hood's constant airflow contains and exhausts dust and vapors, directly mitigating the respiratory irritation hazard (H335).[3][5]

Essential PPE Ensemble

The following table summarizes the minimum required PPE for handling this compound. The rationale, rooted in the hazard analysis, explains the causality behind each selection.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale & Causality
Hand Protection	Nitrile gloves (minimum 4 mil thickness)	Provides a chemical-resistant barrier against skin irritation (H315). Double-gloving is recommended for extended operations or when handling larger quantities to protect against undetected micro-tears. Gloves must be changed immediately if contamination is suspected.[6]
Eye & Face Protection	Chemical splash goggles conforming to ANSI Z87.1 / EN 166	Protects against the critical risk of serious eye damage (H318/H319) from splashes or aerosols.[7][8] Unlike safety glasses, goggles form a seal around the eyes, preventing ingress from the sides.
Face Shield (in addition to goggles)	Required when handling quantities greater than ~5 grams or when a significant splash risk exists (e.g., during reaction quenching or transfers). This provides a secondary barrier for the entire face.[7][8]
Body Protection	Flame-resistant lab coat, fully buttoned with sleeves rolled down	Protects skin on the arms and torso from incidental contact and minor spills.[9]
Chemical-resistant apron	Recommended to be worn over the lab coat when handling larger volumes to provide an additional layer of protection against corrosive splashes.[8]
Footwear	Closed-toe shoes made of a non-absorbent material	Protects the feet from spills. The pant leg should always be worn outside the footwear to prevent chemicals from running into the shoe.[7]

Operational Plan: A Step-by-Step Handling Workflow

Adherence to a strict, logical workflow minimizes the potential for exposure at every stage of the process. This workflow is a self-validating system where each step confirms the safety of the next.

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